1-Ethyl-4-iodo-1H-pyrazole

• CAS: 172282-34-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-Ethyl-4-iodo-1H-pyrazole, a valuable building block in medicinal chemistry and drug development. The document details the primary synthetic strategies, experimental protocols, and quantitative data to support the practical application of this synthesis in a laboratory setting.

Introduction

Substituted pyrazoles are a cornerstone in pharmaceutical chemistry, with the 1-Ethyl-4-iodo-1H-pyrazole scaffold being of particular interest. The presence of an ethyl group at the N1 position and an iodine atom at the C4 position offers two key sites for molecular diversification. The iodine atom serves as a versatile handle for various cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings, enabling the facile introduction of a wide range of substituents and the rapid generation of compound libraries for drug discovery programs.

Synthetic Pathways

The synthesis of 1-Ethyl-4-iodo-1H-pyrazole is typically achieved through a two-step process:

• Formation of the 1-Ethyl-1H-pyrazole core: This is most commonly accomplished via the condensation of ethylhydrazine with a suitable 1,3-dicarbonyl equivalent.

• Iodination of the 1-Ethyl-1H-pyrazole: The subsequent electrophilic iodination occurs regioselectively at the electron-rich C4 position of the pyrazole ring.

This guide will focus on the most prevalent and reliable methods for each of these steps.

Experimental Protocols

Step 1: Synthesis of 1-Ethyl-1H-pyrazole

A common and effective method for the synthesis of the 1-ethyl-1H-pyrazole precursor involves the reaction of ethylhydrazine with 1,1,3,3-tetramethoxypropane, which serves as a synthetic equivalent of malondialdehyde.

Reaction Scheme:

Experimental Protocol:

• To a stirred solution of ethylhydrazine (1.0 equivalent) in a suitable solvent such as ethanol or water, add 1,1,3,3-tetramethoxypropane (1.0-1.2 equivalents).

• Acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of 1-2.

• Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., sodium bicarbonate solution).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1-Ethyl-1H-pyrazole.

• The crude product can be purified by distillation or column chromatography on silica gel if necessary.

Step 2: Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

The iodination of 1-Ethyl-1H-pyrazole can be achieved using various iodinating agents. A widely used and effective method employs N-Iodosuccinimide (NIS).

Reaction Scheme:

Experimental Protocol:

• Dissolve 1-Ethyl-1H-pyrazole (1.0 equivalent) in a suitable solvent such as acetonitrile or dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add N-Iodosuccinimide (NIS) (1.0-1.2 equivalents) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS. For less reactive substrates, gentle heating (e.g., 40-60 °C) may be required.[1]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to reduce any unreacted iodine.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3 x 50 mL).

• Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-Ethyl-4-iodo-1H-pyrazole.[1]

Data Presentation

Reaction Conditions and Yields

Step	Reactants	Reagents/Solvents	Temperature (°C)	Time (h)	Typical Yield (%)
1	Ethylhydrazine, 1,1,3,3-Tetramethoxypropane	Ethanol/Water, HCl	80-100	4-8	70-85
2	1-Ethyl-1H-pyrazole	N-Iodosuccinimide, Acetonitrile	25-60	12-24	80-95[1]

Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₅H₇IN₂
Molecular Weight	222.03 g/mol
Appearance	Off-white to pale yellow solid or oil
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	~7.5 (s, 1H, pyrazole-H), ~7.4 (s, 1H, pyrazole-H), ~4.1 (q, J=7.3 Hz, 2H, N-CH₂), ~1.4 (t, J=7.3 Hz, 3H, N-CH₂CH₃)
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	~140.2, ~132.5, ~58.1 (C4-I), ~48.5 (N-CH₂), ~15.8 (N-CH₂CH₃)
Mass Spectrum (EI)	m/z (%) = 222 [M]⁺, 207 [M-CH₃]⁺, 194 [M-C₂H₄]⁺, 95 [M-I]⁺

Note: Spectroscopic data are predicted based on known chemical shifts for similar structures and may vary slightly based on experimental conditions and solvent.

Mandatory Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 1-Ethyl-4-iodo-1H-pyrazole.

Caption: General workflow for the two-step synthesis of 1-Ethyl-4-iodo-1H-pyrazole.

Logical Relationship of Iodination Reagents

The choice of iodinating agent is critical for a successful reaction. The following diagram illustrates the relationship between common iodinating agents and the reaction conditions.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Properties of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Ethyl-4-iodo-1H-pyrazole is a versatile heterocyclic building block of significant interest in medicinal chemistry and organic synthesis. Its unique structural features, particularly the presence of a reactive iodine atom at the 4-position of the pyrazole ring, make it a valuable precursor for the construction of complex molecular architectures. This guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 1-Ethyl-4-iodo-1H-pyrazole, with a focus on its applications in drug discovery and development. Detailed experimental protocols for its synthesis and key transformations are also presented, alongside a summary of its physicochemical and spectroscopic data.

Chemical Properties

1-Ethyl-4-iodo-1H-pyrazole is a halogenated heterocyclic compound with the molecular formula C₅H₇IN₂.[1] The presence of the ethyl group at the N1 position and the iodo group at the C4 position imparts specific reactivity and physical properties to the molecule.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Ethyl-4-iodo-1H-pyrazole is presented in Table 1. It is important to note that while some data is experimentally determined, other values are estimated based on structurally similar compounds due to limited availability in published literature.

Property	Value	Source
Molecular Formula	C₅H₇IN₂	[1]
Molecular Weight	222.03 g/mol	[1]
CAS Number	172282-34-7	[1][2]
Appearance	Off-white to pale yellow solid (estimated)	[3]
Melting Point	Not available	[1]
Boiling Point	239.6 °C at 760 mmHg	[1]
Density	1.908 g/cm³	[1]
Solubility	Soluble in organic solvents such as DMF, DMSO, and chlorinated solvents (estimated)	[3][4]
Stability	Stable under standard conditions; may be light-sensitive. De-iodination can occur under light exposure or thermal stress.[4]

Spectroscopic Data

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-Ethyl-4-iodo-1H-pyrazole

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity
Pyrazole H-3	Singlet	~7.5-8.0
Pyrazole H-5	Singlet	~7.5-8.0
-CH₂- (Ethyl)	Quartet	~4.0-4.3
-CH₃ (Ethyl)	Triplet	~1.3-1.5

¹³C NMR	Predicted Chemical Shift (ppm)
Pyrazole C-3	~135-140
Pyrazole C-4	~70-80
Pyrazole C-5	~125-130
-CH₂- (Ethyl)	~45-50
-CH₃ (Ethyl)	~14-16

Synthesis and Purification

The synthesis of 1-Ethyl-4-iodo-1H-pyrazole can be achieved through a two-step process involving the construction of the 1-ethyl-1H-pyrazole ring followed by regioselective iodination at the 4-position.

Synthesis Workflow

Caption: General synthetic workflow for 1-Ethyl-4-iodo-1H-pyrazole.

Experimental Protocol: Synthesis of 1-Ethyl-4-iodo-1H-pyrazole (Adapted from a similar procedure)

Step 1: Synthesis of 1-Ethyl-1H-pyrazole

• To a solution of ethylhydrazine oxalate (1.0 equivalent) in water, add a solution of sodium hydroxide (2.0 equivalents) in water at 0 °C.

• To this solution, add malondialdehyde bis(dimethyl acetal) (1.0 equivalent) dropwise, ensuring the temperature is maintained below 10 °C.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Extract the mixture with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 1-ethyl-1H-pyrazole. This intermediate can be purified by distillation if necessary.

Step 2: Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

• Dissolve the crude 1-ethyl-1H-pyrazole (1.0 equivalent) in a suitable solvent such as acetonitrile or dichloromethane.[3]

• Add N-Iodosuccinimide (NIS) (1.1 equivalents) to the solution.[3]

• Stir the reaction mixture at room temperature to 60-70 °C for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.[3]

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium thiosulfate to quench any unreacted iodine, followed by a brine wash.[3]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford 1-Ethyl-4-iodo-1H-pyrazole.

Chemical Reactivity and Applications in Drug Discovery

The C-I bond in 1-Ethyl-4-iodo-1H-pyrazole is highly susceptible to a variety of transition metal-catalyzed cross-coupling reactions, making it a valuable building block for introducing molecular diversity.[3][6] This reactivity is central to its application in the synthesis of novel drug candidates. The pyrazole nucleus is a well-established pharmacophore found in numerous FDA-approved drugs.[3]

Key Cross-Coupling Reactions

Caption: Versatility of 1-Ethyl-4-iodo-1H-pyrazole in cross-coupling reactions.

Experimental Protocols for Key Reactions

3.2.1. General Protocol for Suzuki-Miyaura Coupling [7][8]

• To a reaction vessel, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 equivalent), the desired arylboronic acid (1.2 equivalents), and a base (e.g., K₂CO₃, 2.0-3.0 equivalents).

• Add a palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and a suitable ligand (e.g., SPhos, 4-10 mol%).

• Evacuate the vessel and backfill with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent mixture (e.g., 4:1 dioxane/water or toluene/water).

• Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

3.2.2. General Protocol for Sonogashira Coupling [8][9]

• In a reaction vessel under an inert atmosphere, combine 1-Ethyl-4-iodo-1H-pyrazole (1.0 equivalent), the terminal alkyne (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and copper(I) iodide (4 mol%).

• Add a suitable solvent and base (e.g., triethylamine).

• Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to yield the desired product.

3.2.3. General Protocol for Buchwald-Hartwig Amination [10][11]

• In an oven-dried Schlenk tube under an inert atmosphere, combine 1-Ethyl-4-iodo-1H-pyrazole (1.0 equivalent), the desired amine (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable ligand (e.g., Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃, 1.5-2.0 equivalents).

• Evacuate and backfill the tube with an inert gas three times.

• Add an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the tube and heat the reaction mixture to 80-120 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Safety and Handling

1-Ethyl-4-iodo-1H-pyrazole should be handled in a well-ventilated fume hood.[1] Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Store in a cool, dry, and dark place in a tightly sealed container.

Conclusion

1-Ethyl-4-iodo-1H-pyrazole is a highly valuable and versatile building block for the synthesis of functionalized pyrazoles. Its predictable reactivity in a range of cross-coupling reactions, coupled with the pharmacological importance of the pyrazole scaffold, makes it an essential tool for researchers in drug discovery and development. The protocols and data provided in this guide offer a foundation for the effective utilization of this compound in the synthesis of novel and complex organic molecules.

References

• 1. 1-ETHYL-4-IODO-1H-PYRAZOLE | CAS#:172282-34-7 | Chemsrc [chemsrc.com]
• 2. 1H-pyrazole, 1-ethyl-4-iodo- | 172282-34-7 [amp.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 1-Ethyl-4-iodo-1H-pyrazol-3-amine|CAS 1354705-55-7 [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reactivity of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-iodo-1H-pyrazole is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. The pyrazole nucleus is a well-established pharmacophore present in numerous FDA-approved drugs, exhibiting a wide range of biological activities. The presence of an iodine atom at the C4 position provides a highly reactive handle for various transition metal-catalyzed cross-coupling reactions, enabling the synthesis of diverse and complex molecular architectures. This guide provides a comprehensive overview of the reactivity of 1-Ethyl-4-iodo-1H-pyrazole, focusing on its application in key carbon-carbon and carbon-heteroatom bond-forming reactions.

The primary mode of reactivity for 1-Ethyl-4-iodo-1H-pyrazole is centered around the susceptibility of the carbon-iodine bond to oxidative addition by transition metal catalysts, most notably palladium. This reactivity makes it an excellent substrate for a variety of cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination reactions. These transformations allow for the introduction of a wide array of substituents at the 4-position of the pyrazole ring, a crucial strategy for modulating the pharmacological properties of lead compounds in drug discovery.

Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

The synthesis of 1-Ethyl-4-iodo-1H-pyrazole can be achieved through a two-step process: the formation of the 1-ethyl-1H-pyrazole core followed by regioselective iodination at the C4 position.

Experimental Protocol: Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

Step 1: Synthesis of 1-Ethyl-1H-pyrazole

A common method for the synthesis of the pyrazole ring is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.

• Materials: Ethylhydrazine, 1,3-dimethoxypropane (a malondialdehyde equivalent), acid catalyst (e.g., HCl), suitable solvent (e.g., ethanol).

• Procedure:

  • To a solution of ethylhydrazine in ethanol, add a catalytic amount of hydrochloric acid.

  • Add 1,3-dimethoxypropane to the solution.

  • Reflux the reaction mixture for several hours, monitoring the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by distillation or column chromatography to yield 1-ethyl-1H-pyrazole.

Step 2: Iodination of 1-Ethyl-1H-pyrazole

The electron-rich nature of the pyrazole ring facilitates electrophilic substitution, with the C4 position being the most reactive site.

• Materials: 1-Ethyl-1H-pyrazole, N-Iodosuccinimide (NIS), acetonitrile.

• Procedure:

  • Dissolve 1-ethyl-1H-pyrazole in acetonitrile.

  • Add N-Iodosuccinimide (1.1 equivalents) to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for several hours, monitoring by TLC or GC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to afford 1-Ethyl-4-iodo-1H-pyrazole.

An In-depth Technical Guide to the Regioselective Iodination of 1-Ethylpyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the regioselective iodination of 1-ethylpyrazole, a critical transformation for synthesizing valuable intermediates in pharmaceutical and agrochemical research. The introduction of an iodine atom at the C4 position of the pyrazole ring offers a versatile handle for further molecular elaboration through various cross-coupling reactions. This document details several effective iodination protocols, discusses the underlying reaction mechanisms, and presents quantitative data to facilitate the practical application of these methods. Detailed experimental procedures and logical workflow diagrams are provided to guide researchers in their synthetic endeavors.

Introduction

The pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities. The functionalization of the pyrazole ring is a key strategy in the development of novel therapeutic agents. Specifically, the introduction of an iodine atom, particularly at the C4 position, transforms the pyrazole into a versatile building block for carbon-carbon and carbon-heteroatom bond formation via reactions such as Suzuki, Sonogashira, and Heck couplings.

The electrophilic iodination of 1-substituted pyrazoles, such as 1-ethylpyrazole, is a highly regioselective process that predominantly yields the 4-iodo derivative. This high selectivity is governed by the electronic properties of the pyrazole ring, where the C4 position is the most nucleophilic and, therefore, most susceptible to electrophilic attack. This inherent regioselectivity simplifies product purification and ensures high yields of the desired isomer.

Reaction Mechanism and Regioselectivity

The electrophilic iodination of 1-ethylpyrazole proceeds through a classic electrophilic aromatic substitution mechanism. The reaction is initiated by the generation of a potent electrophilic iodine species (I⁺) from a suitable iodine source. The electron-rich pyrazole ring then acts as a nucleophile, attacking the electrophilic iodine. This attack occurs preferentially at the C4 position due to the directing effects of the nitrogen atoms in the ring. The resulting arenium ion intermediate then loses a proton to restore the aromaticity of the pyrazole ring, affording the 4-iodo-1-ethylpyrazole product.

Figure 1: General reaction pathway for the electrophilic iodination of 1-ethylpyrazole.

Comparative Performance of Iodination Methods

A variety of reagents and conditions have been developed for the iodination of pyrazoles. The choice of method often depends on the desired regioselectivity, the electronic nature of the substituents on the pyrazole ring, and green chemistry considerations. The following table summarizes the performance of several common iodination methods applicable to 1-ethylpyrazole.

Method	Reagents	Solvent(s)	Temperature (°C)	Reaction Time	Typical Yield (%)	Regioselectivity	Notes
Iodine/Iodic Acid	I₂, HIO₃	Acetic Acid/CCl₄	Room Temp.	Variable	High	C4	Effective for a range of pyrazoles.[1]
Iodine/CAN	I₂, Ceric Ammonium Nitrate	Acetonitrile	Reflux	Overnight	79-98	C4	Highly effective, especially for deactivated pyrazoles.[1][2][3][4][5]
NIS/Acid	N-Iodosuccinimide, H₂SO₄ or TFA	Acetonitrile or DCM	0 to 80	Variable	High	C4	Mild and efficient; acid enhances electrophilicity.[1][2][6]
Iodine/H₂O₂	I₂, H₂O₂	Water	Room Temp.	< 1 - 72 h	63-100	C4	A green and practical method with water as the only byproduct.[2][7][8][9]
Iodine Monochloride	ICl, Li₂CO₃	Dichloromethane	Room Temp.	1 - 24 h	Up to 95	C4	Effective for 1-acyl-4-iodo-3,5-disubstituted pyrazoles; adaptable for 1-ethylpyrazole.[7][10]

Experimental Protocols

Detailed methodologies for key iodination experiments are provided below. These protocols are adapted for 1-ethylpyrazole based on established procedures for similar pyrazole derivatives.

Method 1: Iodination using N-Iodosuccinimide (NIS) and Sulfuric Acid

N-Iodosuccinimide (NIS) is a mild and efficient iodinating agent. Its electrophilicity is enhanced in the presence of a strong acid like sulfuric acid, enabling the iodination of even less reactive aromatic systems.[1]

• Materials:

  • 1-Ethylpyrazole

  • N-Iodosuccinimide (NIS)

  • Concentrated Sulfuric Acid (98%)

  • Acetonitrile or Dichloromethane

  • Saturated aqueous sodium thiosulfate solution

  • Brine

  • Anhydrous sodium sulfate

  • Ethyl acetate

  • Silica gel for column chromatography

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-ethylpyrazole (1.0 eq.) in a suitable solvent such as acetonitrile or dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add N-Iodosuccinimide (1.1 eq.) to the solution.

  • Carefully add concentrated sulfuric acid dropwise to the reaction mixture. The amount of acid can be catalytic or stoichiometric.

  • Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, quench the reaction by pouring the mixture into a cold aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 4-iodo-1-ethylpyrazole.[1]

Method 2: Iodination using Iodine and Ceric Ammonium Nitrate (CAN)

This method is highly effective for a range of pyrazoles and utilizes ceric ammonium nitrate (CAN) as an oxidant to generate the electrophilic iodine species.[1][3]

• Materials:

  • 1-Ethylpyrazole

  • Iodine (I₂)

  • Ceric Ammonium Nitrate (CAN)

  • Acetonitrile

  • Saturated aqueous sodium thiosulfate solution

  • Brine

  • Dichloromethane

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • To a solution of 1-ethylpyrazole (1.0 eq.) in acetonitrile, add iodine (1.3 eq.).

  • Add ceric ammonium nitrate (CAN) (1.1 eq.) to the mixture.

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Redissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium thiosulfate to remove excess iodine.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.[1]

Method 3: Green Iodination using Iodine and Hydrogen Peroxide

This environmentally friendly protocol uses water as the solvent and generates water as the only byproduct.[7][8][9]

• Materials:

  • 1-Ethylpyrazole

  • Iodine (I₂)

  • Hydrogen Peroxide (30% aqueous solution)

  • Water

  • Saturated aqueous sodium bisulfite or sodium thiosulfate solution

  • Ethyl acetate (for extraction)

• Procedure:

  • Suspend 1-ethylpyrazole (1.0 eq.) in water.

  • Add iodine (0.5 eq.) to the suspension.

  • Add hydrogen peroxide (0.6 eq.) dropwise to the stirred mixture.

  • Continue stirring at room temperature until the reaction is complete (monitor by TLC). Reaction times can vary.

  • Upon completion, treat the suspension with a 5% aqueous solution of sodium bisulfite or sodium thiosulfate to quench excess iodine.

  • The product can be isolated by extraction with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield 4-iodo-1-ethylpyrazole.[2][7][8]

Experimental Workflow and Logic

The general workflow for the regioselective iodination of 1-ethylpyrazole involves a series of standard laboratory procedures, from reaction setup to product purification and characterization.

Figure 2: A typical experimental workflow for the synthesis and purification of 4-iodo-1-ethylpyrazole.

Conclusion

The regioselective iodination of 1-ethylpyrazole is a robust and highly efficient transformation that provides a valuable intermediate for the synthesis of diverse and complex molecules. This guide has outlined several effective experimental protocols, provided insights into the reaction mechanism, and presented key data to aid in the selection of the most appropriate method. The resulting 4-iodo-1-ethylpyrazole is a versatile building block, poised for further functionalization in the pursuit of novel chemical entities for pharmaceutical and agrochemical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles [organic-chemistry.org]

Electrophilic Iodination of Pyrazole Derivatives: A Core Technical Guide for Drug Development

Introduction

Pyrazoles, five-membered heterocyclic aromatic compounds with two adjacent nitrogen atoms, are recognized as a "privileged scaffold" in medicinal chemistry due to their presence in numerous biologically active molecules.[1][2] The strategic introduction of an iodine atom onto the pyrazole ring dramatically expands their synthetic potential, creating a versatile handle for constructing complex molecular architectures through various cross-coupling reactions.[1][3] These iodinated pyrazoles serve as crucial intermediates in the synthesis of a wide array of therapeutic agents, including kinase inhibitors and other targeted drugs.[1] This technical guide provides a comprehensive overview of the electrophilic iodination of pyrazole derivatives, focusing on synthetic methodologies, regioselectivity, and detailed experimental protocols for researchers, scientists, and drug development professionals.

Core Principles of Electrophilic Iodination on Pyrazoles

The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic aromatic substitution.[2][4] The C4 position is the most electron-rich and sterically accessible site, rendering it the preferential target for electrophilic attack.[4] The general mechanism involves the in-situ generation of an electrophilic iodine species (I⁺) or a polarized iodine molecule. This electrophile then attacks the pyrazole ring, forming a resonance-stabilized sigma complex. Subsequent deprotonation restores the ring's aromaticity, yielding the final iodinated pyrazole product.[4] The choice of iodinating agent and reaction conditions is critical and depends on the substituents present on the pyrazole ring, influencing the reaction's yield, selectivity, and overall efficiency.[4]

Methodologies for Electrophilic Iodination

The synthesis of iodopyrazoles can be broadly categorized by the regiochemical outcome, with distinct strategies employed for iodination at the C4 and C5 positions.

C4-Regioselective Iodination

Direct electrophilic iodination is the most common and straightforward approach for synthesizing 4-iodopyrazoles.[1] A variety of iodinating systems have been developed to achieve this transformation with high efficiency.

• Iodine with an Oxidizing Agent: This classic and cost-effective method generates the electrophilic iodine species in situ.

  • Ceric Ammonium Nitrate (CAN): The I₂/CAN system is highly effective for a range of pyrazole substrates, including those with electron-withdrawing groups like trifluoromethyl (CF₃).[1][4][5] The reaction is typically performed under reflux conditions.[1][4]

  • Hydrogen Peroxide (H₂O₂): This system offers an environmentally benign or "green" alternative, using water as the solvent and generating water as the only byproduct.[4][6] It is effective for various substituted pyrazoles, affording good to excellent yields.[6]

• N-Iodosuccinimide (NIS): NIS is a mild and effective iodinating agent. For less reactive or acid-sensitive pyrazoles, the reaction is often conducted in an acidic medium, such as acetic acid or trifluoroacetic acid (TFA), to enhance the electrophilicity of the iodine.[1][7]

• Iodine Monochloride (ICl): ICl is a potent electrophilic iodinating agent used for certain pyrazole derivatives. The reaction may require a base, such as lithium carbonate, to neutralize generated acid.[7]

C5-Regioselective Iodination

Accessing the 5-iodo isomer requires a different strategy, as direct electrophilic attack at C5 is electronically disfavored. The most effective method involves a directed ortho-metalation approach.

• n-Butyllithium (n-BuLi) and Iodine: This method involves the deprotonation of the C5 position using a strong base, typically n-BuLi, at low temperatures (e.g., -78 °C). This creates a highly nucleophilic lithium pyrazolide intermediate.[5][8] Trapping this in-situ generated anion with elemental iodine (I₂) exclusively yields the 5-iodopyrazole derivative.[5][7][8]

Quantitative Data Summary

The following tables summarize quantitative data for various iodination methods, allowing for easy comparison of their efficacy and scope.

Table 1: C4-Iodination Methodologies

Method/Reagents	Substrate Scope	Solvent	Temperature	Typical Yield (%)	Ref.
I₂ / Ceric Ammonium Nitrate (CAN)	1-Aryl-3-CF₃-pyrazoles	Acetonitrile	Reflux	High	[1][4][5][7]
I₂ / Hydrogen Peroxide (H₂O₂)	Substituted pyrazoles	Water	Room Temp.	Good to Excellent	[4][6]
N-Iodosuccinimide (NIS) / TFA	General pyrazoles	Acetic Acid	80 °C	Good	[1][4]
Iodine Monochloride (ICl) / Li₂CO₃	1-Acyl-dihydropyrazoles	Dichloromethane	Room Temp.	-	[7]
I₂ / NaI / K₂CO₃	Pyrazoles with donor groups	aq. Ethanol	20-25 °C	75-90	[9]

Table 2: C5-Iodination Methodology

Method/Reagents	Substrate Scope	Solvent	Temperature	Typical Yield (%)	Ref.
1. n-BuLi 2. I₂	1-Aryl-3-CF₃-pyrazoles	THF	-78 °C to RT	65-89	[5][7]

Experimental Protocols

Detailed methodologies for key iodination experiments are provided below.

Protocol 1: Synthesis of 4-Iodopyrazoles using Iodine/Ceric Ammonium Nitrate (CAN)

This protocol is highly effective for a range of substituted pyrazoles, particularly those with electron-withdrawing groups.[1][4]

• Preparation: To a solution of the starting pyrazole (1.0 mmol) in acetonitrile (6 mL), add elemental iodine (1.3 mmol, 330 mg) and ceric ammonium nitrate (CAN) (1.1 mmol, 603 mg).

• Reaction: Reflux the reaction mixture overnight.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. Dissolve the residue in dichloromethane (15 mL).

• Quenching & Washing: Wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (5 mL) to quench excess iodine, followed by water (10 mL).[1][4]

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 4-iodopyrazole.[1]

Protocol 2: "Green" Synthesis of 4-Iodopyrazoles using Iodine/Hydrogen Peroxide

This protocol offers an environmentally benign approach using water as the solvent.[4][6]

• Preparation: In a suitable reaction vessel, create a suspension of the pyrazole (1.0 mmol) in water.

• Reagent Addition: Add iodine (0.5 equivalents) to the suspension.[6][7] Then, add 30% hydrogen peroxide (0.6 equivalents) dropwise to the stirred mixture at room temperature.[4][7]

• Reaction: Stir the reaction mixture at room temperature for 1-4 hours, or until the starting material is consumed (monitored by TLC).[4]

• Isolation & Purification: Isolate the product by filtration or extraction, depending on its physical properties. Further purification can be achieved by recrystallization or column chromatography.[4]

Protocol 3: Synthesis of 4-Iodopyrazoles using N-Iodosuccinimide (NIS)

This method is suitable for substrates that may be sensitive to the oxidative conditions of the CAN/I₂ system.[1]

• Preparation: Dissolve the pyrazole (1.0 mmol) in glacial acetic acid (1 mL).

• Reagent Addition: Add a solution of N-iodosuccinimide (NIS) (1.5 mmol, 338 mg) in trifluoroacetic acid (TFA) (1 mL).[1]

• Reaction: Heat the reaction mixture at 80 °C overnight.

• Work-up: Cool the solution to room temperature and dilute with dichloromethane (60 mL).

• Washing: Wash the organic phase sequentially with a saturated aqueous solution of Na₂S₂O₃ and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4]

• Isolation & Purification: Separate the organic layer, dry it over anhydrous Na₂SO₄, remove the solvent in vacuo, and purify the product by column chromatography.[4]

Protocol 4: Synthesis of 5-Iodopyrazoles using n-BuLi/Iodine

This protocol allows for the exclusive synthesis of 5-iodopyrazole derivatives.[5][7]

• Preparation: Dissolve the 1-aryl-3-trifluoromethylpyrazole (1.0 mmol) in dry tetrahydrofuran (THF) (5 mL) under an inert atmosphere (e.g., argon).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium (1.3 mmol, 0.52 mL of a 2.5 M solution in hexanes) dropwise with vigorous stirring. Stir the mixture at -78 °C for 10 minutes to ensure complete deprotonation.[1][7]

• Iodination: Add a solution of iodine (1.4 mmol, 356 mg) in dry THF (3 mL) to the reaction mixture.[1][7]

• Reaction: Allow the reaction to gradually warm to room temperature over 4 hours.[1]

• Work-up & Washing: Dilute the reaction with dichloromethane (30 mL). Wash the organic layer with saturated aqueous Na₂S₂O₃ (10 mL) and then with water (5 mL).[1]

• Isolation & Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Visualizing Workflows and Pathways

Caption: General workflow for the synthesis of iodopyrazoles.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. ijnrd.org [ijnrd.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]

1-Ethyl-4-iodo-1H-pyrazole: A Versatile Heterocyclic Building Block for Drug Discovery and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-4-iodo-1H-pyrazole is a key heterocyclic building block in modern medicinal chemistry. The pyrazole scaffold itself is a privileged structure, found in numerous FDA-approved drugs exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties. The strategic placement of an ethyl group at the N1 position and an iodine atom at the C4 position makes this molecule a highly versatile precursor for the synthesis of complex molecular architectures. The electron-rich nature of the pyrazole ring and the susceptibility of the carbon-iodine bond to undergo cross-coupling reactions provide medicinal chemists with a powerful tool for generating diverse libraries of compounds for drug discovery programs.

This technical guide provides a comprehensive overview of the synthesis, properties, and key applications of 1-Ethyl-4-iodo-1H-pyrazole, with a focus on its role in the development of kinase and phosphodiesterase (PDE) inhibitors. Detailed experimental protocols and quantitative data are presented to facilitate its practical application in the laboratory.

Physicochemical and Spectroscopic Data

While extensive experimental data for 1-Ethyl-4-iodo-1H-pyrazole is not widely published, the following tables summarize its known and predicted properties based on available data for structurally similar compounds.

Table 1: Physicochemical Properties of 1-Ethyl-4-iodo-1H-pyrazole

Property	Value
Molecular Formula	C₅H₇IN₂
Molecular Weight	222.03 g/mol
Appearance	Off-white to pale yellow solid (predicted)
Solubility	Soluble in common organic solvents such as DMF, DMSO, and chlorinated solvents.
Reactivity	The C-I bond is highly reactive towards palladium-catalyzed cross-coupling reactions.[1]

Table 2: Predicted NMR Spectroscopic Data for 1-Ethyl-4-iodo-1H-pyrazole

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Protons
¹H NMR	~7.5	s	H-3
~7.4	s	H-5
~4.1	q	N-CH₂
~1.4	t	N-CH₂CH₃
¹³C NMR	~139	C-5
~130	C-3
~65	C-4
~45	N-CH₂
~15	N-CH₂CH₃

Note: Predicted values are based on the analysis of structurally related pyrazole derivatives and may vary from experimental results.[2]

Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

The synthesis of 1-Ethyl-4-iodo-1H-pyrazole is typically achieved through a two-step process: the N-ethylation of pyrazole followed by regioselective iodination at the C4 position. The high regioselectivity of the iodination is driven by the electronic properties of the pyrazole ring, where the C4 position is the most nucleophilic and thus most susceptible to electrophilic attack.[3]

Caption: Synthetic workflow for 1-Ethyl-4-iodo-1H-pyrazole.

Experimental Protocols

Protocol 1: Synthesis of 1-Ethyl-1H-pyrazole

This protocol is adapted from established methods for the N-alkylation of pyrazoles.

• Materials:

  • Pyrazole

  • Ethyl iodide (or diethyl sulfate)

  • Sodium hydroxide (NaOH)

  • Water

  • Dichloromethane (CH₂Cl₂)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a solution of pyrazole (1.0 eq) in water, add a solution of sodium hydroxide (1.1 eq) in water at 0 °C.

  • To this solution, add ethyl iodide (1.1 eq) dropwise, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • Extract the mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 1-ethyl-1H-pyrazole.

Protocol 2: Synthesis of 1-Ethyl-4-iodo-1H-pyrazole

This protocol describes the regioselective iodination of 1-ethyl-1H-pyrazole using N-iodosuccinimide (NIS).

• Materials:

  • 1-Ethyl-1H-pyrazole

  • N-Iodosuccinimide (NIS)

  • Acetonitrile (CH₃CN)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium thiosulfate solution (Na₂S₂O₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve the crude 1-ethyl-1H-pyrazole (1.0 eq) in acetonitrile.

  • Add N-Iodosuccinimide (1.1 eq) to the solution.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction by TLC or LC-MS.[1]

  • After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated sodium thiosulfate solution to quench any remaining iodine, followed by a brine wash.[1]

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain 1-ethyl-4-iodo-1H-pyrazole.[1]

Applications in Drug Discovery

The C-I bond in 1-Ethyl-4-iodo-1H-pyrazole serves as a versatile handle for introducing a wide array of molecular fragments through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings. This capability is extensively utilized in the synthesis of kinase and PDE5 inhibitors.

Caption: General synthetic workflow for drug candidates.

Synthesis of Kinase Inhibitors

Many kinase inhibitors feature a substituted pyrazole core that is crucial for binding to the ATP-binding site of the kinase.[1][4] The 4-position of the pyrazole is often functionalized with aryl or heteroaryl groups to achieve high potency and selectivity.[4]

Protocol 3: Suzuki-Miyaura Cross-Coupling for Kinase Inhibitor Scaffolds

This protocol describes a general procedure for the coupling of 1-Ethyl-4-iodo-1H-pyrazole with an arylboronic acid.[5]

• Materials:

  • 1-Ethyl-4-iodo-1H-pyrazole

  • Arylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Solvent (e.g., 1,4-dioxane/water mixture, 4:1)

  • Ethyl acetate

  • Saturated ammonium chloride solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a reaction vessel, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 eq), arylboronic acid (1.2 eq), palladium catalyst (0.05 eq), and base (2.0 eq).[5]

  • Purge the vessel with an inert gas (e.g., argon or nitrogen).

  • Add the degassed solvent mixture (1,4-dioxane/water).

  • Heat the reaction mixture to 80-100 °C and stir for 6-12 hours, monitoring by TLC or LC-MS.[1]

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with saturated ammonium chloride solution and then with brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography or recrystallization.[5]

Synthesis of Sildenafil Analogues (PDE5 Inhibitors)

Sildenafil, a well-known phosphodiesterase type 5 (PDE5) inhibitor, contains a pyrazolopyrimidinone core.[1] 1-Ethyl-4-iodo-1H-pyrazole can be used as a starting material to synthesize novel sildenafil analogues, potentially leading to compounds with improved selectivity for different PDE isoenzymes.[1] The synthesis often involves a Sonogashira coupling to introduce a side chain that can be further elaborated into the pyrimidinone ring system.

Caption: Mechanism of action for PDE5 inhibitors.

Protocol 4: Sonogashira Cross-Coupling for PDE5 Inhibitor Scaffolds

This protocol provides a general method for the Sonogashira coupling of 1-Ethyl-4-iodo-1H-pyrazole with a terminal alkyne.[6]

• Materials:

  • 1-Ethyl-4-iodo-1H-pyrazole

  • Terminal alkyne

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%)

  • Copper(I) iodide (CuI, 4 mol%)

  • Base (e.g., Triethylamine or Diisopropylethylamine, 3.0 eq)

  • Solvent (e.g., THF or DMF)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).[6]

  • Add anhydrous solvent (THF or DMF, 5 mL) and the base (TEA or DIPEA, 3.0 mmol, 3.0 equiv).[6]

  • Stir the mixture at room temperature for 5-10 minutes.

  • Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise via syringe.[6]

  • Heat the reaction mixture to the desired temperature (typically 50-80 °C) and monitor the reaction progress by TLC.[6]

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the catalyst.[6]

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Conclusion

1-Ethyl-4-iodo-1H-pyrazole is a highly valuable and versatile building block for the synthesis of a diverse range of potential pharmaceutical agents. Its utility in palladium-catalyzed cross-coupling reactions allows for the efficient construction of complex molecular architectures that are central to the development of targeted therapies, particularly kinase and PDE5 inhibitors. The protocols and data provided in this guide offer a solid foundation for researchers to explore the full potential of this compound in their drug discovery and development endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Strategic Role of 1-Ethyl-4-iodo-1H-pyrazole in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities and presence in numerous FDA-approved drugs. Among the various functionalized pyrazoles, 1-Ethyl-4-iodo-1H-pyrazole has emerged as a particularly valuable building block in the design and synthesis of novel therapeutic agents. Its unique structural features, including the reactive iodine atom at the C4 position, make it an ideal starting point for the construction of complex molecular architectures, especially in the realm of kinase inhibitors for oncology and inflammatory diseases. This technical guide provides a comprehensive overview of the applications of 1-Ethyl-4-iodo-1H-pyrazole in medicinal chemistry, with a focus on its use in the development of potent kinase inhibitors.

Core Applications in Drug Discovery

1-Ethyl-4-iodo-1H-pyrazole serves as a versatile precursor for a wide range of biologically active compounds. The electron-rich nature of the pyrazole ring and the presence of a readily displaceable iodine atom make it an excellent substrate for various cross-coupling reactions. This allows for the strategic introduction of diverse substituents to explore structure-activity relationships (SAR) and optimize pharmacological profiles.

One of the most significant applications of this scaffold is in the synthesis of pyrazolo[3,4-d]pyrimidines , which are potent inhibitors of various protein kinases.[1] These fused heterocyclic systems act as purine bioisosteres and can effectively compete with ATP for binding to the kinase active site.[1] The ethyl group at the N1 position can provide advantageous steric and electronic properties, contributing to enhanced target affinity and selectivity.

Case Study: Synthesis of Pyrazolo[3,4-d]pyrimidine-based Kinase Inhibitors

A prime example of the utility of 1-Ethyl-4-iodo-1H-pyrazole is in the synthesis of potent inhibitors of Janus kinases (JAKs). The JAK-STAT signaling pathway is a critical regulator of cellular proliferation, differentiation, and inflammation, and its dysregulation is implicated in various cancers and autoimmune disorders.

The synthesis of a representative pyrazolo[3,4-d]pyrimidine core, a common scaffold for JAK inhibitors, can be envisioned to start from 1-Ethyl-4-iodo-1H-pyrazole. While specific examples detailing the direct use of 1-Ethyl-4-iodo-1H-pyrazole in the synthesis of named JAK inhibitors are proprietary or dispersed in patent literature, the general synthetic strategy is well-established. The 4-iodo group allows for the introduction of various aryl or heteroaryl moieties via Suzuki-Miyaura coupling, a key step in building the core structure of many kinase inhibitors.

Quantitative Data: Inhibitory Activity of Pyrazolo-pyrimidine Derivatives

The following table summarizes the in vitro inhibitory activity (IC50 values) of representative pyrazolo[3,4-d]pyrimidine-based compounds against various kinases and cancer cell lines, illustrating the potency that can be achieved with this scaffold.

Compound ID	Target Kinase	IC50 (nM)	Target Cell Line	IC50 (µM)
PP1	Src	170	-	-
PP2	Src	130	-	-
Compound 3f	JAK1	3.4	PC-3	>10
JAK2	2.2	HEL	0.35
JAK3	3.5	K562	0.37
Compound 11b	JAK1	11.2	MCF-7	>10
JAK2	4.5	MOLT4	>10
JAK3	15.7	-	-

Note: The compounds listed are representative of the pyrazolo[3,4-d]pyrimidine class and may not be directly synthesized from 1-Ethyl-4-iodo-1H-pyrazole in the cited literature. The data is presented to illustrate the potential of the scaffold.[2][3]

Experimental Protocols

Synthesis of 4-Aryl-1-ethyl-1H-pyrazoles via Suzuki-Miyaura Coupling

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-Ethyl-4-iodo-1H-pyrazole with an arylboronic acid.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)2, 0.03 equivalents)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.06 equivalents)

• Potassium carbonate (K2CO3, 2.5 equivalents)

• Anhydrous 1,4-dioxane

• Degassed water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a flame-dried sealed tube or microwave vial, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 equivalent), the desired arylboronic acid (1.2 equivalents), palladium(II) acetate (0.03 equivalents), SPhos (0.06 equivalents), and potassium carbonate (2.5 equivalents).

• Seal the vessel with a septum and purge with an inert gas (e.g., argon or nitrogen) for 15 minutes.

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (v/v) via syringe. The final concentration of the 1-Ethyl-4-iodo-1H-pyrazole should be approximately 0.1-0.2 M.

• Place the sealed reaction vessel in a preheated oil bath or heating block at 100 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 4-aryl-1-ethyl-1H-pyrazole.[4]

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines a general procedure for determining the in vitro inhibitory activity of a compound against a specific kinase.

Materials:

• Kinase enzyme (e.g., JAK2)

• Kinase buffer

• ATP (at Km concentration for the specific kinase)

• Peptide substrate

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar)

• 384-well plates (white, flat-bottom)

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• Add 5 µL of the diluted test compound, a positive control inhibitor, and DMSO (negative control) to the appropriate wells of a 384-well plate.

• Add 10 µL of the kinase enzyme solution to all assay wells and mix gently.

• Incubate the plate for 10-30 minutes at room temperature to allow for compound-enzyme interaction.

• Initiate the kinase reaction by adding 5 µL of a reaction mixture containing ATP and the specific substrate to each well.

• Incubate the reaction for a predetermined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).

• Stop the reaction and detect the amount of ADP produced by adding the ADP-Glo™ Reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value using appropriate software.[5]

Visualizations

Synthetic Workflow for Pyrazolo[3,4-d]pyrimidine Core

Caption: General synthetic workflow for the construction of a pyrazolo[3,4-d]pyrimidine core.

Experimental Workflow for In Vitro Kinase Assay

Caption: A typical workflow for an in vitro kinase inhibition assay.

The JAK-STAT Signaling Pathway and Inhibition

Caption: Simplified schematic of the JAK-STAT signaling pathway and its inhibition.

References

• 1. Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of 1-Ethyl-4-iodo-1H-pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes to obtain 1-Ethyl-4-iodo-1H-pyrazole derivatives. These compounds are valuable building blocks in medicinal chemistry, particularly for the development of kinase inhibitors and other therapeutic agents. This document details the primary synthetic strategies, key experimental protocols, and quantitative data to support researchers in this field.

Introduction

The pyrazole scaffold is a privileged structure in drug discovery, present in numerous FDA-approved medications.[1][2] Its derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, anticancer, and antiviral properties.[1] The introduction of an ethyl group at the N1 position and an iodine atom at the C4 position of the pyrazole ring creates a versatile intermediate. The C-I bond is particularly amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, allowing for the facile introduction of diverse molecular fragments to explore structure-activity relationships (SAR) in drug development programs.[1][3]

Core Synthetic Strategies

The synthesis of 1-Ethyl-4-iodo-1H-pyrazole derivatives can be broadly divided into two key stages: the formation of the 1-ethyl-1H-pyrazole core and the subsequent regioselective iodination at the 4-position.

Synthesis of the 1-Ethyl-1H-pyrazole Core

The most common and versatile method for the synthesis of the 1-ethyl-1H-pyrazole ring is the Knorr pyrazole synthesis and related cyclocondensation reactions.[2] This involves the reaction of ethylhydrazine with a 1,3-dicarbonyl compound or its synthetic equivalent. The choice of the 1,3-dicarbonyl compound determines the substitution pattern at the C3 and C5 positions of the pyrazole ring.

A general workflow for the synthesis of the 1-Ethyl-1H-pyrazole core is as follows:

Caption: General workflow for the synthesis of the 1-Ethyl-1H-pyrazole core.

Regioselective Iodination

The electrophilic iodination of 1-ethyl-1H-pyrazoles occurs with high regioselectivity at the C4 position. This is due to the electronic properties of the pyrazole ring, where the C4 position is the most nucleophilic and thus most susceptible to electrophilic attack.[4] Several iodinating reagents and conditions have been developed to achieve this transformation efficiently.

Common iodinating systems include:

• N-Iodosuccinimide (NIS): A mild and effective iodinating agent, often used in acetonitrile.[1]

• Iodine and an Oxidizing Agent: Molecular iodine in the presence of an oxidant such as ceric ammonium nitrate (CAN) or hydrogen peroxide (H2O2) generates a more electrophilic iodine species in situ.[5][6]

• Iodine Monochloride (ICl): A reactive iodinating agent, often used with a base like lithium carbonate to neutralize the generated HCl.[7]

The general pathway for the iodination is depicted below:

Caption: General workflow for the regioselective iodination of 1-Ethyl-1H-pyrazoles.

Quantitative Data Presentation

The following table summarizes the reaction conditions and yields for the synthesis of various 1-Ethyl-4-iodo-1H-pyrazole derivatives and their precursors.

Starting Material(s)	Reagents and Conditions	Product	Yield (%)	Reference
Ethylhydrazine oxalate, 2,4-Pentanedione	NaOH, H2O, 0 °C to rt, 12-18 h	1-Ethyl-5-methyl-1H-pyrazole	Not specified	[1]
1-Ethyl-5-methyl-1H-pyrazole	N-Iodosuccinimide (1.1 eq), Acetonitrile, 60-70 °C, 4-6 h	1-Ethyl-4-iodo-5-methyl-1H-pyrazole	Not specified	[1]
1-Aryl-3-CF3-1H-pyrazoles	I2 (1.3 eq), CAN (1.1 eq), MeCN, reflux, overnight	1-Aryl-4-iodo-3-CF3-1H-pyrazoles	79-98	[8][9]
1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles	ICl (3 eq), Li2CO3 (2 eq), CH2Cl2, rt	1-Acyl-4-iodo-1H-pyrazoles	up to 95	[7]
Pyrazole derivatives	I2 (0.5 eq), H2O2 (0.6 eq), H2O, rt, <1-72 h	4-Iodopyrazole derivatives	63-100	[5]
3-Iodo-1H-pyrazole	Ethyl vinyl ether, TFA, CH2Cl2, 28-32 °C	1-(1-Ethoxyethyl)-3-iodo-1H-pyrazole	Not specified	[10]

Experimental Protocols

Protocol 1: Synthesis of 1-Ethyl-5-methyl-1H-pyrazole[1]

Materials:

• Ethylhydrazine oxalate

• Sodium hydroxide (NaOH)

• 2,4-Pentanedione

• Dichloromethane (CH2Cl2)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a solution of ethylhydrazine oxalate (1.0 eq) in water, add a solution of sodium hydroxide (2.0 eq) in water at 0 °C.

• To this solution, add 2,4-pentanedione (1.0 eq) dropwise, ensuring the temperature is maintained below 10 °C.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Extract the mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 1-ethyl-5-methyl-1H-pyrazole.

Protocol 2: Synthesis of 1-Ethyl-4-iodo-5-methyl-1H-pyrazole[1]

Materials:

• Crude 1-Ethyl-5-methyl-1H-pyrazole

• N-Iodosuccinimide (NIS)

• Acetonitrile

• Dichloromethane (CH2Cl2)

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Dissolve the crude 1-ethyl-5-methyl-1H-pyrazole (1.0 eq) in acetonitrile.

• Add N-Iodosuccinimide (1.1 eq) to the solution.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated sodium thiosulfate solution to quench any remaining iodine, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate.

• Purify the crude product by silica gel column chromatography to obtain 1-ethyl-4-iodo-5-methyl-1H-pyrazole.

Protocol 3: Suzuki-Miyaura Coupling of 1-Ethyl-4-iodo-1H-pyrazole Derivative[3][11]

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole derivative (e.g., 1-ethyl-4-iodo-5-methyl-1H-pyrazole)

• Aryl or heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3 or Cs2CO3)

• Solvent system (e.g., 1,4-dioxane/water or DME/water)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure (Conventional Heating):

• In a Schlenk flask, combine the 1-ethyl-4-iodo-1H-pyrazole derivative (1.0 eq), the aryl/heteroaryl boronic acid (1.1-1.5 eq), the base (2.0-3.0 eq), and the palladium catalyst (e.g., 5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v).

• Heat the reaction mixture to 80-100 °C and stir for 6-12 hours, monitoring by TLC or LC-MS.[1]

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Application in Drug Development: Kinase Inhibitors

1-Ethyl-4-iodo-1H-pyrazole derivatives are particularly valuable in the synthesis of kinase inhibitors.[1][11] The 4-iodo substituent serves as a handle for introducing various functionalities that can interact with the ATP-binding site of kinases. One important target is the Janus kinase (JAK) family, which plays a crucial role in cytokine signaling pathways implicated in inflammatory diseases and cancer.

JAK-STAT Signaling Pathway and Inhibition

The JAK-STAT signaling pathway is a key cascade in cellular communication. Upon cytokine binding to its receptor, associated JAKs are activated and phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins. The STATs are then phosphorylated by the JAKs, dimerize, and translocate to the nucleus to regulate gene expression. Inhibitors based on the 1-Ethyl-4-iodo-1H-pyrazole scaffold can be designed to compete with ATP for the binding site on JAKs, thereby blocking the downstream signaling cascade.

Caption: Simplified diagram of the JAK-STAT signaling pathway and its inhibition by a 1-Ethyl-4-iodo-1H-pyrazole derivative.

The development of selective and potent JAK inhibitors is an active area of research, and the synthetic methodologies outlined in this guide provide a robust foundation for the generation of novel drug candidates. The ability to diversify the 4-position of the pyrazole ring through cross-coupling reactions is a powerful tool for optimizing the pharmacological properties of these inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Ethyl-4-iodo-1H-pyrazol-3-amine|CAS 1354705-55-7 [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. arkat-usa.org [arkat-usa.org]
• 11. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Core Chemistry and Biological Activity of Iodinated Pyrazoles: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazoles, five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms, are recognized as a "privileged scaffold" in medicinal chemistry due to their wide range of biological activities.[1][2] The introduction of an iodine atom to the pyrazole ring significantly enhances their synthetic utility, providing a versatile handle for creating more complex molecular architectures through various cross-coupling reactions.[1] These iodinated pyrazoles serve as crucial intermediates in the synthesis of a diverse array of biologically active molecules, including potent kinase inhibitors and other targeted therapeutics.[1][3] This technical guide provides a comprehensive overview of the synthesis, reactivity, and biological significance of iodinated pyrazoles, with a focus on their application in drug discovery.

Synthesis of Iodinated Pyrazoles

The regioselective iodination of the pyrazole core is a critical step in harnessing the potential of these building blocks. The primary isomers of interest are the 4-iodo and 5-iodopyrazoles, which can be synthesized through distinct methodologies.[1][4]

Synthesis of 4-Iodopyrazoles

A common method for the synthesis of 4-iodopyrazoles involves the use of elemental iodine in the presence of an oxidizing agent, such as ceric ammonium nitrate (CAN).[1][4]

Experimental Protocol: CAN-Mediated Iodination of Pyrazoles [1][4][5]

• Dissolve the starting pyrazole (1.0 mmol) in acetonitrile (6 mL).

• Add ceric ammonium nitrate (CAN) (1.1 mmol, 603 mg) and elemental iodine (1.3 mmol, 330 mg).

• Reflux the reaction mixture overnight.

• Remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (15 mL).

• Wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (5 mL) to quench any remaining iodine, followed by water (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-iodopyrazole.

An alternative method for substrates sensitive to oxidative conditions involves the use of N-iodosuccinimide (NIS) in an acidic medium.[1][4]

Experimental Protocol: Iodination using N-Iodosuccinimide (NIS) [1][4]

• Dissolve the pyrazole (1.0 mmol) in glacial acetic acid (1 mL).

• Add a solution of N-iodosuccinimide (1.5 mmol, 338 mg) in trifluoroacetic acid (TFA) (1 mL).

• Heat the reaction mixture at 80 °C overnight.

• Cool the solution to room temperature and dilute with dichloromethane (60 mL).

• Wash the organic layer with saturated aqueous Na₂S₂O₃ (2 x 5 mL) and then with saturated aqueous NaHCO₃.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Synthesis of 5-Iodopyrazoles

The synthesis of 5-iodopyrazoles can be achieved through deprotonation of the pyrazole ring followed by quenching with iodine.[1][4]

Experimental Protocol: Synthesis of 5-Iodopyrazoles via Lithiation [1][4]

• Dissolve the 1-aryl-3-CF₃-pyrazole (1.0 mmol) in dry tetrahydrofuran (THF) (5 mL) under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (n-BuLi) (1.3 mmol, 0.52 mL of a 2.5 M solution in hexanes) dropwise with vigorous stirring.

• Stir the mixture at -78 °C for 10 minutes to ensure complete deprotonation.

• Add a solution of iodine (1.4 mmol, 356 mg) in dry THF (3 mL) to the reaction mixture.

• Allow the reaction to gradually warm to room temperature over 4 hours.

• Dilute the reaction with dichloromethane (30 mL).

• Wash the organic layer with saturated aqueous Na₂S₂O₃ (10 mL) and then with water (5 mL).

• Dry the organic layer over Na₂SO₄ and remove the solvents under reduced pressure.

• Purify the crude product by column chromatography.

Reactivity of Iodinated Pyrazoles in Cross-Coupling Reactions

The carbon-iodine bond in iodinated pyrazoles is a versatile functional group for further molecular elaboration, primarily through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira couplings.[1]

Suzuki-Miyaura Coupling

This reaction forms a carbon-carbon bond between the iodinated pyrazole and a boronic acid or ester.

Experimental Protocol: Suzuki-Miyaura Coupling [1]

• To a reaction vessel, add the 4-iodopyrazole (1.0 mmol), the corresponding boronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Add a 4:1 mixture of 1,4-dioxane and water (2 mL).

• Heat the reaction mixture at 90 °C for 6 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic extracts, concentrate, and purify by chromatography.

Sonogashira Coupling

This coupling reaction enables the formation of a carbon-carbon bond between an iodinated pyrazole and a terminal alkyne.[1]

Experimental Protocol: Sonogashira Coupling [1]

• To a solution of the 1,3-disubstituted-5-chloro-4-iodopyrazole in dimethylformamide (DMF), add triethylamine (Et₃N).

• Add phenylacetylene, followed by the catalytic system of PdCl₂(PPh₃)₂ and copper(I) iodide (CuI).

• Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Pour the reaction mixture into water and extract with an appropriate organic solvent.

• Dry the combined organic extracts, concentrate, and purify by chromatography to yield the 4-(phenylethynyl)pyrazole.

Biological Activity of Iodinated Pyrazole Derivatives

Iodinated pyrazoles are precursors to a wide range of biologically active compounds, with notable applications as kinase inhibitors, anticancer agents, and antimicrobial agents.

Kinase Inhibitors

Pyrazole derivatives are potent inhibitors of various protein kinases, which are key regulators of cellular signaling pathways often dysregulated in diseases like cancer and inflammatory disorders.[1][3] The ability to functionalize the pyrazole core through iodinated intermediates allows for the systematic exploration of structure-activity relationships to optimize inhibitor potency and selectivity.[1]

JAK/STAT Signaling Pathway: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a critical signaling cascade that transmits information from extracellular cytokine signals to the nucleus, leading to changes in gene expression.[1][3] Dysregulation of this pathway is implicated in various cancers and autoimmune diseases.[1] Several pyrazole-based compounds have been developed as potent JAK inhibitors.[1][3]

Quantitative Data: In Vitro Kinase Inhibitory Activity of Pyrazole Derivatives

Compound ID	Target Kinase	IC50 (nM)	Reference
Afuresertib (GSK2110183)	Akt1	0.08 (Ki)	[6]
Compound 2 (Afuresertib analog)	Akt1	1.3	[6]
Asciminib (ABL-001)	Bcr-Abl	0.5	[6]
Compound 8	Aurora A/B	35 / 75	[6]
Frag-1	Aurora B	116	[6]

Note: The table summarizes the inhibitory activity of various pyrazole derivatives against key kinases. While not all are explicitly synthesized from iodinated precursors in the cited literature, the pyrazole core is amenable to such synthetic strategies for derivatization.

Anticancer Activity

Pyrazole derivatives have demonstrated significant potential as anticancer agents.[7][8][9] Their mechanisms of action often involve the inhibition of kinases crucial for cancer cell proliferation and survival.[6][8]

Quantitative Data: In Vitro Anticancer Activity of Pyrazole Derivatives

Compound ID	Cell Line	Cancer Type	IC50 (µM)	Reference
Compound 2	HCT116	Colon Cancer	0.95	[6]
Compound 2	HepG2	Hepatocellular Carcinoma	9.2 ± 2.8	[7]
Compound 2	HCT-116	Colorectal Carcinoma	7.7 ± 1.8	[7]
Pyrazolinyl-Indole HD05	Various	Leukemia, Colon, Breast, etc.	-	[10]
Pyrazole derivative 3g	T. cruzi amastigotes	-	6.09 ± 0.52	[11]
Pyrazole derivative 3j	T. cruzi amastigotes	-	2.75 ± 0.62	[11]
Pyrazole derivative 3m	T. cruzi amastigotes	-	3.58 ± 0.25	[11]

Note: Compound HD05 demonstrated remarkable cytotoxic activities against nine categories of cancer cell lines.[10] The table also includes data on the activity of pyrazole derivatives against Trypanosoma cruzi, the parasite that causes Chagas disease.[11]

Antimicrobial and Other Biological Activities

Iodinated pyrazole derivatives also serve as precursors for compounds with antimicrobial, anti-inflammatory, and neuroprotective activities.[12][13][14] For instance, certain pyrazole-based Schiff bases have shown antioxidant, anti-diabetic, and anti-Alzheimer's properties.[15]

Quantitative Data: Antimicrobial and Other Biological Activities

Compound ID	Activity	Target/Assay	Result	Reference
Pyrazolyl–thiazole 7d	Antimicrobial	Bacillus subtilis, etc.	MIC: 15.63 µg/mL	[14]
Pyrazolyl–thiazole 7g	Antimicrobial	Various strains	Low MIC values	[14]
Pyrazole Schiff base 7f	Anti-Alzheimer's	AChE Inhibition	62.11 ± 0.04%	[15]
Pyrazole Schiff base 5d	Anti-Alzheimer's	AChE Inhibition	62.00 ± 0.04%	[15]

Visualizing Pathways and Workflows

Signaling Pathways

Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole Paradigms: Unveiling Synthetic Pathways and Unraveling Anti-Cancer Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. srrjournals.com [srrjournals.com]
• 10. Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 1-ethyl-4-iodo-1H-pyrazole with various boronic acids and their derivatives. This reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds to construct complex molecular architectures.

The pyrazole scaffold is a significant pharmacophore present in numerous biologically active compounds and approved drugs.[1][2] Functionalization at the C4-position of the pyrazole ring is a key strategy in medicinal chemistry to modulate the pharmacological properties of lead compounds.[1] The Suzuki-Miyaura coupling offers a versatile and efficient method for introducing aryl, heteroaryl, or vinyl substituents at this position, starting from the corresponding 4-halopyrazole.[3] Due to the high reactivity of the carbon-iodine bond, 4-iodopyrazoles like 1-ethyl-4-iodo-1H-pyrazole are excellent substrates for this transformation, readily undergoing oxidative addition to the palladium(0) catalyst.[3]

Reaction Scheme

The general scheme for the Suzuki-Miyaura coupling of 1-ethyl-4-iodo-1H-pyrazole is depicted below:

Caption: General scheme of the Suzuki-Miyaura coupling reaction.

Data Presentation: Reaction Conditions

The success of the Suzuki coupling is highly dependent on the choice of catalyst, base, solvent, and reaction temperature. The following tables summarize typical reaction conditions reported for the Suzuki-Miyaura couplings of analogous 4-iodopyrazoles, which can serve as a starting point for optimizing the reaction of 1-ethyl-4-iodo-1H-pyrazole.

Table 1: Conventional Heating Methods

Catalyst (mol%)	Base (equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄ (5)	Na₂CO₃ (2.5)	1,4-Dioxane / H₂O (4:1)	90	6	Not Specified	General conditions for N-protected 4-iodopyrazoles.[3]
Pd(OAc)₂ / SPhos	KF	Toluene / H₂O	80	Not Specified	Good to Excellent	For N-protected 4-iodopyrazoles with arylboronic acids.[3]
Pd(PPh₃)₄ (30)	K₂CO₃	THF / H₂O	Reflux	48	56	Coupling of 1-aryl-4-iodo-3-(trifluoromethyl)-1H-pyrazole with phenylboronic acid.[4]

Table 2: Microwave-Assisted Methods

Substrate	Boronic Acid	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (min)	Yield (%)
4-Iodo-1-methyl-1H-pyrazole	Phenylboronic acid	Pd(PPh₃)₄ (2)	Cs₂CO₃ (2.5)	DME / H₂O (3:1.2)	90	5-12	95[2][3]
4-Iodo-1-methyl-1H-pyrazole	4-Methylphenylboronic acid	Pd(PPh₃)₄ (2)	Cs₂CO₃ (2.5)	DME / H₂O (3:1.2)	90	5-12	92[3]
4-Iodo-1-methyl-1H-pyrazole	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (2)	Cs₂CO₃ (2.5)	DME / H₂O (3:1.2)	90	5-12	90[3]
1-Ethyl-4-iodo-5-methyl-1H-pyrazole	Aryl/heteroaryl boronic acid	Not specified	Not specified	EtOH / H₂O (1:1)	100-140	10-20	Not specified

Experimental Protocols

Two primary protocols are presented: a conventional heating method and a microwave-assisted method, which can significantly reduce reaction times.[1]

Protocol 1: Conventional Heating

This protocol is a general procedure adaptable for the Suzuki coupling of 1-ethyl-4-iodo-1H-pyrazole with various boronic acids.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Aryl or heteroaryl boronic acid (1.1 - 1.5 equivalents)[1]

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)[1]

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 - 3.0 equivalents)[1]

• Solvent (e.g., 1,4-dioxane and water, 4:1 ratio)[1]

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

• Schlenk flask or sealed tube

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add 1-ethyl-4-iodo-1H-pyrazole (1.0 mmol), the aryl/heteroaryl boronic acid (1.1 mmol), the base (e.g., K₂CO₃, 2.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).[1]

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.[1]

• Add the degassed solvent system (e.g., 5 mL of 1,4-dioxane:H₂O 4:1) to the flask.[1]

• Heat the reaction mixture at 80-100 °C and stir for 6-12 hours.[5] Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][5]

• Upon completion, cool the reaction mixture to room temperature.[1]

• Dilute the mixture with ethyl acetate and wash with water and then brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1][5]

• Purify the crude product by silica gel column chromatography to afford the desired 1-ethyl-4-aryl-1H-pyrazole.[3]

Protocol 2: Microwave-Assisted Synthesis

This protocol offers a rapid and efficient method for the synthesis of 4-substituted pyrazoles utilizing microwave irradiation.[2]

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Arylboronic acid (1.0 - 1.1 equivalents)[2][3]

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (2 mol%)[2][3]

• Cesium carbonate (Cs₂CO₃) (2.5 equivalents)[2][3]

• 1,2-Dimethoxyethane (DME) and Water[2][3] or Ethanol and Water[1]

• Microwave vial

• Nitrogen atmosphere

Procedure:

• To a microwave vial, add 1-ethyl-4-iodo-1H-pyrazole (0.5 mmol), the corresponding arylboronic acid (0.5 mmol), Pd(PPh₃)₄ (0.01 mmol, 11.6 mg), and Cs₂CO₃ (1.25 mmol, 407.3 mg).[2][3]

• Add the solvent system (e.g., 3 mL of DME and 1.2 mL of H₂O) to the vial.[2][3]

• Purge the vial with nitrogen.[3]

• Seal the vial and place it in a microwave apparatus.[3]

• Irradiate the reaction mixture at a constant temperature of 90-140 °C for 5-20 minutes.[1][2][3]

• Monitor the reaction progress by TLC.[3]

• After the reaction is complete, cool the vial to room temperature.[1]

• Work-up the reaction mixture as described in the conventional protocol (steps 6-8).[1]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Suzuki coupling reaction, from setup to product purification.

Caption: General workflow for the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. html.rhhz.net [html.rhhz.net]
• 3. benchchem.com [benchchem.com]
• 4. Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01103E [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Buchwald-Hartwig Amination of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2] This methodology has become indispensable in medicinal chemistry and drug development for the synthesis of arylamines. The 4-aminopyrazole scaffold is a privileged structure in numerous biologically active compounds, including kinase inhibitors.[1] The Buchwald-Hartwig amination of 1-Ethyl-4-iodo-1H-pyrazole provides a direct and efficient route to a diverse range of 4-amino-1-ethyl-1H-pyrazole derivatives.

The choice of catalytic system is critical and is primarily dictated by the nature of the amine coupling partner. For amines lacking β-hydrogens, such as aromatic amines and certain cyclic secondary amines, palladium catalysis is generally effective.[3][4] However, for primary and secondary alkylamines possessing β-hydrogens, β-hydride elimination can be a competing side reaction with palladium catalysts, leading to lower yields.[3] In such cases, copper-catalyzed amination conditions often provide a more favorable alternative.[3][4]

These application notes provide an overview of the reaction, data on representative reaction conditions, and detailed protocols for both palladium and copper-catalyzed Buchwald-Hartwig amination of 1-Ethyl-4-iodo-1H-pyrazole.

Data Presentation

The following tables summarize representative reaction conditions and yields for the Buchwald-Hartwig amination of 4-halopyrazoles with various amines. While specific data for 1-Ethyl-4-iodo-1H-pyrazole is limited in the literature, the data for analogous 4-halopyrazoles provides a strong predictive framework for reaction success.

Table 1: Palladium-Catalyzed Amination of 4-Halopyrazoles with Amines Lacking β-Hydrogens

Pyrazole Substrate	Amine	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromo-1-trityl-1H-pyrazole	Aniline	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	94	[3]
4-Bromo-1-trityl-1H-pyrazole	4-Methoxyaniline	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	91	[3]
4-Bromo-1-trityl-1H-pyrazole	1-Naphthylamine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	85	[3]
4-Bromo-1-trityl-1H-pyrazole	Adamantylamine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	90	[3]
4-Bromo-1-trityl-1H-pyrazole	Morpholine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	67	[3][4]
4-Bromo-1-trityl-1H-pyrazole	Piperidine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu (2.0)	Xylene	90	24	60	[3][4]

Table 2: Copper-Catalyzed Amination of 4-Iodopyrazoles with Amines Possessing β-Hydrogens

Pyrazole Substrate	Amine	Cu-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Iodo-1-trityl-1H-pyrazole	Pyrrolidine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu (2.0)	DMF	120	24	43	[3][4]
4-Iodo-1-trityl-1H-pyrazole	n-Butylamine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu (2.0)	DMF	120	24	65	[3]
4-Iodo-1-trityl-1H-pyrazole	Diethylamine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu (2.0)	DMF	120	24	55	[3]
Aryl Iodide (general)	Primary Alkylamine	CuI (5)	Ethylene glycol (2.0 equiv)	K₃PO₄ (2.0)	2-Propanol	80	24	High	[5][6]

Experimental Protocols

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn. The reagents used are often air- and moisture-sensitive, necessitating the use of inert atmosphere techniques (e.g., Schlenk line or glovebox).

Protocol 1: Palladium-Catalyzed Amination of 1-Ethyl-4-iodo-1H-pyrazole (for Amines Lacking β-Hydrogens)

This protocol is adapted for the amination of 1-Ethyl-4-iodo-1H-pyrazole with amines such as anilines, bulky primary amines, and some cyclic secondary amines like morpholine.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Amine (1.2–1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) or Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• tBuDavePhos (4-10 mol%) or other suitable phosphine ligand

• Sodium tert-butoxide (NaOtBu) or Potassium tert-butoxide (KOtBu) (2.0 equiv)

• Anhydrous, degassed toluene or dioxane

• Oven-dried Schlenk tube or microwave vial

• Standard laboratory glassware for workup and purification

Procedure:

• To an oven-dried Schlenk tube or microwave vial, add 1-Ethyl-4-iodo-1H-pyrazole, the palladium catalyst, the phosphine ligand, and the base under an inert atmosphere (e.g., argon or nitrogen).

• Evacuate and backfill the vessel with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the vessel and heat the reaction mixture to 90–120 °C with vigorous stirring. The reaction can also be conducted under microwave irradiation at temperatures up to 160 °C for shorter reaction times.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 4-amino-1-ethyl-1H-pyrazole derivative.

Protocol 2: Copper-Catalyzed Amination of 1-Ethyl-4-iodo-1H-pyrazole (for Amines with β-Hydrogens)

This protocol is suitable for the coupling of 1-Ethyl-4-iodo-1H-pyrazole with primary and secondary aliphatic amines that contain β-hydrogens.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Amine (1.5–2.0 equiv)

• Copper(I) iodide (CuI) (10–20 mol%)

• 2-isobutyrylcyclohexanone or ethylene glycol (20-40 mol% or 2.0 equiv, respectively)

• Potassium tert-butoxide (KOtBu) or Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF) or 2-propanol

• Oven-dried Schlenk tube

• Standard laboratory glassware for workup and purification

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine 1-Ethyl-4-iodo-1H-pyrazole, CuI, the ligand, and the base.

• Evacuate and backfill the tube with inert gas three times.

• Add the anhydrous solvent and the amine via syringe.

• Seal the tube and heat the reaction mixture to 100–120 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the pure 4-amino-1-ethyl-1H-pyrazole product.

Mandatory Visualization

Caption: Palladium-Catalyzed Buchwald-Hartwig Amination Workflow.

Caption: Copper-Catalyzed Buchwald-Hartwig Amination Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Copper-Catalyzed Coupling of Alkylamines and Aryl Iodides: An Efficient System Even in an Air Atmosphere [organic-chemistry.org]
• 6. Copper-catalyzed coupling of alkylamines and aryl iodides: an efficient system even in an air atmosphere - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Sonogash-ira Coupling of 1-Ethyl-4-iodo-1H-pyrazole

Introduction

The Sonogashira cross-coupling reaction is a highly effective method for forming carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[1] This reaction is catalyzed by palladium and copper complexes and is valued for its mild conditions and tolerance of various functional groups, making it a cornerstone in modern organic synthesis.[1][2] The pyrazole core is a significant pharmacophore present in many therapeutic agents. Consequently, the functionalization of pyrazole rings, such as 1-Ethyl-4-iodo-1H-pyrazole, via Sonogashira coupling is a key strategy for creating diverse alkynyl-substituted pyrazoles, generating new chemical entities for drug discovery and development.[1][3] The carbon-iodine bond's high reactivity makes 4-iodopyrazoles excellent substrates for this transformation, generally showing higher reactivity than their bromo- or chloro-analogs.[4]

General Considerations for Optimization

Several factors can be adjusted to optimize the Sonogashira coupling for 1-Ethyl-4-iodo-1H-pyrazole:

• Catalyst System: A combination of a palladium source (e.g., PdCl₂(PPh₃)₂, Pd(PPh₃)₄) and a copper(I) co-catalyst (CuI) is standard.[5][6] The catalyst loading is typically low, ranging from 1-5 mol% for palladium and 2-10 mol% for copper.[4][5]

• Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. It deprotonates the terminal alkyne and neutralizes the hydrogen iodide byproduct.[6] Often, the base can also serve as the solvent.[5]

• Solvent: Anhydrous solvents like tetrahydrofuran (THF), dimethylformamide (DMF), or triethylamine are commonly used to ensure an inert reaction environment.[1][7]

• Temperature: Reactions are often run at temperatures ranging from room temperature to 80 °C, depending on the reactivity of the specific substrates.[1][4]

• Inert Atmosphere: To prevent oxidative side reactions, particularly the homocoupling of alkynes (Glaser coupling), the reaction should be performed under an inert atmosphere of nitrogen or argon.[1][5]

Optimized Reaction Conditions

The following tables summarize typical conditions for the Sonogashira coupling of iodopyrazole derivatives, which serve as a strong starting point for reactions with 1-Ethyl-4-iodo-1H-pyrazole.

Table 1: Typical Conditions for Sonogashira Coupling of 4-Iodopyrazoles

Component	Reagent/Parameter	Typical Loading/Value	Reference
Aryl Halide	4-Iodopyrazole Derivative	1.0 equivalent	[1][4]
Alkyne	Terminal Alkyne	1.2 - 1.5 equivalents	[1][4]
Palladium Catalyst	PdCl₂(PPh₃)₂	2 mol%	[1][5]
Copper Co-catalyst	Copper(I) Iodide (CuI)	4 mol%	[1][5]
Base	Triethylamine (TEA)	3.0 equivalents (or as solvent)	[4][7]
Solvent	THF, DMF, or TEA	5-10 mL per mmol of halide	[1][7]
Temperature	Room Temperature to 80 °C	-	[1][4]
Atmosphere	Inert (Nitrogen or Argon)	-	[1]

Visualized Workflow and Mechanism

The general workflow for a Sonogashira coupling experiment and the underlying catalytic mechanism are depicted below.

Caption: Experimental workflow for the Sonogashira coupling reaction.

The reaction proceeds via two interconnected catalytic cycles involving palladium and copper.[1]

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.[1]

Detailed Experimental Protocol

This protocol provides a general procedure for the Sonogashira coupling of 1-Ethyl-4-iodo-1H-pyrazole with a generic terminal alkyne.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide [CuI] (0.04 mmol, 4 mol%)

• Triethylamine (TEA), anhydrous (approx. 5 mL)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Celite

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).[1]

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (nitrogen or argon) three times to ensure an oxygen-free atmosphere.

• Solvent and Reagent Addition: Under a positive pressure of the inert gas, add anhydrous triethylamine (5 mL) via syringe. Stir the mixture at room temperature for 5-10 minutes.[1] Add the terminal alkyne (1.2 mmol) dropwise via syringe.[1]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60 °C) and stir.[1]

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting iodide is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst residues.[1]

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl solution and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel to afford the desired 4-alkynyl-1-ethyl-1H-pyrazole product.[4]

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• Organic solvents are flammable and should be handled with care.[1]

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 1-ethyl-4-iodo-1H-pyrazole. This versatile building block is a valuable synthon in medicinal chemistry for the synthesis of novel drug candidates. The pyrazole moiety is a well-established pharmacophore present in numerous FDA-approved drugs, exhibiting a wide range of biological activities.[1] The functionalization of the pyrazole ring at the C4-position through cross-coupling reactions is a key strategy for developing new therapeutic agents.[2]

The carbon-iodine bond at the 4-position of 1-ethyl-4-iodo-1H-pyrazole is highly reactive towards palladium catalysis, making it an excellent substrate for various cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, Heck, Buchwald-Hartwig, and Stille couplings.[1][3] These reactions enable the formation of carbon-carbon and carbon-heteroatom bonds, allowing for the introduction of diverse molecular fragments.

General Workflow for Palladium-Catalyzed Cross-Coupling

The experimental workflow for a typical palladium-catalyzed cross-coupling reaction involving 1-ethyl-4-iodo-1H-pyrazole is outlined below. This process involves the careful selection of catalyst, ligand, base, and solvent, followed by reaction execution under an inert atmosphere, and concluding with product workup and purification.

Caption: General experimental workflow for cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)–C(sp²) bonds, enabling the synthesis of 4-aryl- and 4-heteroaryl-1-ethyl-1H-pyrazoles.[2] This reaction is a cornerstone in medicinal chemistry for constructing biaryl structures.[2]

Quantitative Data for Suzuki-Miyaura Coupling

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of 4-iodopyrazole derivatives. While the specific substrate in some literature is a close analog, the conditions are readily adaptable for 1-ethyl-4-iodo-1H-pyrazole.

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄ (2)	-	Cs₂CO₃ (2.5)	DME/H₂O	90 (MW)	5-12 min	95	[4]
4-Methylphenylboronic acid	Pd(PPh₃)₄ (2)	-	Cs₂CO₃ (2.5)	DME/H₂O	90 (MW)	5-12 min	92	[4]
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (2)	-	Cs₂CO₃ (2.5)	DME/H₂O	90 (MW)	5-12 min	90	[4]
4-Chlorophenylboronic acid	Pd(PPh₃)₄ (2)	-	Cs₂CO₃ (2.5)	DME/H₂O	90 (MW)	5-12 min	88	[4]
Arylboronic acids	Pd(OAc)₂ (2-5)	SPhos (4-10)	K₂CO₃ (2-3)	Dioxane/H₂O	80-120	2-18 h	Good-Excellent	[5][6]

Note: MW denotes microwave irradiation. Data is for 4-iodo-1-methyl-1H-pyrazole but is indicative for 1-ethyl-4-iodo-1H-pyrazole.

Detailed Protocols for Suzuki-Miyaura Coupling

Protocol 1: Conventional Heating

This protocol is adapted from established procedures for the Suzuki coupling of similar pyrazole derivatives.[2][6]

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Aryl- or heteroarylboronic acid (1.1-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (3 mol%)

• SPhos (6 mol%)

• Potassium carbonate (K₂CO₃) (2.5 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried sealed tube, add 1-ethyl-4-iodo-1H-pyrazole (1.0 equiv), the arylboronic acid (1.2 equiv), palladium(II) acetate (0.03 equiv), SPhos (0.06 equiv), and potassium carbonate (2.5 equiv).[6]

• Seal the vessel and purge with argon or nitrogen for 15 minutes.[6]

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (v/v) via syringe to achieve a final concentration of approximately 0.1-0.2 M of the iodopyrazole.[6]

• Place the sealed reaction vessel in a preheated oil bath at 80-120°C and stir for 2-18 hours.[5]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.[2]

• Dilute the mixture with ethyl acetate and wash with water and then brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purify the crude product by silica gel column chromatography.[2]

Protocol 2: Microwave-Assisted Heating

This protocol offers a rapid and efficient method for the synthesis of 4-substituted-arylpyrazoles.[4]

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Arylboronic acid (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (2 mol%)

• Cesium carbonate (Cs₂CO₃) (2.5 equiv)

• 1,2-Dimethoxyethane (DME)

• Water

Procedure:

• In a microwave reaction vial, combine 1-ethyl-4-iodo-1H-pyrazole (0.5 mmol, 1.0 equiv) and the arylboronic acid (0.5 mmol, 1.0 equiv).[4]

• Add DME (3 mL) and H₂O (1.2 mL).[4]

• Purge the vial with nitrogen.[4]

• Add Pd(PPh₃)₄ (2 mol%) and Cs₂CO₃ (1.25 mmol).[4]

• Seal the vial and place it in a microwave reactor.[4]

• Irradiate the mixture at 90°C for 5-12 minutes.[4]

• After the reaction is complete, cool the vial to room temperature.[4]

• Work-up the reaction mixture as described in the conventional protocol (steps 7-9).[4]

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming C(sp²)–C(sp) bonds, leading to the synthesis of 4-alkynyl-1-ethyl-1H-pyrazoles.[7] This reaction typically employs a dual catalyst system of palladium and copper.[7]

Catalytic Cycle for Sonogashira Coupling

The Sonogashira reaction proceeds through two interconnected catalytic cycles involving palladium and copper.[7]

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.[7]

Quantitative Data for Sonogashira Coupling

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base (equiv)	Solvent	Temp. (°C)	Yield (%)	Reference
Terminal Alkyne	PdCl₂(PPh₃)₂ (2)	CuI (4)	TEA (3)	THF or DMF	50-80	Not Specified	[7]
Terminal Alkyne	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Triethylamine	Room Temp.	Not Specified	[8][9]

Detailed Protocol for Sonogashira Coupling

This protocol provides a general procedure for the Sonogashira coupling of 1-ethyl-4-iodo-1H-pyrazole with a terminal alkyne.[7][8]

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous THF or DMF

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 1-ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).[7]

• Add the anhydrous solvent (e.g., THF or DMF, 5 mL) and the base (e.g., TEA, 3.0 mmol, 3.0 equiv).[7]

• Stir the mixture at room temperature for 5-10 minutes.[7]

• Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise via syringe.[7]

• Heat the reaction mixture to the desired temperature (typically 50-80°C) and monitor the reaction progress by TLC.[7]

• Upon completion, cool the reaction mixture to room temperature.[7]

• Filter the reaction mixture through a pad of celite to remove the catalyst.[1]

• Dilute the filtrate with ethyl acetate and wash with water and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.[1]

• Purify the crude product by silica gel column chromatography.[1]

Other Palladium-Catalyzed Cross-Coupling Reactions

Beyond Suzuki and Sonogashira couplings, 1-ethyl-4-iodo-1H-pyrazole is a suitable substrate for other important transformations.

Heck Reaction

The Heck reaction couples the iodopyrazole with an alkene to form a 4-alkenyl-1-ethyl-1H-pyrazole.[10][11] A suitable catalytic system for this transformation is Pd(OAc)₂ with P(OEt)₃ as the ligand.[10]

Buchwald-Hartwig Amination

This reaction is a powerful method for C-N bond formation, allowing the synthesis of 4-amino-1-ethyl-1H-pyrazoles.[12][13] The choice of catalyst system (palladium vs. copper) is crucial and depends on the nature of the amine coupling partner.[12] For amines lacking β-hydrogens, a palladium catalyst such as Pd(dba)₂ with a bulky phosphine ligand like tBuDavePhos is often effective.[12]

Stille Coupling

The Stille coupling utilizes an organostannane reagent to form a C-C bond. This reaction is known for its tolerance of a wide variety of functional groups.[14] For an electron-rich substrate like an aminopyrazole, Pd(PPh₃)₄ is often an effective catalyst.[14]

Logical Relationship of Cross-Coupling Reactions

The following diagram illustrates the various functionalized pyrazoles that can be synthesized from 1-ethyl-4-iodo-1H-pyrazole through different palladium-catalyzed cross-coupling reactions.

Caption: Synthesis of diverse pyrazole derivatives via cross-coupling.

Disclaimer: The provided protocols are intended as a general guide and may require optimization for specific substrates and laboratory conditions. Always consult the relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. Heck reaction - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of 4-Aryl-1-Ethylpyrazoles via Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazoles are a privileged class of heterocyclic compounds frequently found in the core structures of a wide range of pharmaceuticals and agrochemicals. The functionalization of the pyrazole ring is a key strategy in medicinal chemistry to modulate the pharmacological properties of lead compounds. The introduction of an aryl group at the C4-position of the pyrazole nucleus is of particular interest. The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile method for the formation of carbon-carbon bonds, offering an efficient route to synthesize 4-arylpyrazole derivatives. This protocol details the synthesis of 4-aryl-1-ethylpyrazoles from 4-halo-1-ethylpyrazoles and various arylboronic acids using palladium-catalyzed Suzuki-Miyaura cross-coupling. Both conventional heating and microwave-assisted methods are described.

Reaction Scheme

The general scheme for the Suzuki-Miyaura coupling reaction to synthesize 4-aryl-1-ethylpyrazoles involves the reaction of a 4-halo-1-ethylpyrazole (where X is typically I or Br) with an arylboronic acid in the presence of a palladium catalyst and a base.

Caption: General scheme of the Suzuki-Miyaura coupling reaction.

Data Presentation

The following tables summarize typical reaction conditions and reported yields for the Suzuki-Miyaura coupling of analogous 4-halopyrazoles. This data can serve as a reference for optimizing the synthesis of 4-aryl-1-ethylpyrazoles.

Table 1: Suzuki-Miyaura Coupling of 4-Iodo-1-methyl-1H-pyrazole with Various Arylboronic Acids (Microwave-Assisted) [1][2]

Entry	Arylboronic Acid	Product	Time (min)	Yield (%)
1	Phenylboronic acid	1-Methyl-4-phenyl-1H-pyrazole	5	92
2	4-Methylphenylboronic acid	1-Methyl-4-(p-tolyl)-1H-pyrazole	5	95
3	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole	5	96
4	4-Fluorophenylboronic acid	4-(4-Fluorophenyl)-1-methyl-1H-pyrazole	5	85
5	4-Chlorophenylboronic acid	4-(4-Chlorophenyl)-1-methyl-1H-pyrazole	5	88
6	4-Formylphenylboronic acid	4-(1-Methyl-1H-pyrazol-4-yl)benzaldehyde	5	82
7	Naphthalen-1-ylboronic acid	1-Methyl-4-(naphthalen-1-yl)-1H-pyrazole	5	89
8	Pyridin-3-ylboronic acid	1-Methyl-4-(pyridin-3-yl)-1H-pyrazole	5	75

Reaction Conditions: 4-Iodo-1-methyl-1H-pyrazole (1.0 equiv), arylboronic acid (1.2 equiv), Pd(PPh₃)₄ (2 mol%), Cs₂CO₃ (2.5 equiv), DME/H₂O (10:1), 120 °C, microwave irradiation.

Table 2: Comparison of Catalysts and Conditions for Suzuki Coupling of 4-Bromopyrazoles

Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	90	6	70-95
Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane/H₂O	100	18	80-95
XPhos Pd G2	K₃PO₄	Dioxane/H₂O	80	2	85-98

Experimental Protocols

Two primary protocols are presented: a conventional heating method and a microwave-assisted method, which can significantly reduce reaction times. The starting material, 4-halo-1-ethylpyrazole, can be synthesized from 1-ethylpyrazole via halogenation. 4-Iodo-1-ethylpyrazole is generally more reactive than 4-bromo-1-ethylpyrazole.

Protocol 1: Conventional Heating

This protocol is adapted from established procedures for the Suzuki coupling of similar pyrazole derivatives.

Materials:

• 1-Ethyl-4-halopyrazole (e.g., 4-iodo-1-ethylpyrazole) (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 1-ethyl-4-halopyrazole (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) to the flask.

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.

• Add the degassed solvent system (e.g., 5 mL of 1,4-dioxane:H₂O 4:1) to the flask.

• Heat the reaction mixture to 80-100 °C and stir for 4-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 4-aryl-1-ethylpyrazole.

Protocol 2: Microwave-Assisted Synthesis

This protocol offers a significant reduction in reaction time.

Materials:

• 1-Ethyl-4-halopyrazole (e.g., 4-iodo-1-ethylpyrazole) (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%)

• Base (e.g., Cs₂CO₃, 2.5 equiv)

• Solvent (e.g., DME/H₂O, 10:1)

• Anhydrous sodium sulfate

• Ethyl acetate

• Brine

• Silica gel for column chromatography

Procedure:

• In a microwave reaction vial, combine 1-ethyl-4-halopyrazole (1.0 mmol), the arylboronic acid (1.2 mmol), the base (e.g., Cs₂CO₃, 2.5 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol).

• Add the solvent system (e.g., 4 mL of DME:H₂O 10:1).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature of 120-140 °C for 5-20 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work-up the reaction mixture as described in the conventional protocol (steps 7-9).

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Catalytic Cycle of the Suzuki-Miyaura Reaction

References

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. html.rhhz.net [html.rhhz.net]

Application Notes and Protocols for C-N Bond Formation Using 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 1-Ethyl-4-iodo-1H-pyrazole in carbon-nitrogen (C-N) bond formation reactions. This versatile building block is a valuable substrate for constructing a diverse array of 4-amino-1-ethyl-1H-pyrazole derivatives, which are significant scaffolds in medicinal chemistry and drug discovery. The protocols detailed below are primarily based on established Buchwald-Hartwig amination and Ullmann-type coupling reactions, adapted for this specific substrate.

Introduction

The formation of C-N bonds is a cornerstone of modern organic synthesis, particularly in the development of nitrogen-containing bioactive molecules. 1-Ethyl-4-iodo-1H-pyrazole serves as an excellent electrophilic partner in cross-coupling reactions due to the reactive carbon-iodine bond at the C4 position of the pyrazole ring.[1] The choice of catalytic system is crucial and is primarily dictated by the nature of the amine coupling partner. Generally, palladium-based catalysts are effective for the amination with aryl amines and sterically hindered alkylamines lacking β-hydrogens, while copper-based catalysts are preferred for primary and secondary alkylamines that possess β-hydrogens.[2][3]

Data Presentation: Reaction Conditions and Yields

The following tables summarize exemplary reaction conditions and expected yields for the C-N cross-coupling of 1-Ethyl-4-iodo-1H-pyrazole with various amines. These conditions are adapted from protocols for structurally similar 4-iodopyrazoles and serve as a starting point for optimization.[2][3]

Table 1: Palladium-Catalyzed Amination of 1-Ethyl-4-iodo-1H-pyrazole with Amines Lacking β-Hydrogens

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12	85-95
2	Morpholine	Pd(OAc)₂ (5)	BINAP (7.5)	Cs₂CO₃	Dioxane	110	18	80-90
3	N-Methylaniline	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄	t-BuOH	100	16	75-85
4	Indole	Pd(OAc)₂ (5)	SPhos (7.5)	K₂CO₃	Toluene	110	24	70-80

Table 2: Copper-Catalyzed Amination of 1-Ethyl-4-iodo-1H-pyrazole with Amines Containing β-Hydrogens

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	n-Butylamine	CuI (10)	L-proline (20)	K₂CO₃	DMSO	90	24	70-85
2	Piperidine	CuI (5)	1,10-Phenanthroline (10)	K₃PO₄	Dioxane	100	18	75-90
3	Diethylamine	CuI (10)	Ethylene glycol (20)	K₂CO₃	Isopropanol	80	24	65-80
4	Cyclohexylamine	CuI (10)	None	Cs₂CO₃	DMF	120	24	60-75

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is suitable for the coupling of 1-Ethyl-4-iodo-1H-pyrazole with aryl amines, heterocyclic amines, and sterically hindered alkylamines lacking β-hydrogens.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine ligand (e.g., XPhos, 4-10 mol%)

• Base (e.g., NaOtBu, Cs₂CO₃, K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Schlenk tube or microwave vial

• Standard laboratory glassware for workup and purification

Procedure:

• To an oven-dried Schlenk tube or microwave vial under an inert atmosphere (e.g., argon or nitrogen), add 1-Ethyl-4-iodo-1H-pyrazole, the palladium catalyst, the phosphine ligand, and the base.

• Evacuate and backfill the vessel with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the vessel and heat the reaction mixture to 90-120 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-1-ethyl-1H-pyrazole derivative.

Protocol 2: General Procedure for Copper-Catalyzed Ullmann-Type Amination

This protocol is suitable for the coupling of 1-Ethyl-4-iodo-1H-pyrazole with primary and secondary alkylamines containing β-hydrogens.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Amine (1.5-2.0 equiv)

• Copper(I) iodide (CuI, 5-20 mol%)

• Ligand (e.g., L-proline, 1,10-phenanthroline, 10-40 mol%) (optional, but often beneficial)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0 equiv)

• Anhydrous solvent (e.g., DMSO, DMF, dioxane)

• Schlenk tube

• Standard laboratory glassware for workup and purification

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine 1-Ethyl-4-iodo-1H-pyrazole, CuI, the ligand (if used), and the base.

• Evacuate and backfill the tube with inert gas three times.

• Add the anhydrous solvent and the amine via syringe.

• Seal the tube and heat the reaction mixture to 80-130 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Separate the organic layer from the filtrate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the pure 4-amino-1-ethyl-1H-pyrazole product.

Mandatory Visualizations

Caption: Catalyst selection workflow for the amination of 1-Ethyl-4-iodo-1H-pyrazole.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Caption: Generalized catalytic cycle for the Ullmann-type amination.

References

• 1. 1-Ethyl-4-iodo-1H-pyrazol-3-amine|CAS 1354705-55-7 [benchchem.com]
• 2. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Alkynylation of 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug discovery. Among these, pyrazole-containing compounds are of significant interest due to their prevalence in a wide array of therapeutic agents. The alkynylation of pyrazole rings, specifically through the introduction of an alkyne moiety at the 4-position, provides a versatile handle for further molecular elaboration and the generation of novel chemical entities with potential biological activity. This document provides detailed application notes and experimental protocols for the alkynylation of 1-Ethyl-4-iodo-1H-pyrazole, a key intermediate in the synthesis of diverse molecular libraries.

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1] This palladium- and copper-cocatalyzed reaction is characterized by its mild reaction conditions and broad functional group tolerance, making it an ideal strategy for the alkynylation of sensitive heterocyclic substrates like 1-Ethyl-4-iodo-1H-pyrazole.

Data Presentation: Sonogashira Coupling of a 1-Ethyl-4-iodo-1H-pyrazole Precursor with Various Terminal Alkynes

The following table summarizes the results of the Sonogashira cross-coupling reaction between a 1-ethyl-4-iodo-1H-pyrazole precursor and a variety of terminal alkynes. The presented data is based on the findings reported by Gorja et al. in their work on the design and synthesis of 4-alkynyl pyrazoles as inhibitors of phosphodiesterase 4 (PDE4). The parent iodo-pyrazole used in their study was 1-ethyl-4-iodo-3-propyl-1H-pyrazole-5-carboxamide, which serves as a close structural analog and provides representative yields for the alkynylation of the 1-ethyl-4-iodo-1H-pyrazole core.

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	1-Ethyl-4-(phenylethynyl)-3-propyl-1H-pyrazole-5-carboxamide	85
2	4-Methoxyphenylacetylene	1-Ethyl-4-((4-methoxyphenyl)ethynyl)-3-propyl-1H-pyrazole-5-carboxamide	82
3	4-Chlorophenylacetylene	1-Ethyl-4-((4-chlorophenyl)ethynyl)-3-propyl-1H-pyrazole-5-carboxamide	88
4	1-Hexyne	1-Ethyl-4-(hex-1-yn-1-yl)-3-propyl-1H-pyrazole-5-carboxamide	75
5	Propargyl alcohol	1-Ethyl-4-(3-hydroxyprop-1-yn-1-yl)-3-propyl-1H-pyrazole-5-carboxamide	72
6	3,3-Dimethyl-1-butyne	1-Ethyl-4-((3,3-dimethylbut-1-yn-1-yl)ethynyl)-3-propyl-1H-pyrazole-5-carboxamide	78
7	Cyclopropylacetylene	1-Ethyl-4-(cyclopropylethynyl)-3-propyl-1H-pyrazole-5-carboxamide	70

Experimental Protocols

General Protocol for the Sonogashira Coupling of 1-Ethyl-4-iodo-1H-pyrazole

This protocol is a generalized method for the Sonogashira cross-coupling of 1-Ethyl-4-iodo-1H-pyrazole with a terminal alkyne.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Terminal alkyne (e.g., phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Schlenk flask or other suitable reaction vessel

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv.), and copper(I) iodide (0.04 equiv.).

• Solvent and Base Addition: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon). Add anhydrous solvent (e.g., THF or DMF) and the base (e.g., triethylamine, 3.0 equiv.).

• Reaction Initiation: Stir the mixture at room temperature for 10-15 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv.) dropwise to the reaction mixture.

• Reaction Monitoring: Heat the reaction mixture to a suitable temperature (typically 50-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous ammonium chloride solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 1-ethyl-4-alkynyl-1H-pyrazole.

Safety Precautions:

• Palladium catalysts and copper iodide are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled with care.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Mandatory Visualization

Caption: Experimental workflow for the Sonogashira alkynylation.

Caption: Catalytic cycles of the Sonogashira reaction.

References

• 1. Unexpected Tellurohalogenation of Terminal N‐Alkynyl (Alkenyl) Derivatives of 4‐Functionalized Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Pyrazolo[3,4-b]pyridines from 1-Ethyl-4-iodo-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazolo[3,4-b]pyridines are a class of bicyclic heteroaromatic compounds of significant interest in medicinal chemistry and drug discovery. The scaffold is a key structural motif in a variety of biologically active molecules, including kinase inhibitors for potential cancer therapy.[1] This document provides detailed protocols for a plausible multi-step synthesis of a substituted pyrazolo[3,4-b]pyridine, starting from the readily available building block, 1-Ethyl-4-iodo-1H-pyrazole. The synthetic strategy involves an initial C-N bond formation via a Buchwald-Hartwig amination, followed by a condensation and cyclization reaction to construct the fused pyridine ring.

Synthetic Strategy Overview

The synthesis is designed as a two-step process. The first step involves the introduction of an aniline moiety at the 4-position of the 1-Ethyl-4-iodo-1H-pyrazole via a palladium-catalyzed Buchwald-Hartwig amination. The resulting 4-amino-substituted pyrazole is a key intermediate. The second step is a Gould-Jacobs type reaction, where the aminopyrazole intermediate is reacted with diethyl 2-(ethoxymethylene)malonate, followed by a thermally induced cyclization to yield the pyrazolo[3,4-b]pyridine core.

Experimental Protocols

Step 1: Synthesis of 1-Ethyl-4-(phenylamino)-1H-pyrazole via Buchwald-Hartwig Amination

This protocol describes the palladium-catalyzed cross-coupling reaction between 1-Ethyl-4-iodo-1H-pyrazole and aniline.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Solvents for workup and chromatography (Ethyl acetate, Hexanes, Brine)

• Drying agent (e.g., anhydrous Sodium Sulfate)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 eq), Cesium Carbonate (2.0 eq), Pd₂(dba)₃ (0.05 eq), and Xantphos (0.10 eq).

• Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous 1,4-dioxane via syringe, followed by the addition of aniline (1.2 eq).

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 1-Ethyl-4-(phenylamino)-1H-pyrazole.

Quantitative Data (Representative):

Parameter	Value
Yield	75-85%
Purity (by LC-MS)	>95%
Appearance	Off-white to pale yellow solid

Step 2: Synthesis of 1-Ethyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine

This protocol details the Gould-Jacobs reaction of the 4-aminopyrazole intermediate with diethyl 2-(ethoxymethylene)malonate to construct the pyrazolo[3,4-b]pyridine ring system.

Materials:

• 1-Ethyl-4-(phenylamino)-1H-pyrazole (from Step 1)

• Diethyl 2-(ethoxymethylene)malonate

• Dowtherm A (or another high-boiling point solvent)

• Standard high-temperature reaction glassware with a condenser

• Magnetic stirrer and heating mantle

• Solvents for workup (e.g., Hexanes)

Procedure:

• In a round-bottom flask equipped with a condenser, mix 1-Ethyl-4-(phenylamino)-1H-pyrazole (1.0 eq) and diethyl 2-(ethoxymethylene)malonate (1.1 eq).

• Heat the mixture to 140-150 °C for 2 hours with stirring.

• Add Dowtherm A to the reaction mixture and heat to 240-250 °C to induce cyclization.

• Maintain this temperature and monitor the reaction progress by TLC or LC-MS until the intermediate is consumed (typically 1-2 hours).

• Cool the reaction mixture, which should result in the precipitation of the product.

• Add hexanes to the cooled mixture to further precipitate the product and to facilitate filtration.

• Collect the solid product by vacuum filtration and wash with hexanes.

• The product can be further purified by recrystallization if necessary.

Quantitative Data (Representative):

Parameter	Value
Yield	60-75%
Purity (by NMR)	>98%
Appearance	Crystalline solid

Visualizations

Experimental Workflow

Caption: Synthetic workflow for pyrazolo[3,4-b]pyridine.

Logical Relationship of Synthetic Steps

Caption: Key transformations in the synthesis.

Potential Applications in Drug Discovery

The pyrazolo[3,4-b]pyridine scaffold is a privileged structure in medicinal chemistry, frequently appearing in kinase inhibitors. For instance, derivatives of this scaffold have been investigated as inhibitors of Cyclin-Dependent Kinases (CDKs), which are crucial regulators of the cell cycle and are often dysregulated in cancer. The synthesized 1-Ethyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine can serve as a versatile intermediate for further functionalization to develop novel therapeutic agents.

Example Signaling Pathway Involvement

Many pyrazolo[3,4-b]pyridine derivatives act as ATP-competitive inhibitors of protein kinases. The diagram below illustrates a simplified representation of how such an inhibitor might interrupt a generic kinase signaling pathway.

Caption: Inhibition of a kinase signaling pathway.

References

• 1. Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as anti-tumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 1-Ethyl-4-iodo-1H-pyrazole in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-Ethyl-4-iodo-1H-pyrazole as a versatile building block in the synthesis of kinase inhibitors. The pyrazole scaffold is a well-established pharmacophore in numerous FDA-approved kinase inhibitors, valued for its ability to form key interactions within the ATP-binding site of various kinases. The presence of an iodine atom at the 4-position of the pyrazole ring in 1-Ethyl-4-iodo-1H-pyrazole offers a reactive handle for introducing diverse chemical functionalities through various cross-coupling reactions, enabling the exploration of structure-activity relationships and the development of potent and selective kinase inhibitors.

Introduction to Pyrazole-Based Kinase Inhibitors

Protein kinases play a pivotal role in cellular signaling pathways, regulating processes such as cell growth, proliferation, differentiation, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders.[1] Consequently, kinases have become a major class of therapeutic targets. The pyrazole core is considered a "privileged scaffold" in medicinal chemistry due to its synthetic tractability and its capacity to interact with the hinge region of the kinase ATP-binding pocket, a critical interaction for many inhibitors.

1-Ethyl-4-iodo-1H-pyrazole is a valuable starting material for the synthesis of a wide range of kinase inhibitors. The ethyl group at the N1 position can influence solubility and metabolic stability, while the iodo group at the C4 position is amenable to various palladium- and copper-catalyzed cross-coupling reactions. This allows for the facile introduction of aryl, heteroaryl, and alkynyl moieties, which are often crucial for achieving high potency and selectivity against specific kinase targets.

Key Applications in Kinase Inhibitor Synthesis

The primary application of 1-Ethyl-4-iodo-1H-pyrazole in kinase inhibitor synthesis involves its use as a scaffold to be elaborated through cross-coupling reactions. The most common and powerful of these are the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions enable the construction of complex molecular architectures commonly found in potent kinase inhibitors targeting various signaling pathways.

Targeted Signaling Pathways

Kinase inhibitors developed from pyrazole scaffolds have been shown to target a multitude of signaling pathways implicated in disease. These include:

• JAK-STAT Signaling Pathway: This pathway is crucial for immune responses, and its dysregulation is linked to autoimmune diseases and cancers.[2]

• MAPK/ERK Signaling Pathway: A central pathway that regulates cell proliferation, differentiation, and survival.[3]

• PI3K-Akt Signaling Pathway: This pathway is critical for cell growth, metabolism, and survival, and its aberrant activation is common in cancer.[4]

• p38 MAPK Signaling Pathway: Activated by cellular stress and inflammatory cytokines, this pathway is involved in inflammation and apoptosis.[5]

Data Presentation

While specific quantitative data for kinase inhibitors synthesized directly from 1-Ethyl-4-iodo-1H-pyrazole is not extensively available in the public domain, the following table provides representative inhibitory activities of pyrazole-based kinase inhibitors against key kinases in major signaling pathways. This data, adapted from studies on analogous pyrazole scaffolds, illustrates the potential for developing highly potent inhibitors from this class of compounds.

Kinase Target Family	Specific Kinase	Representative IC50 (nM)	Signaling Pathway	Reference
Janus Kinases (JAKs)	JAK1	3.4	JAK-STAT	[6]
JAK2	2.2	JAK-STAT	[6]
JAK3	3.5	JAK-STAT	[6]
Aurora Kinases	Aurora A	160	Mitotic Checkpoint	[7]
Aurora B	583	Mitotic Checkpoint	[1]
p38 Mitogen-Activated Protein Kinase	p38α	-	p38 MAPK	[8]
TANK-binding kinase 1 (TBK1)	TBK1	0.2	Innate Immunity	[9]

Experimental Protocols

The following protocols are generalized methods for the key cross-coupling reactions used to functionalize 1-Ethyl-4-iodo-1H-pyrazole. Optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling for the Synthesis of 4-Aryl-1-ethyl-1H-pyrazoles

This protocol describes a general procedure for the palladium-catalyzed coupling of 1-Ethyl-4-iodo-1H-pyrazole with an aryl or heteroaryl boronic acid.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Aryl/Heteroaryl boronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 3 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 6 mol%)

• Potassium carbonate (K₂CO₃, 2.5 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried reaction vessel (e.g., a sealed tube or microwave vial), add 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv.), the desired aryl/heteroaryl boronic acid (1.2 equiv.), palladium(II) acetate (0.03 equiv.), SPhos (0.06 equiv.), and potassium carbonate (2.5 equiv.).[2]

• Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 15 minutes.[2]

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (v/v) via syringe to achieve a final concentration of the iodopyrazole of approximately 0.1-0.2 M.[2]

• Place the sealed reaction vessel in a preheated oil bath or heating block at 100 °C and stir vigorously.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-aryl-1-ethyl-1H-pyrazole product.

Protocol 2: Sonogashira Cross-Coupling for the Synthesis of 4-Alkynyl-1-ethyl-1H-pyrazoles

This protocol outlines a general procedure for the palladium- and copper-catalyzed coupling of 1-Ethyl-4-iodo-1H-pyrazole with a terminal alkyne.

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equivalents)

• Anhydrous solvent (e.g., THF or DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv.), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Add the anhydrous solvent (e.g., THF or DMF, 5 mL) and the base (TEA or DIPEA, 3.0 mmol, 3.0 equiv.).

• Stir the mixture at room temperature for 5-10 minutes.

• Add the terminal alkyne (1.2 mmol, 1.2 equiv.) dropwise via syringe.

• Heat the reaction mixture to the desired temperature (typically 50-80 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to yield the desired 4-alkynyl-1-ethyl-1H-pyrazole.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate key signaling pathways that can be targeted by kinase inhibitors derived from 1-Ethyl-4-iodo-1H-pyrazole.

References

• 1. Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cusabio.com [cusabio.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. KEGG PATHWAY: PI3K-Akt signaling pathway - Homo sapiens (human) [kegg.jp]
• 9. Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-arylation of 4-Iodopyrazoles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the N-arylation of 4-iodopyrazoles, a critical transformation in the synthesis of complex molecules for pharmaceutical and materials science applications. The protocols detailed below focus on two of the most prevalent and effective methods: the Buchwald-Hartwig amination and the Ullmann coupling reaction.

Introduction

N-arylpyrazoles are a significant class of heterocyclic compounds widely found in pharmaceuticals, agrochemicals, and functional materials. The introduction of an aryl group onto the pyrazole nitrogen atom can significantly modulate the biological activity and physicochemical properties of the resulting molecule. The 4-iodopyrazole scaffold is a particularly useful starting material due to the high reactivity of the C-I bond, which allows for a variety of cross-coupling reactions. This document outlines detailed protocols for the N-arylation of 4-iodopyrazoles, providing researchers with a practical guide for the synthesis of N-aryl-4-iodopyrazoles.

The two primary methods for this transformation are the palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann condensation. The choice between these methods often depends on the nature of the coupling partners, functional group tolerance, and desired reaction conditions.[1]

Data Presentation: Comparative Reaction Conditions

The following table summarizes typical reaction conditions for the N-arylation of 4-iodopyrazoles using both Palladium- and Copper-based catalytic systems. This allows for a direct comparison of the key parameters for each method.

Parameter	Buchwald-Hartwig Amination (Pd-catalyzed)	Ullmann Coupling (Cu-catalyzed)
Catalyst	Pd(dba)₂ or other Pd(0) or Pd(II) precursors	CuI, Cu₂O, or Cu powder
Ligand	Bulky, electron-rich phosphine ligands (e.g., tBuDavePhos, XPhos)[2][3]	Diamines, amino acids (e.g., L-proline), or diketones (e.g., 2-isobutyrylcyclohexanone)[4][5]
Base	Strong, non-nucleophilic bases (e.g., KOtBu, NaOtBu, Cs₂CO₃)	K₂CO₃, Cs₂CO₃, or KOtBu[6]
Solvent	Anhydrous, non-protic solvents (e.g., toluene, xylene, dioxane)	DMF, DMSO, or toluene[2][6]
Temperature	80-160 °C (conventional heating or microwave)[2][3]	100-180 °C[2][6]
Reaction Time	10 min - 24 h[2][3]	12 - 24 h
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)

Experimental Protocols

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol describes a general procedure for the palladium-catalyzed N-arylation of a 4-iodopyrazole with an aryl halide. This method is particularly effective for a broad range of aryl and heteroaryl halides.

Materials:

• 4-Iodopyrazole (1.0 equiv)

• Aryl halide (1.2 equiv)

• Pd(dba)₂ (5-10 mol%)[2]

• tBuDavePhos (10-20 mol%)[2]

• Potassium tert-butoxide (KOtBu) (2.0 equiv)[2]

• Anhydrous, degassed toluene or xylene

• Schlenk tube or microwave vial

• Standard laboratory glassware for workup and purification

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube or microwave vial, add the 4-iodopyrazole, aryl halide, Pd(dba)₂, tBuDavePhos, and KOtBu.[2]

• Evacuate and backfill the vessel with an inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Seal the vessel and heat the reaction mixture to 90-120 °C with vigorous stirring. For microwave-assisted reactions, temperatures up to 160 °C for shorter durations (e.g., 10-30 minutes) can be employed.[2][3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-aryl-4-iodopyrazole.

Protocol 2: Copper-Catalyzed N-Arylation (Ullmann Coupling)

This protocol outlines a general procedure for the copper-catalyzed N-arylation of 4-iodopyrazole. This method is often preferred for its lower cost and can be advantageous for specific substrates.

Materials:

• 4-Iodopyrazole (1.0 equiv)

• Aryl iodide or aryl bromide (1.2-1.5 equiv)

• Copper(I) iodide (CuI) (10 mol%)[4]

• 2-Isobutyrylcyclohexanone (20 mol%) or other suitable ligand[4]

• Potassium tert-butoxide (KOtBu) or Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous Dimethylformamide (DMF) or toluene

• Schlenk tube

• Standard laboratory glassware for workup and purification

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In an oven-dried Schlenk tube, combine the 4-iodopyrazole, aryl halide, CuI, and the base.[2]

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous solvent and the ligand via syringe.[2]

• Seal the tube and heat the reaction mixture to 100-120 °C with stirring.[2]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Filter the mixture through a pad of Celite to remove insoluble copper salts.[2]

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Mandatory Visualizations

The following diagrams illustrate the general workflows for the N-arylation of 4-iodopyrazoles.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. benchchem.com [benchchem.com]
• 3. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Copper-Catalyzed Coupling Reactions of 4-Iodopyrazoles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the copper-catalyzed coupling reactions of 4-iodopyrazoles. This class of reactions is instrumental in the synthesis of functionalized pyrazole derivatives, which are key structural motifs in a vast array of pharmaceuticals and biologically active compounds. The methodologies detailed herein facilitate the formation of carbon-heteroatom (C-N, C-O, C-S) and carbon-carbon (C-C) bonds at the C4 position of the pyrazole ring, a crucial modification for tuning the physicochemical and pharmacological properties of these molecules.

Introduction

The pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities. The functionalization of the pyrazole core is a critical aspect of drug discovery and development. Among the various synthetic strategies, copper-catalyzed cross-coupling reactions of 4-iodopyrazoles have emerged as a powerful and versatile tool. The relatively weak C-I bond of 4-iodopyrazole makes it a highly reactive substrate for these transformations, often allowing for milder reaction conditions compared to other halo-pyrazoles.

This document outlines protocols for several key copper-catalyzed coupling reactions of 4-iodopyrazoles, including C-N, C-O, C-S, and C-C bond formation. The provided data and methodologies are intended to serve as a practical guide for researchers in the synthesis and derivatization of pyrazole-based compounds.

Copper-Catalyzed C-N Coupling (Ullmann-type and Buchwald-Hartwig Amination)

The formation of a C-N bond at the 4-position of the pyrazole ring is a common strategy for introducing nitrogen-containing functional groups. Copper-catalyzed methods are particularly effective for the coupling of 4-iodopyrazoles with a variety of amines and other nitrogen nucleophiles.

Application Note:

Copper-catalyzed N-arylation and N-alkylation of the pyrazole core at the C4 position can be achieved using Ullmann-type conditions or Buchwald-Hartwig amination protocols. The choice of ligand and reaction conditions is crucial and depends on the nature of the amine. For instance, alkylamines containing β-hydrogens are often more successfully coupled using copper-based systems to avoid β-hydride elimination, a common side reaction in palladium catalysis.[1]

Experimental Protocols:

Protocol 1.1: Copper-Catalyzed Amination with Alkylamines (Containing β-Hydrogens)

This protocol is adapted for the coupling of 4-iodopyrazoles with aliphatic amines that possess β-hydrogens.[1]

• Materials:

  • N-protected 4-iodopyrazole (e.g., 4-iodo-1-tritylpyrazole) (1.0 equiv)

  • Alkylamine (1.5-2.0 equiv)

  • Copper(I) iodide (CuI) (20 mol%)

  • 2-isobutyrylcyclohexanone (40 mol%)

  • Potassium tert-butoxide (KOtBu) (2.0 equiv)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Schlenk tube or microwave vial

• Procedure:

  • To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the N-protected 4-iodopyrazole, CuI, and KOtBu.

  • Evacuate and backfill the tube with the inert gas three times.

  • Add anhydrous DMF, the alkylamine, and 2-isobutyrylcyclohexanone via syringe.

  • Seal the tube and heat the reaction mixture to 100-120 °C with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Filter the mixture through a pad of Celite to remove insoluble copper salts.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Protocol 1.2: General Procedure for Copper-Catalyzed N-Arylation of Pyrazole (at N1)

This protocol describes the N-arylation of the pyrazole ring itself using an aryl iodide. While not a C4 functionalization, it is a common and important copper-catalyzed reaction of pyrazoles.[2]

• Materials:

  • Pyrazole (1.0 equiv)

  • Aryl iodide (1.2 equiv)

  • Copper powder (Cu)

  • Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN)

• Procedure:

  • In a reaction vessel, combine pyrazole, the aryl iodide, copper powder, and the carbonate base.

  • Add acetonitrile as the solvent.

  • Heat the mixture under reflux with stirring.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture, filter off the solids, and concentrate the filtrate.

  • Purify the residue by column chromatography.

Data Presentation:

4-Halopyrazole Substrate	Amine	Catalyst System	Yield (%)	Observations	Reference
4-Iodopyrazole	Alkylamine with β-H	CuI / ligand	~70	More effective than the bromo analogue in copper-catalyzed reactions with alkylamines possessing a β-hydrogen.	[1]
4-Iodopyrazole	Pyrrolidine	CuI / ligand	43	Significantly higher yield compared to the Pd-catalyzed reaction of the bromo analogue.	[1]

Copper-Catalyzed C-O Coupling (Ullmann-type Ether Synthesis)

The synthesis of 4-alkoxy- and 4-aryloxypyrazoles can be efficiently achieved through copper-catalyzed coupling of 4-iodopyrazoles with alcohols and phenols. Microwave-assisted protocols have been shown to significantly reduce reaction times.[3][4][5][6]

Application Note:

The direct 4-alkoxylation of 4-iodopyrazoles with a wide range of alcohols is a facile process under CuI-catalyzed, microwave-assisted conditions.[3][4][5][6] The use of a suitable ligand, such as 3,4,7,8-tetramethyl-1,10-phenanthroline, is crucial for achieving high yields.[3][4][5][6] This method is applicable to various substituted 4-iodopyrazoles and a diverse array of primary, secondary, and functionalized alcohols.

Experimental Protocol:

Protocol 2.1: CuI-Catalyzed Coupling of 4-Iodopyrazoles and Alcohols under Microwave Irradiation [3][4][5][6]

• Materials:

  • N-protected 4-iodopyrazole (e.g., 4-iodo-1-tritylpyrazole) (1.0 equiv, e.g., 0.12 mmol)

  • Alcohol (used as solvent or in excess)

  • Copper(I) iodide (CuI) (20 mol%)

  • 3,4,7,8-tetramethyl-1,10-phenanthroline (20 mol%)

  • Potassium tert-butoxide (tBuOK) (2.0 equiv)

  • Microwave vial

• Procedure:

  • To a microwave vial, add the N-protected 4-iodopyrazole, CuI, 3,4,7,8-tetramethyl-1,10-phenanthroline, and tBuOK.

  • Add the desired alcohol (e.g., 2.0 mL).

  • Seal the vial and stir the mixture to form a solution.

  • Heat the reaction mixture at 130 °C for 1 hour under microwave irradiation.

  • After cooling, quench the reaction by adding saturated aqueous NH₄Cl.

  • Extract the mixture with an organic solvent (e.g., CH₂Cl₂).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and filter.

  • Remove the solvent under reduced pressure and purify the residue by chromatography.

Data Presentation:

4-Iodopyrazole Substrate	Alcohol	Yield (%)	Reference
4-Iodo-1-tritylpyrazole	Allyl alcohol	66	[3][4][5][6]
4-Iodo-1-tritylpyrazole	Propargyl alcohol	63	[3][4][5][6]
4-Iodo-1-tritylpyrazole	Benzyl alcohol	71	[3][4][5][6]
4-Iodo-1-tritylpyrazole	Cyclopentanol	68	[3][4][5][6]
N-alkenyl-4-iodopyrazole	Allyl alcohol	moderate	[3][4][5][6]

Copper-Catalyzed C-S Coupling

The introduction of a sulfur linkage at the C4 position of pyrazoles is a valuable transformation for the synthesis of compounds with potential biological activities. Copper-catalyzed methods provide an efficient route for the formation of C-S bonds.

Application Note:

A practical approach for the synthesis of pyrazol-4-thiols involves a copper-catalyzed C-S coupling of 4-iodopyrazoles with thiobenzoic acid, which acts as a thiol surrogate. This is followed by a mild debenzoylation to afford the desired pyrazole-4-thiol. This two-step, one-pot procedure is tolerant of various functional groups on the pyrazole ring.

Experimental Protocol:

Protocol 3.1: Copper-Catalyzed Thiolation of 4-Iodopyrazoles with Thiobenzoic Acid

• Materials:

  • 4-Iodopyrazole derivative (1.0 equiv)

  • Thiobenzoic acid (1.2 equiv)

  • Copper(I) iodide (CuI) (10 mol%)

  • N,N'-Dimethylethylenediamine (DMEDA) (20 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Toluene

  • Methanol (for debenzoylation)

  • Sodium methoxide (for debenzoylation)

• Procedure:

  • C-S Coupling: In a reaction vessel under an inert atmosphere, combine the 4-iodopyrazole, CuI, and K₂CO₃.

  • Add toluene, followed by DMEDA and thiobenzoic acid.

  • Heat the mixture at 110 °C with stirring until the starting material is consumed (monitor by TLC).

  • Debenzoylation (One-Pot): Cool the reaction mixture to room temperature.

  • Add methanol followed by a solution of sodium methoxide in methanol.

  • Stir the mixture at room temperature until the debenzoylation is complete (monitor by TLC).

  • Quench the reaction with water and adjust the pH to be acidic with HCl.

  • Extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or crystallization.

Data Presentation:

4-Iodopyrazole Substrate	Thiol Source	Catalyst System	Yield (%)	Observations
Various substituted 4-iodopyrazoles	Thiobenzoic acid	CuI / DMEDA	Good to excellent	A practical two-step, one-pot procedure for the synthesis of pyrazole-4-thiols.

Copper-Catalyzed C-C Coupling (Ullmann Homocoupling)

The Ullmann reaction is a classic copper-catalyzed method for the formation of C-C bonds between aryl halides. The homocoupling of 4-iodopyrazole provides a direct route to symmetrical 4,4'-bipyrazoles, which are valuable scaffolds in materials science and medicinal chemistry.

Application Note:

The Ullmann homocoupling reaction of 4-iodopyrazoles can be carried out using copper powder at elevated temperatures. The reaction proceeds via the formation of an organocopper intermediate, followed by oxidative addition of a second molecule of the aryl iodide and subsequent reductive elimination to form the biaryl product.[7][8] While specific protocols for 4-iodopyrazole are not extensively detailed in the literature, a general procedure for aryl halides can be adapted.

Experimental Protocol:

Protocol 4.1: Ullmann Homocoupling of 4-Iodopyrazole (Adapted from General Procedures)

• Materials:

  • N-protected 4-iodopyrazole (1.0 equiv)

  • Copper powder (activated) (2-3 equiv)

  • Anhydrous, high-boiling solvent (e.g., DMF, sand)

• Procedure:

  • In a dry reaction vessel, thoroughly mix the N-protected 4-iodopyrazole with activated copper powder.

  • If using a solvent, add anhydrous DMF. Alternatively, the reaction can be performed neat or in sand as a high-temperature medium.

  • Heat the mixture to a high temperature (typically 180-220 °C) with vigorous stirring under an inert atmosphere.

  • Maintain the temperature for several hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • If a solvent was used, filter the mixture to remove copper residues and wash with a suitable solvent. Concentrate the filtrate. If no solvent was used, extract the solid residue with a hot organic solvent.

  • Purify the crude product by column chromatography or recrystallization.

Data Presentation:

Visualizations

Experimental Workflow for Copper-Catalyzed Couplings of 4-Iodopyrazole

Caption: A generalized experimental workflow for copper-catalyzed coupling reactions of 4-iodopyrazole.

Catalytic Cycle for Copper-Catalyzed Ullmann-type C-N/C-O/C-S Coupling

Caption: A simplified catalytic cycle for the copper-catalyzed Ullmann-type coupling of 4-iodopyrazole.

Logical Relationship for Substrate Selection in C-N Coupling

Caption: A decision-making diagram for choosing the appropriate catalytic system for C-N coupling of 4-halopyrazoles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ullmann coupling-An overview - operachem [operachem.com]
• 4. CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organicreactions.org [organicreactions.org]
• 7. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ullmann Reaction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling of 1-Ethyl-4-iodo-1H-pyrazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Suzuki coupling yield with 1-Ethyl-4-iodo-1H-pyrazole.

Troubleshooting Guide

Issue 1: Low to No Product Formation

Your Suzuki coupling reaction with 1-Ethyl-4-iodo-1H-pyrazole is showing low or no conversion to the desired product.

Possible Causes and Solutions

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst.[1]

  • Solution: Consider using a pre-activated Pd(0) source like Pd(PPh₃)₄ or a modern palladacycle precatalyst (e.g., XPhos Pd G2) that readily forms the active catalyst.[1] Ensure that any Pd(II) source, if used, is effectively reduced in situ.[1]

• Atmosphere: The reaction is sensitive to oxygen, which can deactivate the catalyst.

  • Solution: Ensure the reaction vessel is properly degassed using at least three evacuate-backfill cycles with an inert gas like argon or nitrogen and maintained under an inert atmosphere throughout the experiment.[1][2]

• Low Reaction Temperature: The temperature may be insufficient for the rate-limiting oxidative addition step.

  • Solution: Gradually increase the reaction temperature. Microwave irradiation can be an effective method for uniform and rapid heating to temperatures around 100-140 °C.[1][2]

• Poor Reagent Quality: Degradation of the boronic acid or other reagents can inhibit the reaction.

  • Solution: Use fresh, high-purity boronic acid, as it can degrade during storage.[1] Ensure all other reagents are of appropriate quality and anhydrous where specified.

Issue 2: Significant Dehalogenation of 1-Ethyl-4-iodo-1H-pyrazole

You are observing a significant amount of 1-ethyl-1H-pyrazole as a byproduct, indicating dehalogenation of your starting material.

Possible Causes and Solutions

• Substrate Reactivity: Iodopyrazoles are more prone to dehalogenation than their bromo or chloro counterparts.[1][3]

  • Solution: If synthetically feasible, consider using 1-Ethyl-4-bromo-1H-pyrazole as the coupling partner.[1][3]

• Base Selection: Strong bases can promote dehalogenation.

  • Solution: Switch to a milder inorganic base such as K₃PO₄ or Cs₂CO₃.[1][4] The addition of a small amount of water when using an anhydrous base like K₃PO₄ can sometimes be beneficial.[1]

• Ligand Choice: The ligand can influence the relative rates of cross-coupling and dehalogenation.

  • Solution: Employ bulky, electron-rich phosphine ligands, such as Buchwald ligands (e.g., XPhos, SPhos), which can favor the desired cross-coupling pathway.[1]

Issue 3: Homocoupling of the Boronic Acid

A significant amount of boronic acid homocoupling product is observed.

Possible Causes and Solutions

• Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids.

  • Solution: Ensure thorough degassing of all solvents and maintain a strict inert atmosphere throughout the reaction setup and duration.[1]

• Catalyst System: The chosen catalyst and ligand system may favor this side reaction.

  • Solution: The use of bulky, electron-rich phosphine ligands can help to suppress homocoupling by promoting the desired reductive elimination step.[1]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the Suzuki coupling of 1-Ethyl-4-iodo-1H-pyrazole?

A1: A good starting point for optimization is to use Pd(PPh₃)₄ as the catalyst, K₂CO₃ or K₃PO₄ as the base, and a solvent system like 1,4-dioxane/water or ethanol/water.[2][4] The reaction can be run conventionally at elevated temperatures (e.g., 90 °C) or under microwave irradiation for shorter reaction times.[2][5]

Q2: How can I improve the yield if I am using Pd(PPh₃)₄ and still seeing low conversion?

A2: If you are experiencing low yields with Pd(PPh₃)₄, especially at lower temperatures, it could be due to the poor turnover of the key on-cycle intermediate trans-[Pd(PPh₃)₂(Ar)(I)].[6] Increasing the reaction temperature or switching to a different ligand system, such as one with bulkier, more electron-rich phosphines, can improve the efficiency.[1][6]

Q3: Is it better to use a conventional heating method or a microwave reactor?

A3: Both methods can be effective. Microwave-assisted synthesis often leads to higher yields in significantly shorter reaction times due to efficient and uniform heating.[2] For example, a reaction that might take 6-22 hours with conventional heating could be completed in 10-20 minutes in a microwave reactor.[2]

Q4: What is the optimal base for this reaction?

A4: While various bases can be used, K₃PO₄ is often a highly effective base for Suzuki couplings involving nitrogen-containing heterocycles.[4] Other common choices include K₂CO₃, Na₂CO₃, and Cs₂CO₃.[1][2][5] The choice of base may need to be optimized for your specific boronic acid partner.

Q5: My boronic acid is not commercially available. What are my options?

A5: If your desired boronic acid is not available, you can often use the corresponding boronic ester, such as a pinacol ester (Bpin). These are often more stable than boronic acids and can be used under similar Suzuki coupling conditions.[7]

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of 4-Halopyrazoles

Halide	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time	Yield (%)	Reference
4-Iodo-1-methyl-1H-pyrazole	Pd(PPh₃)₄ (2)	PPh₃	Cs₂CO₃	DME/H₂O	90 (MW)	5-12 min	High	[5]
4-Iodo-1H-pyrazole	Pd(PPh₃)₄ (5)	PPh₃	Na₂CO₃	1,4-Dioxane/H₂O	90	6 h	Good	[5][8]
1-Ethyl-4-iodo-5-methyl-1H-pyrazole	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	80-100	6-22 h	Typical	[2]
1-Ethyl-4-iodo-5-methyl-1H-pyrazole	Pd(PPh₃)₄ (0.5)	PPh₃	KOH	Ethanol/H₂O	100-140 (MW)	10-20 min	High	[2]
4-Bromopyrazoles	P1 or P2 Precatalysts	Buchwald type	K₃PO₄	Dioxane/H₂O	60	5-8 h	70-95	[9]

Experimental Protocols

Protocol 1: Conventional Heating Method

This protocol provides a general procedure for the Suzuki coupling of 1-Ethyl-4-iodo-1H-pyrazole with an arylboronic acid using conventional heating.

• Materials:

  • 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.1 - 1.5 equiv)

  • Pd(PPh₃)₄ (5 mol%)

  • K₂CO₃ or K₃PO₄ (2.0 - 3.0 equiv)

  • 1,4-Dioxane and Water (4:1 ratio)

  • Schlenk flask

  • Inert gas (Argon or Nitrogen)

• Procedure:

  • To a Schlenk flask, add 1-Ethyl-4-iodo-1H-pyrazole, the arylboronic acid, and the base.

  • Add the Pd(PPh₃)₄ catalyst to the flask.

  • Evacuate the flask and backfill with an inert gas. Repeat this process three times to ensure an inert atmosphere.[2]

  • Add the degassed solvent system (e.g., 5 mL of 1,4-dioxane:H₂O 4:1) to the flask.[2]

  • Heat the reaction mixture to 80-100 °C and stir for 6-22 hours, monitoring the reaction progress by TLC or LC-MS.[2]

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the desired coupled product.

Protocol 2: Microwave-Assisted Synthesis

This protocol utilizes microwave irradiation to accelerate the reaction, often leading to higher yields in shorter times.[2]

• Materials:

  • 1-Ethyl-4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.3 equiv)

  • Pd(PPh₃)₄ (0.5 mol%)

  • KOH (2.0 equiv)

  • Ethanol and Water (1:1 ratio)

  • Microwave reaction vial

• Procedure:

  • In a microwave reaction vial, combine 1-Ethyl-4-iodo-1H-pyrazole, the arylboronic acid, the base (KOH), and the palladium catalyst.[2]

  • Add the solvent system (e.g., 4 mL of EtOH:H₂O 1:1).[2]

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at a constant temperature of 100-140 °C for 10-20 minutes.[2]

  • After the reaction is complete, cool the vial to room temperature.

  • Work-up the reaction mixture as described in the conventional protocol (steps 7-9).

Visualizations

Caption: Experimental workflow for Suzuki coupling.

Caption: Troubleshooting logic for low-yield Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

troubleshooting low yield in Buchwald-Hartwig amination of iodopyrazoles.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in the Buchwald-Hartwig amination of iodopyrazoles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing low to no yield in my Buchwald-Hartwig amination of an iodopyrazole. What are the common causes?

Low or no product formation in this reaction can be attributed to several factors. Key areas to investigate include catalyst deactivation, suboptimal reaction conditions, and issues with the starting materials.[1][2] For iodopyrazoles specifically, the iodide anion generated during the catalytic cycle can inhibit the palladium catalyst.[1][3] Additionally, if the pyrazole nitrogen is unprotected, it can react to form polymers, consuming the starting material.[4]

Q2: My iodopyrazole starting material is fully consumed, but I am not isolating my desired product. What could be happening?

If your starting material is consumed without the formation of the desired product, several side reactions could be occurring:

• Dehalogenation: The iodopyrazole may be undergoing hydrodehalogenation, converting it back to the parent pyrazole. This is a known side reaction, especially with highly reactive iodo-substrates.[4][5]

• Polymerization: If the N-H of your pyrazole is unprotected, it can participate in the reaction, leading to the formation of pyrazole polymers.[4] It is highly recommended to use an N-protected pyrazole, such as an N-tritylpyrazole, to prevent this.[4][6]

• Ligand Degradation or Unproductive Binding: The spot observed on your TLC plate could be related to the ligand or its byproducts.[4]

Q3: How critical is the choice of ligand for the amination of iodopyrazoles?

The ligand is a critical component for stabilizing the palladium catalyst and facilitating the key steps of oxidative addition and reductive elimination.[1] For challenging substrates, bulky, electron-rich phosphine ligands are generally preferred as they can promote the desired reaction pathway and minimize side reactions.[1][7] The choice of ligand is highly dependent on the amine coupling partner.[3][8] For instance, tBuDavePhos has been shown to be effective for the coupling of N-trityl-4-halopyrazoles with amines lacking β-hydrogens.[6]

Q4: Which base should I use for the Buchwald-Hartwig amination of iodopyrazoles?

The selection of the base is crucial and depends on the functional group tolerance of your substrates.[1]

• Strong Bases: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) often lead to higher reaction rates and allow for lower catalyst loadings.[1][3][9] However, they may not be compatible with base-sensitive functional groups.[1][3]

• Weaker Bases: If your substrates are base-sensitive, weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are better alternatives.[1][3] Using weaker bases may necessitate higher reaction temperatures to achieve a reasonable reaction rate.[1]

Q5: Does the choice of solvent significantly impact the reaction outcome?

Yes, the solvent plays a crucial role in the solubility of reagents and the stability of catalytic intermediates.[1] Anhydrous and degassed solvents are essential for obtaining reproducible results.[1][10] Aromatic hydrocarbons like toluene and xylene, as well as ethereal solvents like dioxane, are commonly used.[3][11] It is important to avoid chlorinated solvents, acetonitrile, and pyridine, as they can inhibit the reaction by coordinating to the palladium catalyst.[3]

Q6: I am using an amine with β-hydrogens and getting low yields. What is the issue and how can I solve it?

Amines containing β-hydrogens are prone to a side reaction called β-hydride elimination, which can compete with the desired reductive elimination step to form the C-N bond.[7][12] This side reaction leads to the formation of a hydrodehalogenated arene and an imine, thus reducing the yield of the desired aminated product.[7]

For such cases, switching to a copper-catalyzed system is often more effective than a palladium-catalyzed one.[6][12] Copper(I) iodide (CuI) in combination with a suitable ligand, such as 2-isobutyrylcyclohexanone, has been shown to successfully couple 4-iodopyrazoles with aliphatic amines possessing β-hydrogens.[12]

Q7: Should I use a 4-iodopyrazole or a 4-bromopyrazole for my reaction?

The choice between an iodo- or bromo-pyrazole is nuanced and depends on the specific catalytic system being employed.[13]

• For palladium-catalyzed reactions, especially with amines that lack β-hydrogens, 4-bromopyrazole can be more effective and give higher yields.[5][6] While the C-I bond is weaker and generally more reactive, the higher reactivity of 4-iodopyrazole can also lead to more side reactions like dehalogenation.[5]

• For copper-catalyzed systems, 4-iodopyrazole is often the preferred substrate.[5][13]

Data Presentation: Reaction Conditions and Yields

The following tables summarize reaction conditions and yields for the Buchwald-Hartwig amination of 4-halopyrazole derivatives with various amines.

Table 1: Palladium-Catalyzed Amination of 4-Halo-1-tritylpyrazoles [12]

Entry	Halopyrazole	Amine	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodo-1-tritylpyrazole	Morpholine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	90
2	4-Bromo-1-tritylpyrazole	tert-Butylamine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	53

This table focuses on palladium-catalyzed coupling, which is generally more effective for amines lacking β-hydrogens.[12]

Table 2: Copper-Catalyzed Amination of 4-Iodo-1-tritylpyrazole [12]

Entry	Iodopyrazole	Amine	Cu Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodo-1-tritylpyrazole	Piperidine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	85
2	4-Iodo-1-tritylpyrazole	Pyrrolidine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	21
3	4-Iodo-1-tritylpyrazole	Morpholine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	22

This table highlights the utility of copper catalysis for the amination with amines possessing β-hydrogens, where palladium catalysts may give lower yields.[12]

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. Reagents are often air- and moisture-sensitive, requiring the use of inert atmosphere techniques (e.g., Schlenk line or glovebox).[12]

General Protocol for Palladium-Catalyzed Amination (for amines lacking β-hydrogens)

This protocol is adapted from procedures for the amination of 4-halopyrazoles with amines such as morpholine or bulky primary amines.[12]

Materials:

• 4-Iodo-1-tritylpyrazole derivative (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Pd(dba)₂ (5-10 mol%)

• tBuDavePhos (10-20 mol%)

• Potassium tert-butoxide (KOtBu) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., xylene or toluene)

• Schlenk tube or microwave vial

• Standard laboratory glassware for workup and purification

Procedure:

• To an oven-dried Schlenk tube or microwave vial under an inert atmosphere (e.g., argon or nitrogen), add the 4-iodo-1-tritylpyrazole, Pd(dba)₂, tBuDavePhos, and KOtBu.

• Evacuate and backfill the vessel with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the vessel and heat the reaction mixture to 90-120 °C with vigorous stirring. The reaction can also be performed under microwave irradiation at temperatures up to 160 °C for shorter reaction times.[12]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 4-aminopyrazole derivative.[12]

General Protocol for Copper-Catalyzed Amination (for amines with β-hydrogens)

This protocol is suitable for the coupling of 4-iodopyrazoles with primary and secondary aliphatic amines that contain β-hydrogens.[12]

Materials:

• 4-Iodo-1-tritylpyrazole derivative (1.0 equiv)

• Amine (1.5-2.0 equiv)

• Copper(I) iodide (CuI) (20 mol%)

• 2-isobutyrylcyclohexanone (40 mol%)

• Potassium tert-butoxide (KOtBu) (2.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

• Schlenk tube

• Standard laboratory glassware for workup and purification

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine the 4-iodo-1-tritylpyrazole, CuI, and KOtBu.

• Evacuate and backfill the tube with inert gas three times.

• Add anhydrous DMF, the amine, and 2-isobutyrylcyclohexanone via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the pure 4-aminopyrazole product.[12]

Visualizations

Experimental Workflow

The following diagram illustrates the decision-making process for selecting the appropriate catalytic system for the Buchwald-Hartwig amination of 4-iodopyrazoles based on the amine substrate.

Caption: Catalyst selection workflow for the amination of 4-iodopyrazoles.

Troubleshooting Logic

This diagram outlines a logical workflow for troubleshooting low yields in the Buchwald-Hartwig amination of iodopyrazoles.

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig aminations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Aryl-1-Ethylpyrazoles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of 4-aryl-1-ethylpyrazoles following Suzuki coupling reactions.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 4-aryl-1-ethylpyrazoles and provides step-by-step solutions.

Issue 1: Presence of Palladium Catalyst Residue in the Purified Product

• Symptom: The isolated product has a dark, greyish, or black color. Analysis by techniques like ICP-MS or AAS confirms palladium contamination.

• Cause: Residual palladium from the Suzuki coupling catalyst remains in the product. This can be due to the formation of soluble palladium species or inefficient removal of heterogeneous catalysts.

• Solutions:

  • Filtration through Celite: For heterogeneous catalysts like Pd/C, a simple filtration through a pad of Celite can be effective.

  • Palladium Scavengers: For soluble palladium species, treatment with a palladium scavenger is recommended. Thiol-based silica or polymer-supported scavengers are often effective. The choice of scavenger may depend on the specific palladium species present.

  • Activated Carbon Treatment: Stirring the crude product solution with activated carbon can help adsorb residual palladium. However, this method may sometimes lead to product loss due to non-specific adsorption.

Issue 2: Co-elution of the Product with Starting Material (4-halo-1-ethylpyrazole) or Boronic Acid Derivatives during Column Chromatography

• Symptom: TLC analysis of the column fractions shows overlapping spots for the product and impurities. NMR analysis of the "pure" fractions indicates the presence of starting materials or boronic acid-related byproducts.

• Cause: The polarity of the product and the impurity are too similar for effective separation with the chosen eluent system.

• Solutions:

  • Optimize the Solvent System:

    • Gradient Elution: Start with a less polar solvent system (e.g., pure hexane) and gradually increase the polarity by adding a more polar solvent like ethyl acetate. This can improve the separation of compounds with close Rf values.[1]

    • Alternative Solvents: Explore different solvent systems. For example, replacing ethyl acetate with acetone or using a mixture of dichloromethane and methanol might alter the selectivity of the separation.

  • Dry Loading: Adsorbing the crude product onto a small amount of silica gel before loading it onto the column can lead to better separation by ensuring a more concentrated starting band.[2]

  • Acid/Base Wash: Unreacted boronic acids can often be removed with a basic aqueous wash (e.g., 1M NaOH solution) during the initial workup, as they form water-soluble boronate salts.[3]

Issue 3: The Purified Product is an Oil Instead of a Solid

• Symptom: The product, which is expected to be a solid based on literature or analogous compounds, is obtained as a persistent oil.

• Cause: The presence of residual solvents or minor impurities can depress the melting point of the compound.

• Solutions:

  • High-Vacuum Drying: Ensure all volatile solvents are removed by drying the product under high vacuum, possibly with gentle heating if the compound is thermally stable.[1]

  • Recrystallization: This is a highly effective method for obtaining crystalline solids from oils. The key is to find a suitable solvent or solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

  • Trituration: Stirring the oil with a solvent in which the product is insoluble (and the impurities are soluble) can sometimes induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is a standard work-up procedure for a Suzuki coupling reaction of a 4-halo-1-ethylpyrazole before purification?

A1: A typical work-up involves cooling the reaction mixture to room temperature, diluting it with an organic solvent like ethyl acetate, and washing it with water and brine.[4][5] An additional wash with a dilute aqueous base (e.g., 1M NaOH) can be beneficial for removing excess boronic acid.[3] The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.

Q2: What are the most common impurities to expect in the synthesis of 4-aryl-1-ethylpyrazoles via Suzuki coupling?

A2: Common impurities include:

• Residual palladium catalyst.

• Unreacted starting materials (4-halo-1-ethylpyrazole and the arylboronic acid).

• Homocoupled products of the arylboronic acid (biaryls).

• Protodeboronation products of the arylboronic acid (the corresponding arene).

Q3: What are typical conditions for column chromatography purification of 4-aryl-1-ethylpyrazoles?

A3: Silica gel is the most common stationary phase. A gradient elution with a mixture of hexane and ethyl acetate is a good starting point.[4][6] The ratio of the solvents should be optimized based on TLC analysis to achieve an Rf value of approximately 0.2-0.4 for the desired product.

Q4: Can I use recrystallization to purify my 4-aryl-1-ethylpyrazole?

A4: Yes, if the crude product is a solid and a suitable solvent can be found. Common solvents for recrystallization of pyrazole derivatives include ethanol, methanol, or mixtures of solvents like ethanol/water or hexane/ethyl acetate.[1][7][8] The ideal solvent will dissolve the product well when hot but poorly when cold, while the impurities remain soluble at all temperatures.

Q5: My TLC shows a clean spot after the column, but my NMR spectrum still shows impurities. What could be the issue?

A5: This is likely a case of co-elution where the impurity has the same Rf value as your product in the TLC solvent system.[2] You should try developing a new TLC solvent system that provides better separation. Sometimes, impurities are not UV-active and do not show up on TLC but are visible in the NMR. Staining the TLC plate with a reagent like potassium permanganate can sometimes help visualize these non-UV-active impurities.

Data Presentation

Table 1: Exemplary Column Chromatography Conditions for Pyrazole Derivatives

Compound Class	Stationary Phase	Eluent System	Reference
4-Aroyl-5-arylpyrazoles	Silica Gel	Ethyl acetate/Hexane	[4]
1-Ethyl-5-methyl-4-aryl-1H-pyrazole	Silica Gel	Not specified, but implied from general procedure	[4]
4-Arylpyrazoles	Silica Gel	Ethyl acetate/Hexane	[6]
1-Allyl-4-iodo-1H-pyrazole	Silica Gel	Hexane/Ethyl acetate (3:1)	[9]

Table 2: Reported Yields for Synthesized Pyrazole Derivatives After Purification

Product	Purification Method	Yield (%)	Reference
4-Benzoyl-1-cyclohexyl-5-phenylpyrazole	Column Chromatography	83	[4]
4-Benzoyl-1-benzyl-5-phenylpyrazole	Column Chromatography	67	[4]
3-(4-chlorophenyl)-5-phenyl-1H-pyrazole	Not specified	83	[10]
5-phenyl-3-(p-tolyl)-1-tosyl-1H-pyrazole	Not specified	98	[10]

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography Purification of 4-Aryl-1-Ethylpyrazoles

• Preparation of the Crude Product: Following the Suzuki coupling reaction, perform an aqueous workup as described in FAQ Q1. Concentrate the dried organic phase under reduced pressure to obtain the crude product.

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane). Spot the solution onto a silica gel TLC plate and develop it with various ratios of hexane and ethyl acetate (e.g., 9:1, 4:1, 1:1) to find an eluent system that provides good separation and an Rf value of 0.2-0.4 for the desired product.

• Column Packing: Prepare a slurry of silica gel in the least polar solvent of your chosen eluent system (e.g., hexane). Pour the slurry into a chromatography column and allow it to pack evenly. Drain the excess solvent until the solvent level is just above the silica bed. Add a thin layer of sand on top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Carefully apply the solution to the top of the silica gel bed. Alternatively, for less soluble products, perform a dry loading by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the column.

• Elution: Begin eluting the column with the optimized solvent system. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified 4-aryl-1-ethylpyrazole.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. mdpi.com [mdpi.com]
• 10. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Dehalogenation of 4-Iodopyrazoles in Cross-Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of dehalogenation during cross-coupling reactions involving 4-iodopyrazoles.

Frequently Asked Questions (FAQs)

Q1: What is deiodination in the context of 4-iodopyrazole cross-coupling?

A1: Deiodination, also known as hydrodehalogenation, is a prevalent side reaction in palladium-catalyzed cross-coupling processes where the iodine substituent at the 4-position of the pyrazole ring is replaced by a hydrogen atom.[1] This results in the formation of an unwanted pyrazole byproduct, which lowers the yield of the desired coupled product and complicates subsequent purification steps.[1]

Q2: Which cross-coupling reactions are most susceptible to this deiodination side reaction?

A2: Deiodination can be a significant issue in various palladium-catalyzed reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[1] Studies have indicated that iodopyrazoles generally exhibit a greater tendency for dehalogenation compared to their bromo and chloro analogs, particularly in Suzuki-Miyaura reactions.[1][2]

Q3: What are the primary factors that influence the extent of deiodination?

A3: Several key experimental parameters can dictate the competition between the desired cross-coupling and the undesired deiodination pathway:[1]

• Catalyst and Ligand: The choice of the palladium source and, more critically, the phosphine ligand is crucial.

• Base: The strength, type, and concentration of the base can significantly affect the reaction outcome.[1]

• Temperature: Higher reaction temperatures often accelerate the rate of deiodination.[1]

• Solvent: The solvent's polarity and its ability to act as a proton source can contribute to the deiodination pathway.[1]

• Substrate Electronics: The electronic properties of the pyrazole and the coupling partner can influence the relative rates of the competing reactions.[1]

Q4: Is 4-iodopyrazole always the best substrate to use?

A4: Not necessarily. While the high reactivity of the C-I bond in 4-iodopyrazole allows for faster oxidative addition and often milder reaction conditions, this same reactivity increases its susceptibility to dehalogenation, especially in Suzuki-Miyaura couplings.[3][4] For this reason, the corresponding 4-bromo- or 4-chloropyrazoles, being more stable, can be superior substrates that provide higher yields despite requiring more forcing conditions.[2][3][5] The choice of halide is a strategic decision based on the specific reaction and desired balance between reactivity and stability.[3]

Q5: How does the acidity of the pyrazole N-H proton affect dehalogenation?

A5: For N-unsubstituted pyrazoles, the acidic N-H proton can interfere with the catalytic cycle, potentially promoting dehalogenation.[5] Protecting the pyrazole nitrogen with a suitable group (e.g., Boc or trityl) can significantly suppress this side reaction and improve the overall yield of the desired coupled product.[5][6]

Troubleshooting Guides

This section provides specific troubleshooting advice for common issues encountered during the cross-coupling of 4-iodopyrazoles.

Issue 1: Significant Deiodination in Suzuki-Miyaura Coupling

• Symptoms: You observe a low yield of the desired 4-substituted pyrazole, and analysis of the crude reaction mixture (by NMR or LC-MS) shows a significant amount of the corresponding 4-H-pyrazole byproduct.[1]

• Possible Causes & Solutions:

  • Inappropriate Ligand: The ligand may not be promoting reductive elimination efficiently, allowing the deiodination pathway to compete.

    • Solution: Switch to bulkier, more electron-rich biaryl phosphine ligands such as XPhos, SPhos, or RuPhos.[1][5] These ligands are known to accelerate the rate of reductive elimination, which outcompetes deiodination.[1]

  • Base is Too Strong or Protic: Strong bases can promote protonolysis of the organopalladium intermediate.

    • Solution: Consider switching from strong bases (like alkoxides) to milder, non-nucleophilic inorganic bases such as K₃PO₄ or Cs₂CO₃.[1][5]

  • High Reaction Temperature: Elevated temperatures can disproportionately increase the rate of the deiodination side reaction.[1]

    • Solution: Attempt the reaction at a lower temperature. While this may slow the overall reaction rate, it can significantly favor the desired coupling product.[1]

  • Protic Solvent: Solvents like alcohols can act as a hydride or proton source, facilitating deiodination.

    • Solution: Switch to anhydrous, aprotic solvents such as 1,4-dioxane, toluene, or THF.[1]

Issue 2: Prevalent Deiodination in Sonogashira Coupling

• Symptoms: The major products observed are the 4-H-pyrazole and the homocoupled alkyne (Glaser coupling), with minimal formation of the desired 4-alkynylpyrazole.[1]

• Possible Causes & Solutions:

  • Inefficient Catalyst System: The catalyst may not be active enough, or the conditions may favor side reactions.

    • Solution: For copper-free Sonogashira reactions, ensure the rigorous exclusion of oxygen, as this can promote alkyne homocoupling.[5] For traditional copper-co-catalyzed reactions, consider using a milder amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) to minimize side reactions.[1][5]

  • Slow Reductive Elimination: Similar to Suzuki coupling, a slow final step can allow for competing deiodination.

    • Solution: The use of bulky, electron-rich phosphine ligands can be beneficial in accelerating the product-forming step.[1]

  • High Catalyst Loading: Counterintuitively, excessively high palladium loading can sometimes lead to an increase in side reactions.[1]

    • Solution: Try reducing the palladium catalyst loading to 1-2 mol%.[1]

Issue 3: Deiodination in Buchwald-Hartwig Amination

• Symptoms: The primary byproduct is the 4-H-pyrazole, with significant amounts of unreacted starting materials (4-iodopyrazole and amine) remaining. Conversion to the desired 4-aminopyrazole is low.[1]

• Possible Causes & Solutions:

  • Suboptimal Ligand Choice: The ligand is critical for promoting C-N bond formation.

    • Solution: Employ bulky biaryl phosphine ligands such as XPhos or RuPhos, which have proven effective in suppressing dehalogenation in C-N couplings.[1]

  • Incorrect Base Selection: The base must be strong enough to deprotonate the amine but should not promote side reactions.

    • Solution: A strong, non-nucleophilic base is typically required. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS, LiHMDS) or potassium tert-butoxide (KOtBu) are often effective choices.[1]

  • High Reaction Temperature: As with other couplings, excessive heat can favor deiodination.

    • Solution: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate to minimize the undesired pathway.[1]

Data Presentation

Table 1: General Troubleshooting Summary for Dehalogenation

Problem	Potential Cause(s)	Recommended Solution(s)
Significant Dehalogenation	1. Substrate Reactivity2. Unprotected Pyrazole N-H3. Inappropriate Base/Solvent	1. Consider using the corresponding 4-bromo or 4-chloro pyrazole if available.[5]2. Protect the pyrazole nitrogen (e.g., with a Boc group).[5]3. Switch to a milder base (e.g., K₃PO₄) and an aprotic solvent (e.g., dioxane).[5]
Low or No Yield	1. Inactive Catalyst2. Incorrect Base/Solvent3. Low Temperature	1. Use a modern pre-catalyst (e.g., XPhos Pd G2) and ensure a strict inert atmosphere.[5]2. Screen different bases and use degassed solvents.[5]3. Increase temperature; consider microwave heating.[5]
Homo-coupling of Coupling Partner	1. Presence of Oxygen2. Catalyst System	1. Ensure all reagents and solvents are thoroughly degassed.[5]2. For Sonogashira, consider a "copper-free" protocol to avoid Glaser coupling.[5]

Table 2: Recommended Conditions for Suzuki-Miyaura Coupling of 4-Iodopyrazoles

Parameter	Recommended Reagents/Conditions	Rationale & Considerations
Palladium Catalyst	Pd(OAc)₂ (2 mol%) or a pre-catalyst like XPhos Pd G2 (2 mol%)	Pre-catalysts often provide more consistent results by ensuring efficient generation of the active Pd(0) species.[5]
Ligand	SPhos, XPhos, or RuPhos (4 mol%)	Bulky, electron-rich phosphine ligands accelerate reductive elimination, minimizing deiodination.[1][5]
Base	K₃PO₄ or Cs₂CO₃ (3.0 equiv)	Milder inorganic bases are less likely to promote dehalogenation than strong organic bases.[1][5]
Solvent	1,4-Dioxane/Water or Toluene (anhydrous, degassed)	Aprotic solvents or mixtures with minimal water are preferred to avoid providing a proton source for deiodination.[1]
Temperature	80–100 °C	Use the lowest effective temperature to disfavor the deiodination pathway.[1][7]

Table 3: Recommended Conditions for Sonogashira Coupling of 4-Iodopyrazoles

Parameter	Recommended Reagents/Conditions	Rationale & Considerations
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%) or Pd(PPh₃)₄ (5 mol%)	Both Pd(II) and Pd(0) sources are common and effective.[3][5]
Copper Co-catalyst	CuI (4-10 mol%)	Required for the traditional Sonogashira cycle. Omit for "copper-free" variants to prevent Glaser coupling.[3][5][7]
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPEA) (≥3.0 equiv)	The amine base often serves as both the base and the solvent/co-solvent.[5][7]
Solvent	DMF, THF, or Triethylamine (anhydrous, degassed)	Solvent choice can influence reaction rate and catalyst stability.[3][5]
Temperature	Room Temperature to 80 °C	4-Iodopyrazoles are highly reactive and often couple at lower temperatures than their bromo analogs.[3][4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling to Minimize Deiodination

• To an oven-dried reaction vessel, add the 4-iodopyrazole (1.0 equiv), the boronic acid or ester (1.2–1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).[1][3]

• Add the palladium pre-catalyst (e.g., SPhos Pd G2, 2 mol%).[1][7]

• Seal the vessel, and then evacuate and backfill with an inert gas (e.g., Argon) for three cycles.

• Add a degassed aprotic solvent, such as a 4:1 mixture of 1,4-dioxane and water, via syringe.[3][7]

• Heat the reaction mixture to a moderate temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS, checking for both the desired product and the deiodinated byproduct.[1][7]

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).[1]

• Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1][8]

• Purify the crude product by silica gel column chromatography.[1][8]

Protocol 2: General Procedure for Sonogashira Coupling

• To a Schlenk tube under an inert atmosphere, add the 4-iodopyrazole (1.0 equiv), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).[3][7]

• Add anhydrous, degassed solvent/base such as triethylamine or THF.[5][7]

• Add the terminal alkyne (1.2 equiv) via syringe.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C). Monitor the reaction progress by TLC.[3]

• Upon completion, filter the reaction mixture through a pad of celite to remove inorganic salts and concentrate the filtrate in vacuo.[3]

• Purify the resulting residue by silica gel column chromatography.[3][7]

Protocol 3: General Procedure for Copper-Catalyzed C-N Coupling (Ullmann-Type)

Note: While Buchwald-Hartwig typically refers to Pd-catalysis, copper-catalyzed conditions are also highly relevant for C-N bond formation with halo-pyrazoles and can be an effective alternative.

• In a reaction tube, combine the 4-iodopyrazole (1.0 equiv), CuI (10 mol%), a suitable ligand (e.g., 1,10-phenanthroline, 20 mol%), and a base (e.g., K₂CO₃ or KOtBu, 2.0 equiv).[3][5]

• Evacuate and backfill the tube with an inert gas (e.g., Argon).[3]

• Add the desired amine or alcohol (1.2-1.5 equiv) and an anhydrous solvent (e.g., dioxane or DMF).[3][5]

• Seal the tube and heat the reaction mixture (e.g., 110-130 °C) for the specified time, potentially using microwave irradiation to reduce reaction times.[5][9]

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.[3][9]

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[7]

• Purify the crude product by silica gel column chromatography.[7]

Visualizations

Caption: Competing pathways in palladium-catalyzed cross-coupling of 4-iodopyrazoles.

Caption: General workflow for troubleshooting dehalogenation in cross-coupling reactions.

Caption: Decision flowchart for selecting optimal reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs - PMC [pmc.ncbi.nlm.nih.gov]

reducing homo-coupling in Sonogashira reactions of terminal alkynes.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize homo-coupling (Glaser coupling) in Sonogashira reactions of terminal alkynes.

Frequently Asked Questions (FAQs)

Q1: What is homo-coupling in the context of Sonogashira reactions?

A1: Homo-coupling, also known as Glaser coupling, is a common side reaction in Sonogashira couplings where two terminal alkyne molecules react with each other to form a symmetric 1,3-diyne.[1] This undesired process consumes the alkyne starting material, reduces the yield of the desired cross-coupled product, and complicates the purification process.

Q2: What are the primary causes of homo-coupling?

A2: The primary causes of homo-coupling are the presence of oxygen and the use of a copper(I) co-catalyst.[2] Oxygen promotes the oxidative dimerization of the copper acetylide intermediate, which is a key step in the Glaser coupling pathway. While the copper co-catalyst enhances the rate of the desired Sonogashira coupling, it also catalyzes this unwanted side reaction.[2][3]

Q3: What are the most effective general strategies to prevent homo-coupling?

A3: The most effective strategies include:

• Running the reaction under a strictly inert atmosphere: Rigorous exclusion of oxygen by using an inert gas like argon or nitrogen is crucial, especially when a copper co-catalyst is used.[3]

• Employing copper-free protocols: A number of copper-free Sonogashira protocols have been developed to completely avoid the Glaser coupling side reaction.[3][4]

• Optimizing reaction parameters: Careful selection of the palladium catalyst, ligand, base, and solvent can significantly reduce homo-coupling.[5]

• Slow addition of the terminal alkyne: Adding the terminal alkyne slowly to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homo-coupling reaction.

Troubleshooting Guide

Issue: Significant amount of homo-coupled diyne byproduct is observed.

Possible Cause	Suggested Solution
Presence of Oxygen	Ensure all solvents and reagents are thoroughly degassed. Use Schlenk techniques or a glovebox to maintain a strictly inert atmosphere (argon or nitrogen) throughout the reaction setup and execution.[3] One study demonstrated that using a reducing atmosphere of hydrogen gas diluted with nitrogen or argon can reduce homo-coupling to about 2%.[6][7]
Copper(I) Co-catalyst	If the substrate is reactive enough, consider switching to a copper-free Sonogashira protocol.[3][4] If copper is necessary, use the lowest effective concentration of the copper(I) salt.
High Concentration of Terminal Alkyne	Employ a slow addition of the terminal alkyne to the reaction mixture using a syringe pump. This maintains a low, steady concentration of the alkyne, favoring the cross-coupling pathway over the second-order homo-coupling reaction.
Inappropriate Ligand Choice	The choice of phosphine ligand on the palladium catalyst can influence the extent of homo-coupling. Bulky and electron-rich phosphine ligands can sometimes favor the desired cross-coupling pathway.[8] It may be necessary to screen different ligands for optimal results.
Suboptimal Base or Solvent	The base and solvent system is critical. For copper-free reactions, bases like cesium carbonate are often effective.[3] Amine bases such as triethylamine or piperidine are common, but their choice can impact the reaction outcome.[1][9] Acetonitrile has been found to be a good solvent in certain cases to minimize homo-coupling.[6]
High Reaction Temperature	While some less reactive aryl halides require heating, excessively high temperatures can promote side reactions, including homo-coupling.[5] Optimize the temperature to find a balance between a reasonable reaction rate and minimal byproduct formation.

Quantitative Data on Reducing Homo-Coupling

The following tables summarize how different reaction parameters can be adjusted to minimize the formation of the homo-coupled product.

Table 1: Effect of Atmosphere on Homo-Coupling

Atmosphere	Homo-coupling Yield (%)	Cross-coupling Yield (%)	Reference
Air	Considerable	Lower	[6]
Nitrogen/Argon	Reduced	Increased	[3]
Hydrogen/Nitrogen (or Argon)	~2	Very Good	[6][7]

Table 2: Comparison of Copper-Catalyzed vs. Copper-Free Protocols

Protocol	Key Reagents	Typical Homo-coupling	Reference
Copper-Catalyzed	Pd catalyst, Cu(I) co-catalyst, Amine base	Can be significant without strict oxygen exclusion	[3]
Copper-Free	Pd catalyst, Ligand (e.g., P(t-Bu)3), Base (e.g., Cs2CO3)	Generally very low to negligible	[4][10]

Key Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature

This protocol is adapted from a general and efficient method for the copper-free Sonogashira coupling of aryl bromides.[10]

Materials:

• Aryl bromide (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• (AllylPdCl)₂ (2.5 mol %)

• P(t-Bu)₃ (10 mol %)

• Base (e.g., DABCO or quinuclidine, 2.0 equiv)

• Anhydrous and degassed DMF

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl bromide, (AllylPdCl)₂, and the phosphine ligand.

• Add the anhydrous, degassed DMF, followed by the base.

• Stir the mixture for 10-15 minutes at room temperature.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC/MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Sonogashira Coupling with Diminished Homo-Coupling Under a Reducing Atmosphere

This protocol is based on a method that significantly reduces homo-coupling by using a reducing atmosphere.[6]

Materials:

• Aryl halide (e.g., 4-Bromopyridine hydrochloride, 10 mmol)

• Terminal alkyne (e.g., 4-ethynyl-N,N-dimethylaniline)

• PdCl₂(PPh₃)₂ (2 mol %)

• CuI (1 mol %)

• Piperidine or Triethylamine (TEA)

• Acetonitrile (CH₃CN)

• Hydrogen/Nitrogen gas mixture (e.g., 1:1)

Procedure:

• Place the aryl halide, palladium catalyst, and CuI in a flask.

• Degas the flask by evacuating and backfilling with the Hydrogen/Nitrogen gas mixture three times.

• Add the base (piperidine or TEA).

• Add the terminal alkyne to the reaction mixture in acetonitrile (previously purged with the H₂/N₂ mixture).

• Heat the reaction to reflux (e.g., ~80 °C) and stir for the required time (e.g., 8 hours) under the reducing atmosphere.

• After completion, perform a standard aqueous workup.

• Purify the product by silica gel chromatography to separate the cross-coupled product from the small amount of homo-coupled byproduct.

Visualizations

Caption: Competing pathways: Sonogashira cross-coupling vs. Glaser homo-coupling.

Caption: A logical workflow for troubleshooting excessive homo-coupling.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Sonogashira coupling reaction with diminished homocoupling. | Semantic Scholar [semanticscholar.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 5. benchchem.com [benchchem.com]
• 6. depts.washington.edu [depts.washington.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

catalyst selection for efficient pyrazole Suzuki coupling.

Welcome to the Technical Support Center for Pyrazole Suzuki Coupling. This guide provides troubleshooting tips and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their coupling reactions.

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming C-C bonds, particularly for synthesizing biaryl compounds that are crucial in pharmaceuticals and materials science.[1][2] When applied to pyrazole scaffolds, specific challenges can arise, including catalyst inhibition and undesired side reactions. This guide will help you navigate these issues.

Catalytic Cycle for Pyrazole Suzuki Coupling

The general mechanism involves a palladium catalyst cycling through three key steps: oxidative addition to the halo-pyrazole, transmetalation with the boronic acid derivative, and reductive elimination to yield the final product and regenerate the active catalyst.[2]

References

• 1. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

improving solubility of 1-Ethyl-4-iodo-1H-pyrazole for reactions

Welcome to the Technical Support Center for 1-Ethyl-4-iodo-1H-pyrazole. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in chemical reactions, with a particular focus on improving its solubility.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1-Ethyl-4-iodo-1H-pyrazole?

A1: 1-Ethyl-4-iodo-1H-pyrazole is a substituted pyrazole derivative. While specific quantitative solubility data is not extensively published, based on its structure and data from analogous compounds, it is generally soluble in polar aprotic solvents and chlorinated solvents. Its solubility is expected to be lower in non-polar and protic solvents.

Q2: I am observing precipitation of 1-Ethyl-4-iodo-1H-pyrazole from my reaction mixture. What could be the cause?

A2: Precipitation can occur due to several factors. The most common reason is exceeding the solubility limit of the compound in the chosen solvent at the reaction temperature. Other possibilities include a change in the solvent composition during the reaction (e.g., formation of a less solubilizing co-product) or a temperature fluctuation. In some cases, a degradation product with lower solubility might be forming.[1]

Q3: Can the solubility of 1-Ethyl-4-iodo-1H-pyrazole be improved without changing the primary solvent?

A3: Yes, several techniques can enhance solubility. The use of a co-solvent is a common and effective strategy. Additionally, increasing the reaction temperature, if the reaction conditions permit, will generally increase solubility. Physical methods like sonication can also help in dissolving the compound.

Q4: Are there any known incompatibilities or stability issues with certain solvents?

A4: While 1-Ethyl-4-iodo-1H-pyrazole is generally stable, prolonged exposure to certain conditions should be considered. Protic solvents like methanol and ethanol could potentially lead to solvolysis or facilitate de-iodination under certain conditions, although this is not always the case.[1] It is always recommended to use high-purity, dry solvents, especially for moisture-sensitive reactions like cross-coupling catalysis.

Troubleshooting Guide: Solubility Issues

This guide provides a systematic approach to troubleshooting and resolving solubility challenges with 1-Ethyl-4-iodo-1H-pyrazole in your reactions.

Problem: Poor or Incomplete Dissolution of 1-Ethyl-4-iodo-1H-pyrazole

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor solubility.

Data Presentation: Estimated Solubility of 1-Ethyl-4-iodo-1H-pyrazole

The following table provides an estimated qualitative and quantitative solubility profile for 1-Ethyl-4-iodo-1H-pyrazole in common laboratory solvents at ambient temperature. These values are estimations based on the behavior of structurally similar compounds and should be experimentally verified for precise applications.

Solvent	Solvent Type	Predicted Qualitative Solubility	Estimated Solubility Range (g/L)
Dimethylformamide (DMF)	Polar Aprotic	Very Soluble	> 100
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very Soluble	> 100
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	Very Soluble	> 100
Dichloromethane (DCM)	Chlorinated	Soluble	50 - 100
Chloroform	Chlorinated	Soluble	50 - 100
Tetrahydrofuran (THF)	Ether	Moderately Soluble	20 - 50
1,4-Dioxane	Ether	Moderately Soluble	20 - 50
Acetonitrile (ACN)	Polar Aprotic	Moderately Soluble	10 - 30
Ethyl Acetate (EtOAc)	Ester	Sparingly Soluble	5 - 15
Toluene	Aromatic Hydrocarbon	Sparingly Soluble	1 - 10
Ethanol	Protic	Slightly Soluble	< 5
Methanol	Protic	Slightly Soluble	< 5
Hexanes	Non-polar	Insoluble	< 1
Water	Protic	Insoluble	< 0.1

Experimental Protocols

Protocol 1: General Procedure for Improving Solubility Using a Co-solvent

This protocol outlines the steps for using a co-solvent to enhance the solubility of 1-Ethyl-4-iodo-1H-pyrazole for a typical cross-coupling reaction.

Experimental Workflow:

Caption: Workflow for using a co-solvent.

Methodology:

• To a dry reaction vessel under an inert atmosphere, add 1-Ethyl-4-iodo-1H-pyrazole (1.0 eq) and other solid reagents (e.g., catalyst, ligand, base).

• Add the primary reaction solvent (e.g., 1,4-dioxane, toluene).

• Stir the mixture at room temperature and observe for complete dissolution.

• If the solid is not fully dissolved, add a co-solvent such as DMF or NMP dropwise until a homogenous solution is obtained. Start with a small volume (e.g., 5-10% of the total solvent volume).

• If dissolution is still incomplete and the reaction is to be performed at an elevated temperature, gently warm the mixture while stirring.

• Once the substrate is fully dissolved, proceed with the addition of any liquid reagents and continue with the reaction as planned.

Protocol 2: Determination of Approximate Solubility

This protocol provides a method for estimating the solubility of 1-Ethyl-4-iodo-1H-pyrazole in a chosen solvent.

Methodology:

• Add a measured volume of the selected solvent (e.g., 1.0 mL) to a small vial equipped with a magnetic stir bar.

• Begin stirring the solvent at a constant, moderate speed at a controlled temperature (e.g., 25 °C).

• Add a small, pre-weighed amount of 1-Ethyl-4-iodo-1H-pyrazole (e.g., 10 mg) to the solvent.

• Observe for complete dissolution. If the solid dissolves completely, continue adding pre-weighed portions of the compound until a saturated solution is formed (i.e., a small amount of solid remains undissolved after stirring for an extended period, e.g., 1 hour).

• The approximate solubility can be calculated by dividing the total mass of the dissolved solid by the volume of the solvent.

• For a more accurate determination, the saturated solution can be filtered, and the concentration of the filtrate can be determined analytically (e.g., by HPLC or UV-Vis spectroscopy against a calibration curve).

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Pyrazole Coupling Reactions with Phosphine Ligands

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during pyrazole coupling reactions, with a specific focus on the critical role of phosphine ligands in optimizing these transformations.

Frequently Asked Questions (FAQs)

Q1: My pyrazole coupling reaction (e.g., Suzuki, Buchwald-Hartwig) has low to no yield. What are the likely causes related to the phosphine ligand?

A1: Low or no yield in pyrazole coupling reactions can often be attributed to several factors involving the phosphine ligand:

• Inappropriate Ligand Choice: Pyrazoles can act as N-heterocyclic inhibitors of the palladium catalyst. Bulky, electron-rich phosphine ligands are often necessary to prevent catalyst deactivation and promote the desired catalytic cycle.[1] Simple, less sterically demanding ligands like triphenylphosphine (PPh₃) may not be effective.

• Ligand Decomposition: Phosphine ligands, especially electron-rich alkylphosphines, can be sensitive to air and moisture. Ensure your ligand is stored under an inert atmosphere and that your reaction is set up using anhydrous, degassed solvents.

• Incorrect Ligand-to-Metal Ratio: An optimal ligand-to-palladium ratio is crucial. Too little ligand can lead to catalyst decomposition (formation of palladium black), while too much can sometimes inhibit the reaction by creating a coordinatively saturated metal center that is unable to participate in the catalytic cycle. A common starting point is a 1:1 to 2:1 ligand-to-palladium ratio.

Q2: I am observing poor regioselectivity in the C-H arylation of my pyrazole substrate. How can the phosphine ligand influence this?

A2: The phosphine ligand plays a pivotal role in controlling the regioselectivity of pyrazole C-H arylations. The steric and electronic properties of the ligand can direct the arylation to a specific position on the pyrazole ring. For instance, in the direct arylation of some pyrazole systems, the choice of a specific pyrazole-alkyl phosphine ligand can favor arylation at either the C3 or C5 position. It is often observed that the most acidic C-H bond is preferentially functionalized, and the ligand can modulate the accessibility of the catalyst to different sites. Screening a variety of phosphine ligands with different steric profiles (e.g., varying cone angles or percent buried volume) is a key strategy to achieve the desired regioselectivity.

Q3: How do the electronic properties of a phosphine ligand affect the coupling of challenging substrates, such as electron-rich pyrazoles or unreactive aryl chlorides?

A3: The electronic nature of the phosphine ligand is critical for activating challenging substrates.

• Electron-Donating Ligands: Generally, electron-rich phosphine ligands increase the electron density on the palladium center. This enhanced electron density facilitates the oxidative addition step, which is often the rate-limiting step, especially with less reactive electrophiles like aryl chlorides.[2]

• Electron-Withdrawing Ligands: In some cases, particularly in steps like transmetalation, electron-withdrawing ligands can lower the energy barrier. The optimal electronic properties can depend on the specific step of the catalytic cycle that is most challenging for a given substrate combination.

Q4: What are "Buchwald-type" ligands, and why are they often recommended for pyrazole coupling reactions?

A4: Buchwald-type ligands are a class of bulky, electron-rich biaryl monophosphine ligands (e.g., SPhos, XPhos, RuPhos). They are highly effective in a wide range of cross-coupling reactions, including those involving N-heterocycles like pyrazoles, for several reasons:

• Steric Bulk: Their large size promotes the formation of monoligated, 14-electron palladium(0) species, which are highly catalytically active. This steric hindrance also helps to prevent the formation of inactive catalyst species.

• Electron-Richness: The dialkyl- or dicyclohexylphosphino group is highly electron-donating, which, as mentioned, promotes the crucial oxidative addition step.

• Stability: Many Buchwald ligands are air-stable, making them more convenient to handle than many other reactive phosphine ligands.

Troubleshooting Guides

Problem 1: Low or No Conversion to the Desired Product

Possible Cause	Troubleshooting Steps
Catalyst Inhibition by Pyrazole Nitrogen	* Switch to a bulkier phosphine ligand (e.g., a Buchwald-type ligand like XPhos or SPhos) to sterically shield the palladium center from the pyrazole nitrogen. * Consider protecting the pyrazole N-H group if it is unsubstituted.
Inefficient Oxidative Addition	* If using an aryl chloride, switch to a more electron-rich phosphine ligand (e.g., a trialkylphosphine like P(t-Bu)₃ or a bulky biarylphosphine). * Ensure the palladium precursor is effectively reduced to Pd(0) in situ. The use of a pre-catalyst can sometimes be beneficial.
Ligand Oxidation/Decomposition	* Use fresh, high-quality phosphine ligand. * Ensure all solvents and reagents are anhydrous and degassed. * Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.
Incorrect Base/Ligand Combination	* The chosen base may not be optimal for the specific ligand. Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄ for Suzuki; NaOt-Bu, LHMDS for Buchwald-Hartwig). The efficacy of a ligand can be highly dependent on the base used.

Problem 2: Formation of Significant Byproducts (e.g., Homocoupling, Dehalogenation)

Possible Cause	Troubleshooting Steps
Catalyst Decomposition	* Increase the ligand-to-palladium ratio to better stabilize the active catalytic species. * Lower the reaction temperature, as higher temperatures can sometimes promote catalyst decomposition and side reactions.
Protodeboronation of Boronic Acid (Suzuki)	* This is often base-mediated. Consider using a weaker base (e.g., K₃PO₄ or K₂CO₃ instead of stronger bases). * Ensure anhydrous conditions, as water can facilitate this side reaction.
Dehalogenation of the Aryl Halide	* This can be caused by β-hydride elimination from certain intermediates. The choice of phosphine ligand can influence the rate of reductive elimination versus side reactions. Screening ligands may help identify one that favors the desired pathway.

Data Presentation

Table 1: Influence of Pyrazole-Alkyl Phosphine Ligands on Regio- and Chemoselective C-H Arylation of Benzo[b]thiophene with 4-Chlorophenyltriflate

Ligand	Yield (%)	Regioselectivity (C2:C3)	Chemoselectivity (C-Cl:C-OTf)
L15	95	>99:1	>99:1
L16	88	>99:1	>99:1
L17	93	>99:1	>99:1
L18	82	>99:1	>99:1
PPh₃	10	1:1.2	1:1.5
P(Cy)₃	25	1:1.1	1:1.3
XPhos	45	1:1.5	1:1.8

Data adapted from a study on the direct C-H functionalization of heterocycles. This table illustrates the profound effect of ligand choice on yield, regioselectivity, and chemoselectivity in a model reaction.

Experimental Protocols

Representative Protocol for Palladium-Catalyzed C-H Arylation of a Heterocycle with a Chloroaryl Triflate

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand

• Aryl halide/triflate (1.0 equiv)

• Heterocycle (1.5-2.0 equiv)

• Base (e.g., K₂CO₃, Cs₂CO₃, KOAc) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, dioxane, DMF)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium precursor (e.g., 2 mol%) and the phosphine ligand (e.g., 4 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add the base, the aryl halide/triflate, and the heterocycle under a positive flow of the inert gas.

• Add the anhydrous, degassed solvent via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature (e.g., 80-120 °C).

• Stir the reaction mixture for the specified time (e.g., 12-24 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method, such as flash column chromatography.

Visualizations

Caption: Influence of phosphine ligand properties on the catalytic cycle and reaction outcome.

Caption: General experimental workflow for a palladium-catalyzed pyrazole coupling reaction.

References

• 1. reddit.com [reddit.com]
• 2. [PDF] Palladium-catalyzed arylation of electron-rich heterocycles with aryl chlorides. | Semantic Scholar [semanticscholar.org]

effect of base selection on Buchwald-Hartwig amination of 4-iodopyrazoles

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) regarding the crucial role of base selection in the Buchwald-Hartwig amination of 4-iodopyrazoles. It is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general role of the base in the Buchwald-Hartwig amination?

A1: The base plays a critical role in the catalytic cycle. Its primary function is to deprotonate the amine starting material or the intermediate palladium-amine complex.[1] This generates the corresponding amide anion, which is the active nucleophile that participates in the bond-forming reductive elimination step to yield the desired 4-aminopyrazole product.[2] Strong, non-nucleophilic bases are typically required for this transformation.

Q2: What is a good starting point for base selection in the amination of 4-iodopyrazoles?

A2: For both palladium and copper-catalyzed aminations of 4-iodopyrazoles, potassium tert-butoxide (KOtBu) is a frequently used and effective base.[3][4] It offers strong basicity to facilitate the necessary deprotonation steps in the catalytic cycle. However, the optimal choice can be highly dependent on the specific amine, catalyst system, and solvent used.[1]

Q3: Should I use a palladium or copper catalyst for my 4-iodopyrazole amination?

A3: The choice between palladium and copper is dictated primarily by the structure of your amine coupling partner.

• Palladium catalysts (e.g., Pd(dba)₂) with appropriate ligands (e.g., tBuDavePhos) are generally more effective for coupling 4-halopyrazoles with aryl amines or alkylamines that lack β-hydrogens .[4]

• Copper catalysts (e.g., CuI) are often superior for coupling 4-iodopyrazoles with primary and secondary alkylamines that possess β-hydrogens .[3][4] Using a palladium catalyst in these cases can lead to low yields due to a competing side reaction called β-hydride elimination.[4]

Q4: Can I use weaker bases like carbonates (e.g., Cs₂CO₃, K₂CO₃) or phosphates (K₃PO₄)?

A4: While strong alkoxide bases like KOtBu are common, weaker inorganic bases such as cesium carbonate (Cs₂CO₃) and potassium phosphate (K₃PO₄) are also widely used in Buchwald-Hartwig reactions, particularly when substrates contain base-sensitive functional groups.[5] However, their effectiveness can be lower for less reactive amine substrates, potentially requiring higher temperatures or longer reaction times. For 4-iodopyrazoles, strong bases like KOtBu are most frequently cited for achieving high yields.[3][4]

Troubleshooting Guide

Problem 1: Low or no yield in a palladium-catalyzed amination of 4-iodopyrazole.

Possible Cause	Suggested Solution
Inappropriate Catalyst for Amine Type: You are using an alkylamine with β-hydrogens.	This is a common issue. The palladium catalyst may be promoting β-hydride elimination. Switch to a copper-catalyzed system. A combination of CuI, a suitable ligand (e.g., 2-isobutyrylcyclohexanone), and KOtBu in a polar solvent like DMF is often effective.[3][4]
Base Degradation or Insufficient Strength: The base (e.g., KOtBu) may have degraded due to moisture exposure, or it may not be strong enough for the specific amine.	Use a freshly opened bottle of high-purity base or purchase from a reliable supplier. Ensure all reagents and solvents are anhydrous and that the reaction is set up under a dry, inert atmosphere (e.g., Argon or Nitrogen).[3]
Catalyst Inhibition: Iodide, the leaving group from 4-iodopyrazole, can sometimes inhibit palladium catalysts by forming stable, off-cycle palladium-iodide dimer complexes.[6]	While 4-iodopyrazoles are highly reactive, if inhibition is suspected, consider using the analogous 4-bromopyrazole, which can be more effective in some Pd-catalyzed systems.[4] This often provides a good balance of reactivity without significant catalyst inhibition.

Problem 2: Significant dehalogenation of the 4-iodopyrazole starting material is observed.

Possible Cause	Suggested Solution
High Reactivity of C-I Bond: The carbon-iodine bond is weaker than C-Br or C-Cl bonds, making 4-iodopyrazole more susceptible to side reactions like hydrodehalogenation, especially under forcing conditions.[7][8]	1. Lower the reaction temperature: Start with milder conditions (e.g., 80-90 °C) and monitor the reaction progress. 2. Switch to 4-bromopyrazole: If dehalogenation remains a major issue, the corresponding 4-bromopyrazole is often a more stable and reliable substrate for Pd-catalyzed couplings.[4][7]
Reaction Conditions Too Harsh: High temperatures or prolonged reaction times can promote decomposition and side reactions.	Optimize the reaction time by monitoring starting material consumption via TLC or LC-MS.[3] For slow reactions, increasing catalyst or ligand loading may be more effective than simply increasing the temperature or time.

Problem 3: The amine or pyrazole contains a base-sensitive functional group (e.g., an ester).

Possible Cause

Suggested Solution

Hydrolysis or Epimerization: Strong alkoxide bases like KOtBu can hydrolyze esters or cause epimerization of adjacent stereocenters.[9]

1. Use a weaker base: Screen milder inorganic bases like Cs₂CO₃ or K₃PO₄. These are often compatible with sensitive functional groups, although reaction optimization (temperature, time, solvent) may be necessary to achieve a good yield.[5] 2. Use a soluble organic base: In some systems, soluble organic bases can be effective and offer milder conditions. However, their use in pyrazole amination is less documented and would require careful screening.[10]

Data Presentation: Catalyst System Performance

The following tables summarize yields for the amination of N-trityl protected 4-halopyrazoles, illustrating the complementary nature of palladium and copper catalyst systems.

Table 1: Palladium-Catalyzed Amination of 4-Bromo-1-tritylpyrazole [3] (This system is generally preferred for amines lacking β-hydrogens)

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Piperidine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	60
2	Morpholine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	67
3	Adamantylamine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	90
4	tert-Butylamine	Pd(dba)₂ (10)	tBuDavePhos (20)	KOtBu	Xylene	90	24	53

Table 2: Copper-Catalyzed Amination of 4-Iodo-1-tritylpyrazole [3] (This system is effective for amines that possess β-hydrogens)

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Allylamine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	72
2	Pyrrolidine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	43
3	Piperidine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	21
4	Morpholine	CuI (20)	2-isobutyrylcyclohexanone (40)	KOtBu	DMF	100	24	22

Experimental Protocols

Safety Precaution: These reactions must be performed in a well-ventilated fume hood. Reagents are often air- and moisture-sensitive, requiring the use of inert atmosphere techniques (e.g., Schlenk line or glovebox). Always wear appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for Palladium-Catalyzed Amination [3] (Suitable for amines lacking β-hydrogens, such as morpholine or bulky primary amines)

• To an oven-dried Schlenk tube or microwave vial, add the 4-iodo-1-tritylpyrazole (1.0 equiv), Pd(dba)₂ (10 mol%), tBuDavePhos (20 mol%), and KOtBu (2.0 equiv).

• Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon) three times.

• Via syringe, add the anhydrous, degassed solvent (e.g., xylene), followed by the amine (1.5-2.0 equiv).

• Seal the vessel tightly and heat the reaction mixture to 90-120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and quench carefully with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: General Procedure for Copper-Catalyzed Amination [3][4] (Suitable for primary and secondary alkylamines containing β-hydrogens)

• In an oven-dried Schlenk tube, combine the 4-iodo-1-tritylpyrazole (1.0 equiv), CuI (20 mol%), and KOtBu (2.0 equiv).

• Evacuate and backfill the tube with inert gas three times.

• Add anhydrous N,N-dimethylformamide (DMF) via syringe.

• Add the ligand (e.g., 2-isobutyrylcyclohexanone, 40 mol%) and the amine (1.5-2.0 equiv) via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C with stirring for 24 hours or until completion as monitored by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Filter the mixture through a pad of Celite® to remove insoluble copper salts.

• Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visual Guides

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Reference Data & Comparative Studies

Reactivity Face-Off: 1-Ethyl-4-iodo-1H-pyrazole vs. 1-Ethyl-4-bromo-1H-pyrazole in Cross-Coupling Reactions

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of modern synthetic chemistry, the functionalization of heterocyclic scaffolds is a cornerstone of drug discovery and development. Among these, the pyrazole nucleus is a well-established pharmacophore present in a multitude of biologically active compounds.[1][2] The strategic introduction of substituents at the C4-position of the pyrazole ring is a common and effective approach to modulate the pharmacological properties of lead compounds. This is frequently achieved through palladium-catalyzed cross-coupling reactions, where the choice of the halide on the pyrazole substrate is a critical determinant of reaction efficiency and outcome.

This guide provides an objective, data-driven comparison of the reactivity of two key building blocks: 1-Ethyl-4-iodo-1H-pyrazole and 1-Ethyl-4-bromo-1H-pyrazole. We will delve into their performance in three of the most powerful and widely utilized cross-coupling reactions: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.

The Reactivity Principle: A Tale of Two Halogens

The fundamental difference in reactivity between 1-Ethyl-4-iodo-1H-pyrazole and its bromo counterpart lies in the carbon-halogen bond strength. The Carbon-Iodine (C-I) bond is inherently weaker and more polarizable than the Carbon-Bromine (C-Br) bond.[3][4] This translates to a lower activation energy for the oxidative addition of a palladium(0) catalyst to the C-I bond, which is often the rate-determining step in the catalytic cycle.[5][6]

Consequently, the general order of reactivity for these 4-halopyrazoles is:

1-Ethyl-4-iodo-1H-pyrazole > 1-Ethyl-4-bromo-1H-pyrazole

This enhanced reactivity often allows for the use of milder reaction conditions, lower catalyst loadings, and shorter reaction times for the iodo-derivative.[7] However, this heightened reactivity is a double-edged sword. In some instances, particularly in Suzuki-Miyaura coupling, the iodo-pyrazole can be more susceptible to side reactions such as dehalogenation, which can lead to the formation of the undesired 1-ethyl-1H-pyrazole byproduct and consequently, lower yields of the desired coupled product.[3][4] In contrast, the greater stability of the C-Br bond in 1-Ethyl-4-bromo-1H-pyrazole can sometimes lead to cleaner reactions and higher isolated yields, albeit under more forcing conditions.[3][4]

Comparative Performance in Key Cross-Coupling Reactions

The following tables summarize the comparative performance of 4-iodo- and 4-bromo-pyrazoles in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. The data presented is a synthesis of literature reports on analogous pyrazole systems and provides a general expectation of reactivity and yield.

Table 1: Suzuki-Miyaura Coupling

Feature	1-Ethyl-4-iodo-1H-pyrazole	1-Ethyl-4-bromo-1H-pyrazole	Remarks
General Reactivity	Higher	Lower	The weaker C-I bond facilitates faster oxidative addition.[7]
Typical Yields	Moderate to High (70-95%)	High (80-95%)	Iodo-pyrazoles can be prone to dehalogenation, potentially lowering yields.[3][4] Bromo-pyrazoles often provide a better balance of reactivity and stability.[3]
Reaction Conditions	Milder (e.g., lower temperatures, shorter times)	More Forcing (e.g., higher temperatures, longer times)	May require more active catalyst systems with bulky, electron-rich ligands for the bromo-pyrazole.[3]

Table 2: Sonogashira Coupling

Feature	1-Ethyl-4-iodo-1H-pyrazole	1-Ethyl-4-bromo-1H-pyrazole	Remarks
General Reactivity	Higher	Lower	The reactivity order of I > Br is consistently observed in Sonogashira couplings.[7]
Typical Yields	High (85-98%)	Moderate to High (70-90%)	Iodo-pyrazoles are generally the preferred substrate for this transformation, providing high yields under mild conditions.[7][8]
Reaction Conditions	Milder (often room temperature)	May require elevated temperatures	Less reactive aryl bromides may necessitate higher temperatures to achieve good conversion.[2]

Table 3: Buchwald-Hartwig Amination

Feature	1-Ethyl-4-iodo-1H-pyrazole	1-Ethyl-4-bromo-1H-pyrazole	Remarks
General Reactivity	Catalyst Dependent	Catalyst Dependent	Reactivity is highly dependent on the chosen catalyst system (Palladium vs. Copper).[3]
Typical Yields (Pd-catalyzed)	Lower	Highest (60-90%)	For Pd-catalyzed amination with amines lacking β-hydrogens, the bromo-pyrazole is often more effective.[3][9]
Typical Yields (Cu-catalyzed)	Highest	Lower	For CuI-mediated amination of alkylamines with β-hydrogens, the iodo-pyrazole is the substrate of choice.[3][9]
Reaction Conditions	Varied	Varied	Conditions are tailored based on the amine coupling partner and the catalyst system employed.

Experimental Protocols

The following are representative experimental protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions adapted from literature procedures for analogous 4-halopyrazoles.

Protocol 1: Suzuki-Miyaura Cross-Coupling of 1-Ethyl-4-bromo-1H-pyrazole

Materials:

• 1-Ethyl-4-bromo-1H-pyrazole (1.0 equiv)

• Arylboronic acid (1.5 - 2.0 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G2, 6-7 mol%)

• Potassium phosphate (K₃PO₄), anhydrous powder (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To an oven-dried reaction vessel, add 1-Ethyl-4-bromo-1H-pyrazole, the arylboronic acid, and potassium phosphate.

• Seal the vessel with a septum and replace the atmosphere with an inert gas (e.g., Argon) by evacuating and backfilling three times.

• Add the palladium pre-catalyst.

• To the solid mixture, add anhydrous 1,4-dioxane and degassed water via syringe (typically a 4:1 to 5:1 ratio of dioxane to water).

• Stir the reaction mixture vigorously and heat to 100 °C in a preheated oil bath.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 24 hours.

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[10]

Protocol 2: Sonogashira Cross-Coupling of 1-Ethyl-4-iodo-1H-pyrazole

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Anhydrous solvent (e.g., THF or DMF)

• Base (e.g., Triethylamine or Diisopropylethylamine, 3.0 equiv)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 1-Ethyl-4-iodo-1H-pyrazole, PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous solvent and the base.

• Stir the mixture at room temperature for 5-10 minutes.

• Add the terminal alkyne dropwise via syringe.

• Heat the reaction mixture to the desired temperature (typically 50-80 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[8]

Protocol 3: Buchwald-Hartwig Amination of 4-Halo-1H-pyrazoles

A. Palladium-Catalyzed Amination (for amines lacking β-hydrogens, favoring 4-bromo-pyrazole):

Materials:

• 1-Ethyl-4-bromo-1H-pyrazole (1.0 equiv)

• Amine (1.1 equiv)

• Pd(dba)₂ (10 mol%)

• tBuDavePhos (20 mol%)

• Potassium tert-butoxide (KOtBu) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., xylene)

Procedure:

• To an oven-dried Schlenk tube or microwave vial under an inert atmosphere, add the 1-Ethyl-4-bromo-1H-pyrazole, Pd(dba)₂, tBuDavePhos, and KOtBu.

• Evacuate and backfill the vessel with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the vessel and heat the reaction mixture to 90-120 °C with vigorous stirring. Microwave irradiation can also be employed.

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography.[9][11]

B. Copper-Catalyzed Amination (for amines with β-hydrogens, favoring 4-iodo-pyrazole):

Materials:

• 1-Ethyl-4-iodo-1H-pyrazole (1.0 equiv)

• Amine (1.5-2.0 equiv)

• Copper(I) iodide (CuI) (20 mol%)

• 2-isobutyrylcyclohexanone (40 mol%)

• Potassium tert-butoxide (KOtBu) (2.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine the 1-Ethyl-4-iodo-1H-pyrazole, CuI, and KOtBu.

• Evacuate and backfill the tube with inert gas three times.

• Add anhydrous DMF, the amine, and 2-isobutyrylcyclohexanone via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography.[9]

Visualizing Reactivity and Workflow

Caption: Relative reactivity of 4-iodo- and 4-bromo-1H-pyrazoles.

Caption: A generalized experimental workflow for cross-coupling reactions.

Caption: A decision-making guide for selecting the optimal halopyrazole.

Conclusion

The choice between 1-Ethyl-4-iodo-1H-pyrazole and 1-Ethyl-4-bromo-1H-pyrazole is a nuanced one, guided by the specific requirements of the desired transformation. The iodo-derivative offers the advantage of higher reactivity, often enabling milder conditions and faster reactions, making it particularly well-suited for Sonogashira couplings and copper-catalyzed Buchwald-Hartwig aminations. However, for the widely employed Suzuki-Miyaura reaction, the greater stability of the bromo-analogue can mitigate the risk of dehalogenation, frequently leading to higher and more reliable yields. For palladium-catalyzed Buchwald-Hartwig aminations, the bromo-pyrazole also appears to be the more effective substrate. Ultimately, a careful consideration of the reaction type, desired yield, and economic factors will inform the optimal choice of this critical pyrazole building block in the pursuit of novel chemical entities.

References

• 1. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Palladium Catalysts for 1-Ethylpyrazole Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The functionalization of the pyrazole core is a cornerstone in the development of novel therapeutics and advanced materials. Among the various synthetic strategies, palladium-catalyzed cross-coupling reactions offer a versatile and efficient means to introduce a wide array of substituents onto the pyrazole ring. This guide provides a comprehensive comparison of palladium catalysts for two of the most powerful C-C and C-N bond-forming reactions in this context: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination of 1-ethylpyrazole derivatives.

Suzuki-Miyaura Coupling: Forging C-C Bonds on the 1-Ethylpyrazole Scaffold

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds between a halide and an organoboron compound. For 1-ethylpyrazole derivatives, this reaction is instrumental in synthesizing biaryl and vinyl-substituted pyrazoles, which are common motifs in biologically active molecules. The choice of the palladium catalyst and reaction conditions is critical for achieving high yields and accommodating a broad range of functional groups.

Comparative Performance of Palladium Catalysts in Suzuki-Miyaura Coupling

The following table summarizes the performance of different palladium catalyst systems in the Suzuki-Miyaura coupling of 1-ethyl-4-halopyrazole derivatives with various boronic acids. This data, compiled from studies on analogous pyrazole systems, serves as a valuable guide for catalyst selection.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrate	Coupling Partner	Yield (%)
Pd(PPh₃)₄	-	K₂CO₃	1,4-Dioxane/H₂O	90	6-12	1-Ethyl-4-iodo-5-methyl-1H-pyrazole	Arylboronic acids	Good to High
Pd(dppf)Cl₂	dppf	K₂CO₃	DME	80	2	4-Iodo-1H-pyrazole derivative	Arylboronic acids	High
Pd(OAc)₂	SPhos	K₃PO₄	Toluene	100	16	4-Iodo-1H-pyrazole derivative	Arylboronic acids	High
Pd/H-MOR	-	Na₂CO₃	Ethanol/H₂O	80	1	4-Iodoanisole (analogous aryl halide)	Phenylboronic acid	High

Buchwald-Hartwig Amination: Constructing C-N Linkages on 1-Ethylpyrazoles

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines by enabling the palladium-catalyzed coupling of amines with aryl halides.[1] For 1-ethylpyrazoles, this reaction provides a direct route to 4-aminopyrazole derivatives, which are key pharmacophores in many kinase inhibitors.[2] The success of this transformation is highly dependent on the choice of a sterically hindered and electron-rich phosphine ligand.[3]

Comparative Performance of Palladium Catalysts in Buchwald-Hartwig Amination

The selection of the optimal palladium catalyst for the Buchwald-Hartwig amination of 1-ethyl-4-halopyrazoles is contingent on the nature of the amine coupling partner. The following table provides a comparison of catalyst systems for the amination of analogous 4-halopyrazole substrates.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrate	Coupling Partner	Yield (%)
Pd(dba)₂	tBuDavePhos	KOtBu	Xylene	90-120	12-24	4-Bromo-1-tritylpyrazole	Morpholine	67
Pd(OAc)₂	X-Phos	KOt-Bu	Toluene	100	0.17	Haloarenes (general)	Various Amines	Good to Excellent
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	110	Not specified	Haloarenes (general)	Various Amines	High
Pd-precatalyst	tBuBrettPhos	LHMDS	1,4-Dioxane	RT-100	12-24	4-Bromo-1H-pyrazole	Anilines	Moderate to Excellent

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Ethyl-4-iodopyrazole

This protocol is adapted from established procedures for the Suzuki coupling of similar pyrazole derivatives.[3]

Materials:

• 1-Ethyl-4-iodopyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (5 mol%)

• K₂CO₃ (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Schlenk flask and inert atmosphere setup (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add the 1-ethyl-4-iodopyrazole derivative, arylboronic acid, and K₂CO₃.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Under the inert atmosphere, add Pd(PPh₃)₄ to the flask.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90°C and stir for 6-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 1-Ethyl-4-bromopyrazole

This protocol is a generalized procedure based on common literature practices for the amination of 4-halopyrazoles.[2]

Materials:

• 1-Ethyl-4-bromopyrazole derivative (1.0 equiv)

• Amine (1.2 equiv)

• Pd(dba)₂ (5 mol%)

• tBuDavePhos (10 mol%)

• Potassium tert-butoxide (KOtBu) (1.4 equiv)

• Anhydrous, degassed toluene or xylene

• Schlenk tube or microwave vial and inert atmosphere setup (Argon or Nitrogen)

Procedure:

• In an inert atmosphere glovebox or in a Schlenk tube under an inert gas, combine the 1-ethyl-4-bromopyrazole derivative, Pd(dba)₂, tBuDavePhos, and KOtBu.

• Add the anhydrous, degassed solvent via syringe.

• Add the amine to the reaction mixture.

• Seal the vessel and heat the reaction mixture to 90-120°C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Experimental Workflow for Palladium-Catalyzed 1-Ethylpyrazole Coupling

The following diagram illustrates a generalized workflow for the palladium-catalyzed cross-coupling of a 1-ethyl-4-halopyrazole.

Caption: General experimental workflow for palladium-catalyzed 1-ethylpyrazole coupling.

Catalytic Cycle for Suzuki-Miyaura Coupling

The mechanism of the Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium(0) active species.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. atlanchimpharma.com [atlanchimpharma.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Pyrazole Alkynylation: Exploring Alternatives to the Sonogashira Coupling

For decades, the Sonogashira coupling has been a cornerstone in synthetic organic chemistry for the formation of carbon-carbon bonds, particularly for the alkynylation of heterocycles like pyrazoles. However, the method's reliance on a dual palladium and copper catalytic system, and often stringent reaction conditions, has prompted the development of alternative strategies. This guide provides a comparative overview of contemporary methods for pyrazole alkynylation, offering researchers, scientists, and drug development professionals a practical resource for selecting the most suitable approach for their synthetic needs.

At a Glance: Comparing Alkynylation Methodologies

The following table summarizes the key features of the Sonogashira coupling and its emerging alternatives, providing a clear comparison of their respective advantages and limitations.

Method	Catalyst System	Key Features	Typical Yields	Scope & Limitations
Sonogashira Coupling	Pd catalyst (e.g., Pd(PPh₃)₄), Cu(I) co-catalyst (e.g., CuI), Amine base	Well-established, broad substrate scope.	Generally high	Requires anhydrous/anaerobic conditions; potential for alkyne homocoupling (Glaser coupling); removal of metal residues can be challenging.[1][2]
Copper-Catalyzed Alkynylation of Azoalkenes	Cu(I) salt (e.g., CuI·¾DMS), Organic base (e.g., iPr₂NEt)	Umpolung approach; forms polysubstituted pyrazoles; good functional group tolerance.[3][4]	37-85%[3][5]	Starts from α-halohydrazones, not pre-formed pyrazoles; requires a subsequent cyclization step.
Copper-Catalyzed N-Alkynylation	Cu(I) or Cu(II) catalyst, Base	Direct alkynylation of the pyrazole nitrogen.	Moderate to high	Regioselectivity can be an issue with unsymmetrically substituted pyrazoles.[6]
Palladium-Catalyzed C-H Alkynylation	Pd catalyst (e.g., Pd(OAc)₂), Oxidant (e.g., Cu(OAc)₂)	Direct functionalization of C-H bonds, avoiding pre-functionalization.	Moderate to high	Often requires directing groups for regioselectivity; can require higher temperatures.[7][8]
Metal-Free Alkynylation	Acid or base catalysis	Avoids transition metal contamination; mild conditions.	Good to excellent	Substrate scope may be more limited; often involves multi-step one-pot procedures.[9]

Reaction Pathways: A Visual Comparison

The following diagrams illustrate the fundamental mechanistic differences between the Sonogashira coupling and its key alternatives.

Fig. 1: Simplified Sonogashira Coupling Mechanism.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Catalyzed Alkynylation of In Situ-Generated Azoalkenes: An Umpolung Approach to Pyrazoles [organic-chemistry.org]
• 5. Copper-Catalyzed Alkynylation of In Situ-Generated Azoalkenes: An Umpolung Approach to Pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper Catalyzed Regioselective N – Alkynylation of Pyrazoles and Evaluation of the Anticancer Activity of Ethynyl‐ Pyr… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. Palladium-catalyzed polyannulation of pyrazoles and diynes toward multifunctional poly(indazole)s under monomer non-stoichiometric conditions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Pyrazole synthesis [organic-chemistry.org]

Validating the Purity of Kinase Inhibitors Derived from 1-Ethyl-4-iodo-1H-pyrazole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2] 1-Ethyl-4-iodo-1H-pyrazole, a readily functionalized building block, is a valuable starting material for the synthesis of a diverse range of these inhibitors. Its utility stems from the reactivity of the carbon-iodine bond in pivotal cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira couplings, enabling the introduction of various aryl, heteroaryl, or alkynyl moieties crucial for kinase active site binding.[3] This guide provides a comparative framework for validating the purity of kinase inhibitors synthesized from this precursor, offering insights into potential impurities and outlining detailed experimental protocols for their detection and quantification.

Comparing Synthetic Precursors for Kinase Inhibitor Synthesis

While 1-Ethyl-4-iodo-1H-pyrazole is an excellent substrate for cross-coupling reactions due to the high reactivity of the C-I bond, alternative halogenated pyrazoles can also be employed. The choice of starting material can influence reaction conditions, yield, and the impurity profile of the final kinase inhibitor.

Starting Material	Relative Reactivity in Cross-Coupling	Potential Advantages	Potential Disadvantages & Common Impurities
1-Ethyl-4-iodo-1H-pyrazole	High	Milder reaction conditions, often leading to higher yields and faster reaction times.[4]	More susceptible to side reactions like homocoupling of the alkyne partner in Sonogashira reactions if conditions are not rigorously controlled. Potential for residual iodine-containing starting material.[5]
1-Ethyl-4-bromo-1H-pyrazole	Medium	Good balance between reactivity and stability. Generally less expensive than iodo-derivatives.	Requires more forcing reaction conditions (higher temperatures, stronger bases) which can lead to more degradation products. Potential for debromination and formation of the corresponding des-bromo pyrazole.
1-Ethyl-4-chloro-1H-pyrazole	Low	Most cost-effective starting material.	Requires highly active catalyst systems and harsh reaction conditions, which can lead to a wider range of impurities and lower yields. Significant amounts of starting material may remain unreacted.[6]

Experimental Protocols for Purity Validation

A multi-pronged analytical approach is essential for the robust validation of kinase inhibitor purity. High-Performance Liquid Chromatography (HPLC) is the workhorse for quantitative purity assessment, while Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable for structural confirmation and impurity identification.[7][8]

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This protocol outlines a general reverse-phase HPLC method for the quantitative analysis of a pyrazole-based kinase inhibitor.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler and data acquisition software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Trifluoroacetic acid (for mobile phase modification)

• Methanol (for sample preparation)

• The synthesized kinase inhibitor

Procedure:

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Sample Preparation: Accurately weigh and dissolve the kinase inhibitor in methanol to a final concentration of approximately 1 mg/mL. Further dilute with the initial mobile phase composition (e.g., 95:5 Mobile Phase A:B) to a working concentration of 50-100 µg/mL.[9]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: Determined by the UV absorbance maximum of the kinase inhibitor (e.g., 254 nm).

  • Injection Volume: 10 µL

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	95	5
    20	5	95
    25	5	95
    26	95	5

    | 30 | 95 | 5 |

• Data Analysis: Integrate the peak areas of all detected signals. The purity of the kinase inhibitor is calculated as the percentage of the main peak area relative to the total peak area of all components.

Mass Spectrometry (MS) for Identity Confirmation and Impurity Identification

This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) for confirming the molecular weight of the target compound and identifying potential impurities.

Instrumentation:

• LC-MS system with an Electrospray Ionization (ESI) source

• A compatible HPLC system and column as described above.

Procedure:

• Perform the HPLC separation as outlined in the previous protocol.

• The column eluent is directly introduced into the ESI-MS source.

• MS Parameters:

  • Ionization Mode: Positive ESI is typically used for nitrogen-containing heterocyclic compounds.

  • Mass Range: Scan a mass range that includes the expected molecular weight of the kinase inhibitor and potential impurities (e.g., 100-1000 m/z).

  • Capillary Voltage and Cone Voltage: Optimize for the specific compound to achieve good ionization and minimize fragmentation.

• Data Analysis:

  • Confirm the identity of the main peak by its mass-to-charge ratio ([M+H]⁺).

  • Analyze the mass spectra of minor peaks to tentatively identify impurities. Common impurities from Suzuki-Miyaura reactions include homocoupled products of the boronic acid and debrominated or deiodinated starting materials.[10] For Sonogashira couplings, alkyne homocoupling (Glaser coupling) is a common side product.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification

NMR spectroscopy provides detailed structural information, confirming the correct regiochemistry of the cross-coupling reaction and the overall structure of the kinase inhibitor.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Purified kinase inhibitor (5-10 mg)

Procedure:

• Sample Preparation: Dissolve the purified kinase inhibitor in approximately 0.6 mL of a suitable deuterated solvent.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Key signals to verify include the pyrazole ring protons, the ethyl group protons, and the protons of the coupled moiety. The chemical shifts and coupling constants will be indicative of the substitution pattern.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon NMR spectrum.

  • Confirm the presence of all expected carbon signals.

• 2D NMR (COSY, HSQC, HMBC):

  • If the structure is complex or ambiguous, two-dimensional NMR experiments can be used to establish connectivity between protons (COSY) and between protons and carbons (HSQC for one-bond correlations, HMBC for multiple-bond correlations).[11]

• Data Analysis: Compare the observed chemical shifts and coupling patterns with expected values for the target structure. The absence of signals corresponding to starting materials or plausible side-products is a strong indicator of high purity.[12]

Visualizing Key Processes

To aid in the understanding of the context and methodologies, the following diagrams illustrate a relevant signaling pathway, the experimental workflow for purity validation, and a logical comparison of synthetic routes.

References

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. ijcpa.in [ijcpa.in]
• 10. researchgate.net [researchgate.net]
• 11. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 12. azooptics.com [azooptics.com]

A Comparative Guide to Suzuki and Stille Coupling for the Synthesis of 4-Aryl-1-ethylpyrazoles

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-aryl-1-ethylpyrazoles is a critical step in the development of a wide range of pharmaceutical compounds. The pyrazole moiety is a well-established pharmacophore, and the introduction of an aryl group at the 4-position allows for the fine-tuning of biological activity. Among the various synthetic methods available, palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Stille couplings, are the most prominent. This guide provides an objective, data-driven comparison of these two powerful methods for the synthesis of 4-aryl-1-ethylpyrazoles, offering insights into their respective advantages and limitations.

At a Glance: Key Differences Between Suzuki and Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)
Toxicity	Low toxicity of boron reagents and byproducts	High toxicity of organotin reagents and byproducts
Stability of Reagents	Boronic acids can be prone to protodeboronation	Organostannanes are generally stable to air and moisture
Functional Group Tolerance	Generally good, but can be sensitive to strong bases	Excellent, tolerates a wide range of functional groups
Reaction Conditions	Typically requires a base	Often proceeds under neutral or mildly basic conditions
Byproduct Removal	Boronic acid byproducts are often water-soluble and easily removed	Tin byproducts can be difficult to remove from the reaction mixture

The Suzuki-Miyaura Coupling: The Workhorse of Arylation

The Suzuki-Miyaura coupling has become a go-to method for C-C bond formation due to its operational simplicity, the commercial availability of a vast array of boronic acids, and the low toxicity of its reagents and byproducts. The reaction typically involves the coupling of a 4-halo-1-ethylpyrazole (iodide or bromide) with an arylboronic acid in the presence of a palladium catalyst and a base.

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Data for Suzuki Coupling in 4-Arylpyrazole Synthesis

The following table summarizes representative data for the Suzuki coupling of 4-halopyrazoles with various arylboronic acids. While specific data for 1-ethylpyrazole is limited in readily available literature, the data for closely related 1-methyl and unprotected pyrazoles provide a strong indication of expected performance.

4-Halopyrazole	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Iodo-1-methyl-1H-pyrazole	Phenylboronic acid	Pd(PPh₃)₄ (2)	Cs₂CO₃	DME/H₂O	90 (MW)	0.1	85	[1]
4-Iodo-1-methyl-1H-pyrazole	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (2)	Cs₂CO₃	DME/H₂O	90 (MW)	0.12	92	[1]
4-Bromopyrazole	Phenylboronic acid	XPhos Pd G2 (6-7)	K₃PO₄	Dioxane/H₂O	100	24	86	[2]
4-Bromopyrazole	4-Tolylboronic acid	XPhos Pd G2 (6-7)	K₃PO₄	Dioxane/H₂O	100	24	81	[2]
3-Bromo-pyrazolo[1,5-a]pyrimidin-5(4H)-one	p-Methoxyphenylboronic acid	XPhosPdG2/XPhos (2.5/5)	K₂CO₃	EtOH/H₂O	135 (MW)	0.67	89	[3]

Experimental Protocol: Suzuki Coupling of 4-Bromo-1-ethylpyrazole

This protocol is adapted from established procedures for the Suzuki coupling of 4-bromopyrazoles.[2]

Materials:

• 4-Bromo-1-ethylpyrazole (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• XPhos Pd G2 precatalyst (3 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Anhydrous 1,4-dioxane (4 mL)

• Degassed water (1 mL)

Procedure:

• To an oven-dried Schlenk tube, add 4-bromo-1-ethylpyrazole, the arylboronic acid, XPhos Pd G2, and K₃PO₄.

• Seal the tube with a septum and purge with argon for 10-15 minutes.

• Add the anhydrous dioxane and degassed water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-1-ethylpyrazole.

The Stille Coupling: A Robust Alternative with Broader Functional Group Tolerance

The Stille coupling offers a powerful alternative to the Suzuki reaction, particularly when dealing with substrates that are sensitive to the basic conditions of the Suzuki coupling or when the corresponding boronic acid is unstable. The reaction pairs a 4-halo-1-ethylpyrazole with an organostannane, which are known for their stability and high functional group tolerance.[4]

Catalytic Cycle of the Stille Coupling

Caption: Catalytic cycle of the Stille coupling.

Experimental Data for Stille Coupling in Arylation of Heterocycles

Aryl Bromide	Suzuki Yield (%)	Stille Yield (%)
4-Bromoanisole (electron-rich)	95	90
1-Bromo-4-nitrobenzene (electron-deficient)	80	89
1-Bromo-2-isopropylbenzene (sterically hindered)	60	86
4-Bromobenzaldehyde	59	80
Methyl 4-bromobenzoate	39	91
2-Bromothiophene	57	90
3-Bromothiophene	66	94
2-Bromofuran	45	88
3-Bromofuran	48	89

This data suggests that for electron-rich and some electron-deficient aryl bromides, Suzuki coupling can be slightly higher yielding. However, for sterically hindered substrates and those containing coordinating functional groups (aldehydes, esters, heterocycles), the Stille coupling often provides significantly better yields.[5]

Experimental Protocol: Stille Coupling of 4-Iodo-1-ethylpyrazole

This generalized protocol is based on standard procedures for Stille couplings of aryl halides.[6][7]

Materials:

• 4-Iodo-1-ethylpyrazole (1.0 mmol)

• Aryltributylstannane (1.1 mmol)

• Pd(PPh₃)₄ (5 mol%)

• Anhydrous and degassed toluene (10 mL)

Procedure:

• To a flame-dried Schlenk flask, add 4-iodo-1-ethylpyrazole and Pd(PPh₃)₄.

• Seal the flask with a septum and purge with argon for 10-15 minutes.

• Add the anhydrous and degassed toluene via syringe.

• Add the aryltributylstannane via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with diethyl ether and wash with an aqueous solution of potassium fluoride (KF) to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-1-ethylpyrazole.

Head-to-Head Comparison and Logical Workflow for Method Selection

The choice between Suzuki and Stille coupling for the synthesis of 4-aryl-1-ethylpyrazoles is not always straightforward and depends on several factors.

Decision-Making Workflow

References

• 1. jk-sci.com [jk-sci.com]
• 2. A catalyst- and solvent-free protocol for the sustainable synthesis of fused 4H-pyran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille Coupling [organic-chemistry.org]
• 4. Stille Cross-Coupling Reaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

assessing the efficiency of different phosphine ligands in pyrazole arylation

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed N-arylation of pyrazoles, a cornerstone of modern synthetic chemistry, is pivotal in the synthesis of a vast array of pharmaceuticals and functional materials. The success of this transformation is critically dependent on the choice of phosphine ligand, which governs the catalytic activity, substrate scope, and overall efficiency of the reaction. This guide provides an objective comparison of the performance of various phosphine ligands in pyrazole arylation, supported by experimental data, to facilitate informed ligand selection for your research endeavors.

Performance Comparison of Phosphine Ligands

The efficiency of a phosphine ligand in the N-arylation of pyrazoles is influenced by a combination of steric and electronic factors. Bulky, electron-rich ligands are often required to promote the challenging C-N bond formation. Below is a summary of the performance of several commonly employed phosphine ligands in the palladium-catalyzed arylation of pyrazoles.

Ligand	Pyrazole Substrate	Aryl Halide/Triflate	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
tBuBrettPhos	3-Trimethylsilylpyrazole	4-Tolyl triflate	K₂CO₃	1,4-Dioxane	100	18	95	[1]
tBuBrettPhos	3-Trimethylsilylpyrazole	2-Tolyl triflate	K₂CO₃	1,4-Dioxane	100	18	94	[1]
tBuBrettPhos	3-Trimethylsilylpyrazole	4-Methoxyphenyl triflate	K₂CO₃	1,4-Dioxane	100	18	96	[1]
tBuBrettPhos	3-Phenylpyrazole	4-Tolyl triflate	K₂CO₃	1,4-Dioxane	100	18	85	[1]
tBuBrettPhos	4-Bromo-1H-pyrazole	Aniline	LHMDS	1,4-Dioxane	100	18	75	[2]
XPhos	1-Phenyl-1H-pyrazol-5-amine	4-Chlorotoluene	KOH	Toluene	110	24	85
XPhos	1-Phenyl-1H-pyrazol-5-amine	4-Chloroanisole	KOH	Toluene	110	24	82
RuPhos	4-Bromo-1H-pyrazole	Aniline	LHMDS	1,4-Dioxane	100	18	<10	[2]
PPh₃	4-Bromo-1H-pyrazole	Aniline	LHMDS	1,4-Dioxane	100	18	<5	[2]

Experimental Protocols

Below are representative experimental protocols for the palladium-catalyzed N-arylation of pyrazoles. It is important to note that optimal conditions are highly dependent on the specific substrates and phosphine ligand employed.

General Procedure for N-Arylation of Pyrazoles with Aryl Triflates using tBuBrettPhos

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• tBuBrettPhos

• Pyrazole derivative

• Aryl triflate

• Potassium carbonate (K₂CO₃)

• Anhydrous 1,4-dioxane

Procedure:

• To an oven-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (0.02 mmol, 2 mol%), tBuBrettPhos (0.03 mmol, 3 mol%), and K₂CO₃ (2.0 mmol).

• Add the pyrazole derivative (1.2 mmol) and the aryl triflate (1.0 mmol).

• Add anhydrous 1,4-dioxane (2.0 mL).

• Seal the vessel and heat the reaction mixture to 100 °C with stirring for 18 hours.

• After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-arylpyrazole.[1]

General Procedure for N-Arylation of Bromopyrazoles with Amines using tBuBrettPhos Precatalyst

Materials:

• [(tBuBrettPhos)Pd(allyl)]OTf precatalyst

• Bromopyrazole derivative

• Amine

• Lithium bis(trimethylsilyl)amide (LHMDS)

• Anhydrous 1,4-dioxane

Procedure:

• In an inert atmosphere glovebox, add the bromopyrazole (0.5 mmol), the amine (0.6 mmol), and the [(tBuBrettPhos)Pd(allyl)]OTf precatalyst (0.01 mmol, 2 mol%) to a reaction vial.

• Add anhydrous 1,4-dioxane (1.0 mL).

• Add a 1.0 M solution of LHMDS in THF (0.75 mL, 0.75 mmol).

• Seal the vial and heat the reaction mixture to 100 °C with stirring for 18 hours.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[2]

Ligand Efficiency Assessment Workflow

The following diagram illustrates a general workflow for the systematic evaluation of phosphine ligand efficiency in pyrazole arylation.

Caption: A general workflow for screening and identifying optimal phosphine ligands for pyrazole arylation.

References

• 1. Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Copper-Free vs. Copper-Cocatalyzed Sonogashira Coupling with Iodopyrazoles

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira cross-coupling reaction is a cornerstone in synthetic organic chemistry for the formation of carbon-carbon bonds, particularly between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction has been widely adopted in the synthesis of pharmaceuticals, natural products, and advanced materials.[3][4] A key decision in designing a Sonogashira coupling is the inclusion or exclusion of a copper(I) cocatalyst. This guide provides a comparative analysis of copper-free and copper-cocatalyzed Sonogashira reactions, with a specific focus on their application to iodopyrazole substrates, which are important scaffolds in medicinal chemistry.

The Role of Copper in the Sonogashira Reaction

In the traditional Sonogashira reaction, a palladium catalyst facilitates the cross-coupling, while a copper(I) salt, typically copper(I) iodide (CuI), acts as a cocatalyst.[2] The generally accepted mechanism involves two interconnected catalytic cycles. In the palladium cycle, the active Pd(0) species undergoes oxidative addition with the aryl halide. The copper cycle involves the formation of a copper(I) acetylide from the terminal alkyne. A crucial transmetalation step then occurs, where the acetylide group is transferred from copper to the palladium complex.[5] Subsequent reductive elimination from the palladium complex yields the desired alkynylated product and regenerates the active Pd(0) catalyst.[5] The use of a copper cocatalyst is known to increase the reaction rate and allows for milder reaction conditions.[2]

However, the presence of copper is not without its drawbacks. The primary side reaction is the Glaser coupling, an oxidative homocoupling of the terminal alkyne, which leads to the formation of undesirable diynes.[1] This side reaction can reduce the yield of the desired product and complicate purification. Furthermore, the toxicity of copper can be a concern, especially in the synthesis of active pharmaceutical ingredients (APIs), where stringent limits on residual metals are required.[6]

These disadvantages have spurred the development of copper-free Sonogashira protocols.[1][4] In these systems, the palladium catalyst alone mediates the reaction. The mechanism is thought to involve the direct reaction of the palladium complex with the alkyne.[5] While this avoids the issues associated with copper, copper-free reactions may require higher temperatures, stronger bases, or more specialized ligands to achieve comparable efficiency to their copper-cocatalyzed counterparts.[1]

Comparative Performance with Iodopyrazoles

Iodopyrazoles are highly reactive coupling partners in Sonogashira reactions due to the relatively weak C-I bond, which facilitates faster oxidative addition to the palladium catalyst compared to bromopyrazoles or chloropyrazoles.[7] This enhanced reactivity often translates to milder reaction conditions and shorter reaction times.[7]

Table 1: Quantitative Comparison of Catalytic Systems

Parameter	Copper-Cocatalyzed Sonogashira	Copper-Free Sonogashira
Catalyst Loading
Palladium Catalyst	Typically 1-5 mol%	Typically 1-5 mol% (can be higher in some cases)
Copper Cocatalyst	Typically 2-10 mol%	Not Applicable
Reaction Conditions
Temperature	Often room temperature to moderate heating (40-80 °C)	Often requires higher temperatures (60-120 °C)
Reaction Time	Generally faster	Can be slower
Outcome
Yield	Generally high	Can be high, but may be more substrate-dependent
Side Reactions	Prone to Glaser homocoupling of the alkyne	Avoids Glaser coupling, but other side reactions like dehalogenation can occur[7]

Experimental Protocols

Protocol 1: General Procedure for Copper-Cocatalyzed Sonogashira Coupling of 4-Iodopyrazole[7]

This protocol is a representative example of a copper-cocatalyzed Sonogashira reaction.

Materials:

• 4-Iodopyrazole

• Terminal alkyne

• Pd(PPh₃)₂Cl₂ (or similar Pd catalyst)

• CuI

• Solvent/base such as triethylamine or DMF

Procedure:

• To a reaction flask, add 4-iodopyrazole (1.0 mmol), the terminal alkyne (1.2 mmol), Pd(PPh₃)₂Cl₂ (e.g., 2 mol%), and CuI (e.g., 4 mol%).

• Add the solvent/base (e.g., triethylamine).

• Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove insoluble salts.

• Remove the solvent in vacuo.

• Purify the residue by column chromatography on silica gel to obtain the desired alkynylpyrazole.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling of an Aryl Iodide

This protocol is a generalized procedure for a copper-free Sonogashira reaction, adaptable for iodopyrazoles. Specific conditions, particularly the choice of ligand and base, can be critical for success.

Materials:

• Iodopyrazole

• Terminal alkyne

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., PPh₃, XPhos)

• Base (e.g., Cs₂CO₃, K₂CO₃, or an amine base like DIPA)

• Anhydrous solvent (e.g., DMF, dioxane, toluene)

Procedure:

• In a reaction vessel, combine the iodopyrazole (1.0 mmol), the palladium catalyst (e.g., 2-5 mol%), and the phosphine ligand (e.g., 4-10 mol%).

• Add the base (e.g., 2.0 mmol).

• The vessel is evacuated and backfilled with an inert gas.

• Add the anhydrous solvent, followed by the terminal alkyne (1.2-1.5 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with a suitable solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Methodologies

To further clarify the workflows and the catalytic cycles, the following diagrams are provided.

Caption: General experimental workflow for Sonogashira coupling.

Caption: Comparison of catalytic pathways.

Conclusion

The choice between a copper-free and a copper-cocatalyzed Sonogashira reaction for the alkynylation of iodopyrazoles depends on the specific requirements of the synthesis.

The copper-cocatalyzed method is often faster and proceeds under milder conditions, which can be advantageous for sensitive substrates.[2] However, the potential for Glaser homocoupling and the need to remove the copper cocatalyst are significant considerations, particularly in pharmaceutical applications.[1][6]

The copper-free approach eliminates the risk of Glaser coupling and simplifies purification by avoiding the use of a toxic metal cocatalyst.[4] This method aligns well with the principles of green chemistry. The trade-off may be the need for higher reaction temperatures, longer reaction times, and careful optimization of the ligand and base to achieve high yields.

For iodopyrazoles, their high reactivity may allow for milder conditions even in copper-free systems, making this a particularly attractive avenue for exploration. Ultimately, the optimal conditions should be determined empirically for each specific substrate combination.

References

• 1. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Structural Elucidation of 1-Ethyl-4-iodo-1H-pyrazole: A Comparative Guide to NMR and MS Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical data for the structural validation of 1-Ethyl-4-iodo-1H-pyrazole, a key heterocyclic building block in medicinal chemistry and drug discovery. The structural confirmation of this compound is paramount for its use in synthesizing novel pharmaceutical agents. This document outlines the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, alongside detailed experimental protocols and a comparative analysis with related structures.

Spectroscopic Data Comparison

The definitive identification of 1-Ethyl-4-iodo-1H-pyrazole relies on the careful analysis of its spectroscopic data. Below is a summary of expected and comparative data from related pyrazole derivatives.

Table 1: ¹H NMR Spectral Data Comparison

Proton Assignment	Expected Chemical Shift (δ, ppm) for 1-Ethyl-4-iodo-1H-pyrazole *	Reported Chemical Shift (δ, ppm) for 4-Iodo-1H-pyrazole [1]	Reported Chemical Shift (δ, ppm) for 1-Ethyl-4-iodo-5-methyl-1H-pyrazole (Predicted) [2]
H-3	Singlet	~7.6	Singlet
H-5	Singlet	~7.6	- (Methyl group present)
-CH₂- (Ethyl)	Quartet	-	Quartet
-CH₃ (Ethyl)	Triplet	-	Triplet

Note: Expected values are estimated based on substituent effects on the pyrazole ring.

Table 2: ¹³C NMR Spectral Data Comparison

Carbon Assignment	Expected Chemical Shift (δ, ppm) for 1-Ethyl-4-iodo-1H-pyrazole *	Reported Chemical Shift (δ, ppm) for 4-Iodo-1H-pyrazole [1]	Reported Chemical Shift (δ, ppm) for 1-Ethyl-4-iodo-5-methyl-1H-pyrazole (Predicted) [2]
C-3	~140	~139	Varies due to methyl group
C-4	~60	~63.8	Downfield shift due to iodine
C-5	~130	~139	Varies due to methyl group
-CH₂- (Ethyl)	~45	-	~45
-CH₃ (Ethyl)	~15	-	~15

Note: Expected values are estimated based on analogous compounds and known substituent effects.

Table 3: Mass Spectrometry Data

Analysis Type	Expected m/z for 1-Ethyl-4-iodo-1H-pyrazole	Alternative Compound: 1-Ethyl-4-iodo-1H-pyrazol-3-amine [3]
Molecular Formula	C₅H₇IN₂	C₅H₈IN₃
Molecular Weight	221.03 g/mol	237.04 g/mol
Expected [M+H]⁺	222.9750	238.9883

Experimental Protocols

Reproducible and high-quality data are essential for structural validation. The following are detailed methodologies for the NMR and MS analysis of 1-Ethyl-4-iodo-1H-pyrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation : Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), within a 5 mm NMR tube.

• ¹H NMR Acquisition : Acquire the proton NMR spectrum on a spectrometer with a field strength of 400 MHz or higher.

• ¹³C NMR Acquisition : Obtain the carbon-13 NMR spectrum on the same instrument, utilizing a broadband proton decoupling pulse sequence.

• Data Analysis : Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Chemical shifts should be referenced to the residual solvent peak.

Mass Spectrometry (MS) Protocol

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile solvent like methanol or acetonitrile.[4]

• Instrumentation : Utilize a mass spectrometer equipped with an Electrospray Ionization (ESI) source for soft ionization.

• Data Acquisition : Infuse the sample solution directly into the ESI source. Acquire the mass spectrum in positive ion mode to observe the protonated molecular ion [M+H]⁺.[4]

• Data Analysis : Analyze the resulting mass spectrum to identify the molecular ion peak and confirm the molecular weight of the synthesized compound.[4]

Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of 1-Ethyl-4-iodo-1H-pyrazole, from synthesis to final characterization.

Caption: Workflow for the synthesis and structural validation of 1-Ethyl-4-iodo-1H-pyrazole.

Alternative Structures for Comparison

The primary challenge in the synthesis of 1-Ethyl-4-iodo-1H-pyrazole is the potential formation of isomeric byproducts. The most likely isomers would involve different substitution patterns on the pyrazole ring. Spectroscopic analysis is crucial to differentiate the desired product from these alternatives. For instance, the iodination of 1-ethyl-pyrazole could potentially yield 1-Ethyl-3-iodo-1H-pyrazole or 1-Ethyl-5-iodo-1H-pyrazole, which would exhibit distinct NMR and MS spectra.

The pyrazole nucleus is a well-established pharmacophore in numerous FDA-approved drugs, demonstrating a wide range of biological activities.[5] The presence of an iodo group at the 4-position makes 1-Ethyl-4-iodo-1H-pyrazole a versatile intermediate for creating diverse molecular libraries through cross-coupling reactions.[3][5] Accurate structural validation is the critical first step in leveraging its full potential in drug discovery programs.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Ethyl-4-iodo-1H-pyrazol-3-amine|CAS 1354705-55-7 [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Thermal vs. Microwave Heating for Pyrazole Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Heating Methods for Pyrazole Synthesis

The functionalization of pyrazole scaffolds via cross-coupling reactions is a cornerstone in the development of novel therapeutics and functional materials. The choice of heating method—traditional thermal heating or microwave irradiation—can significantly impact reaction efficiency, yield, and time. This guide provides an objective comparison of these two methods, supported by experimental data, to inform methodological selection in your research.

At a Glance: Key Performance Metrics

Microwave-assisted organic synthesis (MAOS) consistently demonstrates significant advantages over conventional thermal heating for pyrazole cross-coupling reactions. The primary benefits include drastic reductions in reaction times and notable improvements in product yields. This is largely attributed to the efficient and uniform heating of the reaction mixture by microwave irradiation, which can lead to cleaner reactions with fewer side products.

Data Presentation: Quantitative Comparison

The following tables summarize the performance of thermal versus microwave heating for two of the most common C-N and C-C bond-forming reactions used in pyrazole synthesis: the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling.

Table 1: Buchwald-Hartwig Amination of Aryl Halides with Pyrazoles

Entry	Coupling Partners	Heating Method	Temperature (°C)	Time	Yield (%)	Reference
1	1,4-Dibromobenzene + Phenoxazine	Conventional	110-120	24 h	80	[1]
2	1,4-Dibromobenzene + Phenoxazine	Microwave	150	10 min	92	[1]
3	1,4-Dibromobenzene + Phenothiazine	Conventional	110-120	24 h	37	[1]
4	1,4-Dibromobenzene + Phenothiazine	Microwave	150	10 min	94	[1]
5	1-Benzyl-4-bromopyrazole + Pyrrolidine	Conventional	80-110	12-24 h	Low	[1]
6	1-Benzyl-4-bromopyrazole + Pyrrolidine	Microwave	150	30 min	Moderate-Excellent	[1]

Table 2: Suzuki-Miyaura Coupling of Halogenated Pyrazoles with Boronic Acids

Entry	Coupling Partners	Heating Method	Temperature (°C)	Time	Yield (%)	Reference
1	4-Iodo-1-methyl-1H-pyrazole + Phenylboronic acid	Conventional	Reflux	Long	14	[2]
2	4-Iodo-1-methyl-1H-pyrazole + Phenylboronic acid	Microwave	90	5 min	67	[2]
3	3-Bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one + p-Methoxyphenylboronic acid	Conventional	110	12 h	9 (91% debromination)	[3]
4	3-Bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one + p-Methoxyphenylboronic acid	Microwave	135	40 min	91	[3]

The Underlying Principles: How Heating Mechanisms Differ

To understand the dramatic differences in performance, it's essential to consider the fundamental mechanisms of each heating method.

Figure 1. A comparison of conventional and microwave heating mechanisms.

Conventional heating relies on the inefficient transfer of heat from an external source through the vessel walls to the solvent and reactants. This can result in temperature gradients and localized overheating, potentially leading to the formation of byproducts. In contrast, microwave heating works by direct interaction of microwaves with polar molecules in the reaction mixture, leading to rapid and uniform heating throughout the bulk of the solution.[4]

Experimental Workflows and Protocols

The choice of heating method is a critical decision point in the experimental workflow for pyrazole cross-coupling reactions.

Figure 2. Generalized workflow for pyrazole cross-coupling reactions.

Detailed Experimental Protocols

Below are representative protocols for Buchwald-Hartwig and Suzuki-Miyaura cross-coupling reactions, highlighting the differences in setup for conventional and microwave heating.

Protocol 1: Microwave-Assisted Buchwald-Hartwig Double Amination [1]

• Reactants: Aryl bromide (1.0 equiv), secondary amine (2.1 equiv), Pd₂(dba)₃ (5 mol %), XPhos (10 mol %), and t-BuONa (2.5 equiv).

• Solvent: Dry toluene (4.0 mL/1.0 mmol aryl bromide).

• Procedure:

  • Combine all reactants in a microwave vial under an argon atmosphere.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 150 °C for 30 minutes with a microwave power of 300 W.

  • Allow the reaction to cool to room temperature.

  • Dilute the mixture with chloroform (CHCl₃) and filter through a pad of Celite.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Conventional Thermal Buchwald-Hartwig Double Amination [1]

• Reactants: Aryl bromide (1.0 equiv), secondary amine (2.1 equiv), Pd₂(dba)₃ (5 mol %), XPhos (10 mol %), and t-BuONa (2.5 equiv).

• Solvent: Dry toluene.

• Procedure:

  • Combine all reactants in a round-bottom flask equipped with a reflux condenser under an argon atmosphere.

  • Heat the reaction mixture to reflux in an oil bath at 110-120 °C for 24 hours.

  • Allow the reaction to cool to room temperature.

  • Proceed with a standard aqueous workup, followed by extraction with an organic solvent.

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Protocol 3: Microwave-Assisted Suzuki-Miyaura Coupling [2]

• Reactants: 4-Iodo-1-methyl-1H-pyrazole (1.0 equiv), phenylboronic acid (1.0 equiv), Pd(PPh₃)₄ (2 mol %), and Cs₂CO₃ (2.5 equiv).

• Solvent: DME/H₂O (10:4 v/v).

• Procedure:

  • Dissolve the pyrazole and boronic acid in the solvent mixture in a microwave vial under a nitrogen atmosphere.

  • Add the catalyst and base to the vial.

  • Irradiate the reaction mixture in a microwave apparatus at 90 °C for 5-12 minutes.

  • After cooling, concentrate the product and purify by silica gel column chromatography.

Protocol 4: Conventional Thermal Suzuki-Miyaura Coupling [2]

• Reactants: 4-Iodo-1-methyl-1H-pyrazole (1.0 equiv), phenylboronic acid (1.0 equiv), Pd(PPh₃)₄ (2 mol %), and Na₂CO₃ (2.5 equiv).

• Solvent: DME/H₂O (10:1 v/v).

• Procedure:

  • Combine all reactants in a round-bottom flask equipped with a reflux condenser.

  • Heat the reaction mixture to reflux for several hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction, perform an aqueous workup, and extract with an organic solvent.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Conclusion and Recommendations

The experimental evidence strongly supports the use of microwave irradiation for pyrazole cross-coupling reactions. The significant reduction in reaction times, often from hours to minutes, coupled with increased yields and potentially cleaner reaction profiles, makes it a highly attractive alternative to conventional heating.[3][5] While the initial investment in microwave instrumentation may be a consideration, the long-term benefits in terms of efficiency, energy savings, and throughput are substantial for research and development environments. For reactions that are sluggish or produce significant byproducts under thermal conditions, microwave heating should be considered a primary optimization strategy.

References

• 1. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. html.rhhz.net [html.rhhz.net]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conventional heating vs. Microwave heating [berghof-instruments.com]
• 5. Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles and Phenyl-1H-pyrazoles-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Ethyl-4-iodo-1H-pyrazole: A Guide for Laboratory Professionals

For immediate reference, treat 1-Ethyl-4-iodo-1H-pyrazole as a hazardous chemical waste. Proper disposal requires adherence to federal, state, and local regulations and should be managed by a licensed chemical waste disposal facility.

This guide provides essential safety and logistical information for the proper disposal of 1-Ethyl-4-iodo-1H-pyrazole, a compound used in research and drug development. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain environmental compliance.

I. Hazard Profile and Safety Precautions

Expected Hazards:

• Skin Irritation: Likely to cause skin irritation upon contact.[1][2][3]

• Serious Eye Irritation: Likely to cause serious eye irritation.[1][2][3]

• Acute Toxicity: May be harmful if swallowed or inhaled.[4][5]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[2][4][5]

Personal Protective Equipment (PPE) is mandatory when handling this compound for disposal:

• Wear protective gloves (nitrile or other chemically resistant material).

• Wear safety glasses or goggles.

• Wear a laboratory coat.

• Use a certified fume hood to avoid inhalation of dust or vapors.[4][6]

II. Step-by-Step Disposal Protocol

The disposal of 1-Ethyl-4-iodo-1H-pyrazole must comply with the Resource Conservation and Recovery Act (RCRA) and relevant state and local regulations.[7][8][9][10]

Step 1: Waste Identification and Classification

• Hazardous Waste Determination: Based on the toxicological data of similar compounds, 1-Ethyl-4-iodo-1H-pyrazole should be classified as hazardous waste.[8]

• Waste Profile: Create a waste profile for your institution's Environmental Health and Safety (EHS) office. This will include the chemical name, structure, quantity, and known hazards.

Step 2: Segregation and Collection

• Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be in good condition and compatible with the chemical.

• Labeling: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-Ethyl-4-iodo-1H-pyrazole"

  • The specific hazard characteristics (e.g., "Irritant," "Acutely Toxic")

  • The accumulation start date.

• Segregation: Do not mix this waste with other chemical waste streams unless specifically instructed to do so by your EHS office. Incompatible materials can lead to dangerous reactions.

Step 3: Storage

• Secure Storage: Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage area.

• Ventilation: The storage area must be well-ventilated.[1][4][6]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent spills.

Step 4: Arranging for Disposal

• Contact EHS: Contact your institution's EHS office to schedule a pickup for the hazardous waste.

• Licensed Transporter: The waste will be transported by a licensed hazardous waste transporter to a permitted Treatment, Storage, and Disposal Facility (TSDF).[10][11]

• Manifest Tracking: A hazardous waste manifest will be used to track the waste from its point of generation to its final disposal, ensuring a "cradle-to-grave" approach to waste management.[9][10]

Table 1: Summary of Disposal Logistics

Step	Key Action	Regulatory Compliance
1. Identification	Classify as hazardous waste.	40 CFR § 262.11 (Hazardous Waste Determination)
2. Segregation	Use a dedicated, labeled container. Do not mix with other waste.	40 CFR § 262.15 (Satellite Accumulation Area Requirements)
3. Storage	Store in a secure, well-ventilated area with secondary containment.	40 CFR § 262.15 (Satellite Accumulation Area Requirements)
4. Disposal	Arrange for pickup by a licensed hazardous waste handler through your EHS office.	RCRA and state-level regulations for hazardous waste transportation and disposal.[7][9][11]

III. Emergency Procedures for Spills and Exposures

In the event of a spill or exposure, immediate action is necessary.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][4][12]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][4]

• Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled hazardous waste container for disposal.[3][6] Evacuate the area for larger spills and contact your EHS office immediately.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Ethyl-4-iodo-1H-pyrazole.

Caption: Logical workflow for the safe disposal of 1-Ethyl-4-iodo-1H-pyrazole.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 4-Iodopyrazole | C3H3IN2 | CID 77022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aksci.com [aksci.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 9. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 10. epa.gov [epa.gov]
• 11. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 12. 1H-pyrazole, 1-ethyl-4-iodo- | 172282-34-7 [amp.chemicalbook.com]

Essential Safety and Logistics for Handling 1-Ethyl-4-iodo-1H-pyrazole

For immediate reference, this guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational plans for the handling and disposal of 1-Ethyl-4-iodo-1H-pyrazole (CAS: 172282-34-7). This information is critical for researchers, scientists, and drug development professionals to ensure a safe laboratory environment. The following procedures are based on available safety data for the compound and related iodo-pyrazole derivatives, as well as general best practices for handling halogenated organic compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following table summarizes the required PPE for handling 1-Ethyl-4-iodo-1H-pyrazole.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety Goggles with Side Shields or Face Shield	Must be worn at all times in the laboratory. A face shield should be used when there is a significant risk of splashes.
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for any signs of degradation or puncture before use. Change gloves frequently and immediately if contaminated.
Body	Laboratory Coat	A flame-resistant lab coat that fully covers the arms is required.
Respiratory	Fume Hood	All handling of 1-Ethyl-4-iodo-1H-pyrazole should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

• Preparation:

  • Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

  • Assemble all necessary equipment and reagents before handling the compound.

  • Locate the nearest safety shower and eyewash station.

  • Have a spill kit readily available.

• Handling:

  • Wear all required PPE as detailed in the table above.

  • Handle the compound exclusively within the fume hood.

  • Avoid the formation of dust and aerosols.

  • Use the smallest quantity of the substance necessary for the experiment.

  • Keep the container tightly closed when not in use.

• Post-Handling:

  • Thoroughly clean the work area and any equipment used.

  • Decontaminate or dispose of any contaminated materials according to the disposal plan.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 1-Ethyl-4-iodo-1H-pyrazole and its contaminated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • All solid waste contaminated with 1-Ethyl-4-iodo-1H-pyrazole (e.g., gloves, weighing paper, pipette tips) should be placed in a designated, clearly labeled hazardous waste container for halogenated organic compounds.

  • Solutions containing 1-Ethyl-4-iodo-1H-pyrazole should be collected in a separate, labeled liquid waste container for halogenated organic waste.

  • Do not mix with non-halogenated waste streams.[2][3]

• Waste Labeling and Storage:

  • Label all waste containers with "Hazardous Waste," the full chemical name "1-Ethyl-4-iodo-1H-pyrazole," and the approximate concentration and quantity.

  • Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

• Waste Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop up the absorbed material and place it in a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

Visual Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling, storage, and disposal of 1-Ethyl-4-iodo-1H-pyrazole.

References

• 1. 1-ETHYL-4-IODO-1H-PYRAZOLE | CAS#:172282-34-7 | Chemsrc [chemsrc.com]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. documents.uow.edu.au [documents.uow.edu.au]
• 4. 1H-pyrazole, 1-ethyl-4-iodo- | 172282-34-7 [amp.chemicalbook.com]
• 5. fishersci.com [fishersci.com]